Thiazol-4-ylboronic acid

• CAS: 1016642-07-1

Core Science & Biosynthesis

An In-Depth Technical Guide to Thiazol-4-ylboronic Acid for Researchers and Drug Development Professionals

CAS Number: 1016642-07-1

This technical guide provides a comprehensive overview of Thiazol-4-ylboronic acid, a versatile building block in medicinal chemistry and organic synthesis. It is intended for researchers, scientists, and professionals involved in drug discovery and development. This document details the compound's properties, synthesis, and applications, with a focus on its role in the development of kinase inhibitors for cancer therapy.

Chemical and Physical Properties

Thiazol-4-ylboronic acid is a stable, non-toxic, and synthetically accessible compound, making it a valuable reagent in various chemical transformations.[1] Its key physicochemical properties are summarized in the table below.

Property	Value	Source
CAS Number	1016642-07-1	[2][3][4][5]
Molecular Formula	C₃H₄BNO₂S	[3][4][5]
Molecular Weight	128.95 g/mol	[3]
Appearance	White to off-white solid	Generic knowledge
Density (predicted)	1.437 g/cm³	[6]
Boiling Point (predicted)	335.347 °C at 760 mmHg	[6]
Flashing Point (predicted)	156.612 °C	[6]
Solubility	Soluble in organic solvents such as methanol (B129727) and DMSO.	Generic knowledge

Synthesis and Purification

The synthesis of Thiazol-4-ylboronic acid can be achieved through several synthetic routes, with the lithiation-borylation of a suitable thiazole (B1198619) precursor being a common and effective method.

Experimental Protocol: Synthesis via Lithiation-Borylation

This protocol describes a general procedure for the synthesis of arylboronic acids that can be adapted for Thiazol-4-ylboronic acid, starting from 4-bromothiazole (B1332970).

Materials:

• 4-Bromothiazole

• Anhydrous diethyl ether (Et₂O) or Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Triisopropyl borate (B1201080)

• Hydrochloric acid (HCl), 2M aqueous solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen/argon inlet is charged with 4-bromothiazole (1.0 eq) dissolved in anhydrous diethyl ether or THF.

• Lithiation: The solution is cooled to -78 °C in a dry ice/acetone bath. n-Butyllithium (1.05 eq) is added dropwise via the dropping funnel over 30 minutes, maintaining the temperature below -70 °C. The reaction mixture is stirred at -78 °C for an additional hour.

• Borylation: Triisopropyl borate (1.2 eq) is added dropwise to the reaction mixture at -78 °C. The mixture is then allowed to warm slowly to room temperature and stirred overnight.

• Quenching and Extraction: The reaction is quenched by the slow addition of 2M HCl at 0 °C. The organic layer is separated, and the aqueous layer is extracted with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure to yield the crude Thiazol-4-ylboronic acid. Further purification can be achieved by recrystallization.

Diagram of Synthetic Workflow

Caption: General workflow for the synthesis and purification of Thiazol-4-ylboronic acid.

Experimental Protocol: Purification by Recrystallization

Materials:

• Crude Thiazol-4-ylboronic acid

• Suitable solvent (e.g., a mixture of ethanol (B145695) and water, or ethyl acetate and hexanes)

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Ice bath

• Büchner funnel and filter paper

Procedure:

• Solvent Selection: In a test tube, determine a suitable solvent or solvent mixture in which the crude product is sparingly soluble at room temperature but readily soluble when hot.

• Dissolution: Place the crude Thiazol-4-ylboronic acid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Spectroscopic Characterization

The structure and purity of Thiazol-4-ylboronic acid are confirmed by various spectroscopic techniques. Representative data is presented below.

Technique	Expected Chemical Shifts / Peaks
¹H NMR (in DMSO-d₆)	δ ~8.9 (s, 1H, thiazole-H), ~8.2 (s, 1H, thiazole-H), ~8.0 (br s, 2H, B(OH)₂)
¹³C NMR (in DMSO-d₆)	δ ~155 (thiazole C), ~145 (thiazole C-B), ~125 (thiazole C)
FTIR (KBr pellet, cm⁻¹)	~3400-3200 (O-H stretch, broad), ~1600 (C=N stretch), ~1350 (B-O stretch), ~1050 (B-C stretch)
Mass Spectrometry (EI)	m/z 129 (M⁺), fragments corresponding to loss of H₂O and boronic acid group.

Applications in Drug Discovery and Development

Thiazole-containing compounds are recognized as privileged scaffolds in medicinal chemistry due to their presence in numerous biologically active molecules and approved drugs.[7] Thiazol-4-ylboronic acid serves as a key building block for the synthesis of novel thiazole derivatives with potential therapeutic applications, particularly in oncology.

Role as a Kinase Inhibitor Scaffold

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[8][9][10] Thiazole-based compounds have been extensively investigated as inhibitors of various protein kinases.

Targeted Signaling Pathways:

• PI3K/Akt/mTOR Pathway: This pathway is frequently hyperactivated in cancer and plays a central role in cell growth, proliferation, and survival. Several studies have reported the design and synthesis of thiazole derivatives as potent inhibitors of key kinases in this pathway, such as PI3K, Akt, and mTOR.[8][11]

• EGFR Signaling Pathway: The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that, when mutated or overexpressed, can drive tumor growth. Thiazole-based molecules have been developed as EGFR inhibitors, showing promise in preclinical studies.

• MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is another critical signaling cascade involved in cell proliferation and differentiation. Thiazole derivatives have been identified as inhibitors of key kinases in this pathway, such as p38 MAP kinase.[12][13][14]

Diagram of Thiazole-based Kinase Inhibition

Caption: Thiazole derivatives inhibit key cancer signaling pathways, leading to anti-tumor effects.

Suzuki-Miyaura Cross-Coupling Reactions

Thiazol-4-ylboronic acid is an excellent coupling partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction allows for the efficient formation of carbon-carbon bonds, enabling the synthesis of a diverse library of substituted thiazole compounds for structure-activity relationship (SAR) studies.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general procedure for the coupling of Thiazol-4-ylboronic acid with an aryl halide.

Materials:

• Thiazol-4-ylboronic acid (1.2 eq)

• Aryl halide (e.g., aryl bromide or iodide) (1.0 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Anhydrous solvent (e.g., dioxane, toluene, or DMF)

• Argon or Nitrogen gas

Procedure:

• Reaction Setup: To a dry Schlenk flask, add the aryl halide, Thiazol-4-ylboronic acid, and the base.

• Inert Atmosphere: The flask is evacuated and backfilled with argon or nitrogen three times.

• Reagent Addition: The anhydrous solvent and the palladium catalyst are added under the inert atmosphere.

• Reaction: The reaction mixture is heated to 80-100 °C and stirred for 2-24 hours. The progress of the reaction can be monitored by TLC or LC-MS.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Diagram of Suzuki-Miyaura Coupling Workflow

Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

Thiazol-4-ylboronic acid should be handled in a well-ventilated area, preferably in a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse thoroughly with water. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Thiazol-4-ylboronic acid is a valuable and versatile building block for organic synthesis and medicinal chemistry. Its utility in constructing complex thiazole-containing molecules through robust reactions like the Suzuki-Miyaura coupling makes it an important tool for drug discovery, particularly in the development of novel kinase inhibitors for cancer therapy. This guide provides essential technical information to aid researchers in leveraging the full potential of this compound in their scientific endeavors.

References

• 1. chm.bris.ac.uk [chm.bris.ac.uk]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. mt.com [mt.com]
• 4. aobchem.com [aobchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Thiazol-4-ylboronic acid, CAS No. 1016642-07-1 - iChemical [ichemical.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. hmdb.ca [hmdb.ca]
• 9. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 10. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 11. raineslab.com [raineslab.com]
• 12. reddit.com [reddit.com]
• 13. research.manchester.ac.uk [research.manchester.ac.uk]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of Thiazol-4-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thiazol-4-ylboronic acid is a valuable heterocyclic building block in medicinal chemistry and drug discovery, primarily utilized in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds. Its synthesis and proper characterization are crucial for its effective application. This guide provides a comprehensive overview of the synthesis of Thiazol-4-ylboronic acid, detailing the necessary precursors, reaction conditions, and purification methods. Furthermore, it outlines the key analytical techniques for its characterization, ensuring the identity and purity of the final compound.

Synthesis of Thiazol-4-ylboronic Acid

The most common and efficient synthesis of Thiazol-4-ylboronic acid is a two-step process commencing with the bromination of thiazole (B1198619) to yield the key intermediate, 4-bromothiazole (B1332970). This is followed by a Miyaura borylation reaction to introduce the boronic acid moiety, often via a pinacol (B44631) ester intermediate which is subsequently hydrolyzed.

Synthesis of 4-Bromothiazole

The precursor, 4-bromothiazole, can be synthesized from 2,4-dibromothiazole (B130268) through a debromination reaction.

Experimental Protocol:

• Materials: 2,4-dibromothiazole, n-butyllithium (n-BuLi), Tetrahydrofuran (THF), Ammonium (B1175870) chloride (NH₄Cl) solution.

• Procedure:

  • Dissolve 2,4-dibromothiazole in anhydrous THF and cool the solution to -78 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Slowly add one equivalent of n-butyllithium (n-BuLi) dropwise to the cooled solution.

  • Stir the reaction mixture at -78 °C for 1 hour.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Allow the mixture to warm to room temperature.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain pure 4-bromothiazole.

Synthesis of Thiazol-4-ylboronic Acid via Miyaura Borylation

The Miyaura borylation reaction is a palladium-catalyzed cross-coupling of 4-bromothiazole with a diboron (B99234) reagent, typically bis(pinacolato)diboron (B136004) (B₂pin₂), to form the pinacol ester of Thiazol-4-ylboronic acid. This ester is then hydrolyzed to the final product.

Experimental Protocol:

• Step 1: Synthesis of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (B1499911) (Pinacol Ester Intermediate)

  • Materials: 4-bromothiazole, bis(pinacolato)diboron (B₂pin₂), [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂), potassium acetate (B1210297) (KOAc), anhydrous 1,4-dioxane (B91453).

  • Procedure:

    • In a flame-dried Schlenk flask under an inert atmosphere, combine 4-bromothiazole (1 equivalent), bis(pinacolato)diboron (1.1 equivalents), [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (0.03 equivalents), and potassium acetate (3 equivalents).

    • Add anhydrous 1,4-dioxane to the flask.

    • Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

    • Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.

    • Cool the mixture to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole as a solid.

• Step 2: Hydrolysis to Thiazol-4-ylboronic acid

  • Materials: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole, acetone (B3395972), water, hydrochloric acid (HCl).

  • Procedure:

    • Dissolve the pinacol ester in a mixture of acetone and water.

    • Add a catalytic amount of hydrochloric acid.

    • Stir the mixture at room temperature for 4-6 hours.

    • Remove the acetone under reduced pressure.

    • Extract the aqueous layer with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield Thiazol-4-ylboronic acid. The product can be further purified by recrystallization if necessary.

Characterization of Thiazol-4-ylboronic Acid

Proper characterization is essential to confirm the structure and purity of the synthesized Thiazol-4-ylboronic acid. The following are the key analytical techniques and expected results.

Physical Properties

Property	Value
Molecular Formula	C₃H₄BNO₂S
Molecular Weight	128.95 g/mol
Appearance	Off-white to light yellow solid
Melting Point	135-140 °C (decomposes)
Purity	Typically ≥95%

Spectroscopic Data

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (Proton NMR): The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. For Thiazol-4-ylboronic acid, the following peaks are expected (solvent-dependent, typically DMSO-d₆ or CDCl₃):

  • A singlet for the proton at the 2-position of the thiazole ring.

  • A singlet for the proton at the 5-position of the thiazole ring.

  • A broad singlet for the two hydroxyl protons of the boronic acid group.

Proton	Chemical Shift (δ, ppm)	Multiplicity
Thiazole-H2	~9.0	Singlet
Thiazole-H5	~8.0	Singlet
B(OH)₂	Broad, variable	Singlet

• ¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the carbon skeleton. The expected chemical shifts for the carbon atoms in Thiazol-4-ylboronic acid are:

Carbon	Chemical Shift (δ, ppm)
Thiazole-C2	~155
Thiazole-C4	Carbon attached to boron, may be broad or unobserved
Thiazole-C5	~145

2.2.2. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound. For Thiazol-4-ylboronic acid, the expected molecular ion peak in the mass spectrum would correspond to its molecular weight.

Technique	Expected m/z
Electrospray Ionization (ESI-MS)	[M+H]⁺: 129.9, [M-H]⁻: 128.9

Visualizing the Synthesis Workflow

The synthesis of Thiazol-4-ylboronic acid can be visualized as a clear workflow, from the starting material to the final product.

An In-depth Technical Guide to Thiazol-4-ylboronic Acid: Molecular Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazol-4-ylboronic acid is a heterocyclic organic compound of significant interest in medicinal chemistry and organic synthesis. As a derivative of thiazole (B1198619), a scaffold present in numerous biologically active molecules and approved pharmaceuticals, and incorporating a versatile boronic acid functional group, it serves as a crucial building block in the development of novel therapeutic agents and complex organic molecules. Its utility in palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling, allows for the efficient formation of carbon-carbon bonds, making it an invaluable tool for drug discovery and material science. This technical guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthesis, and characterization, along with key experimental protocols and its role in synthetic applications.

Molecular Structure and Formula

Thiazol-4-ylboronic acid is characterized by a five-membered thiazole ring substituted with a boronic acid group [-B(OH)₂] at the 4-position.

Molecular Formula: C₃H₄BNO₂S[1]

Chemical Structure:

Caption: Molecular structure of Thiazol-4-ylboronic acid.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for thiazol-4-ylboronic acid is presented in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	1016642-07-1	[2][3]
Molecular Weight	128.95 g/mol	[1]
Molecular Formula	C₃H₄BNO₂S	[1]
Boiling Point	335.3 ± 34.0 °C (Predicted)	[4]
Density	1.43 ± 0.1 g/cm³ (Predicted)	[4]
Storage Temperature	Inert atmosphere, Store in freezer, under -20°C	[4]
¹H NMR (Predicted)	δ (ppm): ~8.9 (s, 1H, H-2), ~8.2 (s, 1H, H-5), ~8.0 (br s, 2H, -OH)
¹³C NMR (Predicted)	δ (ppm): ~155 (C-2), ~145 (C-4), ~120 (C-5)
Mass Spectrometry (ESI-MS)	m/z: 128.00 [M-H]⁻ (Negative ion mode)

Experimental Protocols

Synthesis of Thiazol-4-ylboronic Acid

A common synthetic route to thiazol-4-ylboronic acid involves the lithiation of a 4-halothiazole intermediate followed by borylation with a trialkyl borate (B1201080). A plausible two-step synthesis starting from the commercially available 2,4-dibromothiazole (B130268) is outlined below.

Step 1: Synthesis of 4-Bromothiazole (B1332970)

This procedure is adapted from a published method for the selective debromination of 2,4-dibromothiazole.

• Materials: 2,4-dibromothiazole, n-butyllithium (n-BuLi) in hexanes, methanol (B129727), diethyl ether, silica (B1680970) gel, hexane (B92381), ethyl acetate.

• Procedure:

  • Dissolve 2,4-dibromothiazole (10.0 g, 41.2 mmol) in anhydrous diethyl ether (210 mL) in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.1 equivalents, 45.3 mmol) dropwise to the stirred solution, maintaining the temperature at -78 °C.

  • After the addition is complete, continue stirring the reaction mixture at -78 °C for 30 minutes.

  • Slowly add methanol (2.0 equivalents, 82.3 mmol) to quench the reaction.

  • Allow the reaction mixture to gradually warm to room temperature over 16 hours.

  • Filter the mixture through a pad of silica gel, washing with a 2:1 (v/v) mixture of hexane and ethyl acetate.

  • Combine the filtrate and washings and concentrate under reduced pressure to yield 4-bromothiazole.

Step 2: Synthesis of Thiazol-4-ylboronic Acid

This is a general procedure for the conversion of an aryl bromide to a boronic acid.

• Materials: 4-bromothiazole, n-butyllithium (n-BuLi) in hexanes, triisopropyl borate, hydrochloric acid (HCl), diethyl ether, brine.

• Procedure:

  • Dissolve 4-bromothiazole (1 equivalent) in anhydrous diethyl ether in a flame-dried, three-necked flask under an inert atmosphere.

  • Cool the solution to -78 °C.

  • Slowly add n-butyllithium (1.1 equivalents) dropwise, maintaining the temperature at -78 °C.

  • Stir the mixture at -78 °C for 1 hour.

  • Add triisopropyl borate (1.2 equivalents) dropwise to the solution at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Cool the mixture to 0 °C and quench by the slow addition of aqueous HCl (e.g., 1 M) until the solution is acidic.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Due to the tendency of boronic acids to form oligomeric anhydrides (boroxines) upon standing, which can lead to complex and poorly resolved NMR spectra, it is recommended to prepare the sample immediately before analysis. Dissolve the sample in a deuterated solvent such as DMSO-d₆ or methanol-d₄. The use of methanol-d₄ can help to break up the boroxine (B1236090) trimers.

• ¹H NMR Spectroscopy:

  • Instrument: 400 MHz or higher field NMR spectrometer.

  • Parameters: A standard proton experiment is sufficient. Key signals to observe are the two protons on the thiazole ring and the exchangeable protons of the boronic acid hydroxyl groups. The thiazole protons are expected in the aromatic region, and their chemical shifts and coupling constants are characteristic of the substitution pattern.

• ¹³C NMR Spectroscopy:

  • Instrument: 100 MHz or higher field NMR spectrometer.

  • Parameters: A standard proton-decoupled carbon experiment. The carbon atom attached to the boron (ipso-carbon) may show a broad signal or be difficult to observe due to quadrupolar relaxation of the boron nucleus.

Mass Spectrometry (MS)

• Technique: Electrospray ionization (ESI) is a suitable method for the analysis of boronic acids.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent such as methanol or acetonitrile.

• Parameters:

  • Ionization Mode: Both positive and negative ion modes can be used. In negative ion mode, the deprotonated molecule [M-H]⁻ is often observed. In positive ion mode, adducts with solvent molecules or cations may be seen.

  • Mass Analyzer: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended for accurate mass measurement to confirm the elemental composition.

Logical Relationships and Experimental Workflows

Synthetic Workflow for Thiazol-4-ylboronic Acid

The following diagram illustrates the logical flow of the synthesis of thiazol-4-ylboronic acid from 2,4-dibromothiazole.

Caption: Synthetic workflow for thiazol-4-ylboronic acid.

Role in Suzuki-Miyaura Cross-Coupling

Thiazol-4-ylboronic acid is a key substrate in Suzuki-Miyaura cross-coupling reactions, a powerful method for forming C-C bonds. The catalytic cycle, which is fundamental to its application in drug discovery, is depicted below.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

Thiazol-4-ylboronic acid is a valuable and versatile building block in modern organic and medicinal chemistry. Its synthesis, while requiring careful control of reaction conditions, is achievable through established organometallic methodologies. Proper characterization, particularly with attention to the unique properties of boronic acids, is essential for its effective use. The ability of thiazol-4-ylboronic acid to participate in powerful C-C bond-forming reactions like the Suzuki-Miyaura coupling ensures its continued importance in the synthesis of novel compounds with potential applications in drug development and materials science. This guide provides a foundational resource for researchers and scientists working with this important chemical entity.

References

• 1. 9-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-9H-carbazole | 785051-54-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole-2-carboxamide [myskinrecipes.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Technical Guide to Thiazol-4-ylboronic Acid: Properties, Applications, and Experimental Considerations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazol-4-ylboronic acid is a heterocyclic organoboron compound that has emerged as a valuable building block in modern organic synthesis. Its structural motif is of significant interest in medicinal chemistry and materials science, primarily due to the prevalence of the thiazole (B1198619) ring in a wide array of biologically active compounds and functional materials. This guide provides a comprehensive overview of the known physical and chemical properties of Thiazol-4-ylboronic acid, its primary applications in cross-coupling reactions, and representative experimental protocols.

As a key reagent, Thiazol-4-ylboronic acid is predominantly utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[1] This capability allows for the straightforward introduction of the thiazol-4-yl moiety into complex molecular architectures, facilitating the synthesis of novel pharmaceutical intermediates and other high-value organic compounds.

Core Physical and Chemical Properties

Thiazol-4-ylboronic acid is commercially available as a solid, with purity typically ranging from 95% to over 98%.[1][2] Its stability is a key consideration for storage and handling; it is recommended to be stored in a freezer under an inert atmosphere to prevent degradation. The fundamental properties of this compound are summarized in the table below. It is important to note that while some properties have been experimentally determined, others are based on computational predictions.

Table 1: Physical and Chemical Properties of Thiazol-4-ylboronic Acid

Property	Value	Source(s)
CAS Number	1016642-07-1	[2][3]
Molecular Formula	C₃H₄BNO₂S	[2][3]
Molecular Weight	128.95 g/mol	[2]
Appearance	White to yellow solid	[2]
Melting Point	Data not available
Boiling Point	335.3 °C at 760 mmHg (Predicted)	[4]
Density	1.44 g/cm³ (Predicted)	[4]
pKa	7.51 ± 0.53 (Predicted)
Solubility	Data not available

Structure:

Figure 1: Chemical structure of Thiazol-4-ylboronic acid.

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the unambiguous identification and quality control of Thiazol-4-ylboronic acid. While specific experimental spectra are not widely published, the expected chemical shifts for the thiazole protons can be estimated based on related structures. Researchers should perform their own analytical characterization to confirm identity and purity.

Table 2: Spectroscopic Data Summary

Technique	Data
¹H NMR	Data not available. Protons on the thiazole ring are expected in the aromatic region (δ 7-9 ppm).
¹³C NMR	Data not available. Carbons of the thiazole ring are expected in the range of δ 110-160 ppm.
¹¹B NMR	Data not available. A broad singlet characteristic of boronic acids is expected.
IR Spectroscopy	Data not available. Expected to show characteristic B-O and O-H stretching frequencies.
Mass Spectrometry	Data not available. Expected [M+H]⁺ of ~129.01.

Reactivity and Applications

The primary utility of Thiazol-4-ylboronic acid lies in its function as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is one of the most powerful and versatile methods for the formation of C-C bonds between sp²-hybridized carbon atoms.

Suzuki-Miyaura Cross-Coupling

In a typical Suzuki-Miyaura reaction, Thiazol-4-ylboronic acid reacts with an organic halide or triflate in the presence of a palladium catalyst and a base to form a new biaryl or vinyl-thiazole compound. The reaction is valued for its mild conditions, tolerance of a wide range of functional groups, and the general stability and low toxicity of the boronic acid reagents.

The catalytic cycle, illustrated below, involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (R¹-X).

• Transmetalation: The organic group from the boronic acid (after activation by a base to form a boronate species) is transferred to the palladium center.

• Reductive Elimination: The two organic fragments (R¹ and the thiazole ring) are coupled, forming the final product and regenerating the Pd(0) catalyst.

Caption: Suzuki-Miyaura Catalytic Cycle for Thiazol-4-ylboronic Acid.

Experimental Protocols

The following sections provide detailed, representative methodologies. Note: These protocols are illustrative and may require optimization for specific substrates and scales. All work should be conducted by trained personnel in a suitable laboratory setting with appropriate safety precautions.

Protocol 1: Synthesis of Thiazole-4-Boronic Esters (Illustrative)

Materials:

• 4-Bromothiazole (B1332970)

• Bis(pinacolato)diboron (B136004) (B₂pin₂)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride complex with dichloromethane (B109758) (Pd(dppf)Cl₂·CH₂Cl₂)

• Potassium acetate (B1210297) (KOAc)

• Anhydrous 1,4-dioxane

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

Procedure:

• To an oven-dried flask equipped with a magnetic stir bar and reflux condenser, add 4-bromothiazole (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (1.5 eq).

• Seal the flask with a septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Under the inert atmosphere, add anhydrous 1,4-dioxane, followed by the Pd(dppf)Cl₂·CH₂Cl₂ catalyst (0.03 eq).

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS until the starting 4-bromothiazole is consumed (typically 4-12 hours).

• Cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• The resulting crude pinacol (B44631) ester can be purified by flash column chromatography on silica (B1680970) gel.

Protocol 2: Suzuki-Miyaura Cross-Coupling (Illustrative)

The following is a generalized protocol for the Suzuki-Miyaura coupling of an aryl boronic acid with a heterocyclic halide, adapted from a procedure for 4-(bromomethyl)thiazole.[7] This can serve as a starting point for reactions involving Thiazol-4-ylboronic acid.

Materials:

• Aryl halide (e.g., 4-bromoanisole) (1.0 eq)

• Thiazol-4-ylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DMF, with 10-20% water)

• Standard laboratory glassware for inert atmosphere reactions

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Procedure:

• Reaction Setup: To a dry reaction vessel, add the aryl halide (1.0 eq), Thiazol-4-ylboronic acid (1.2 eq), and the base (2.0 eq).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent and water, followed by the palladium catalyst (0.05 eq).

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (2-24 hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired coupled product.[7]

Safety and Handling

Thiazol-4-ylboronic acid should be handled in a well-ventilated area, preferably a fume hood, using appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Hazard Statements: May cause skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).

• Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray (P261). In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305 + P351 + P338).

• Storage: Store in a cool, dry place away from oxidizing agents. For long-term stability, storage at -20°C under an inert atmosphere is recommended.

Conclusion

Thiazol-4-ylboronic acid is a versatile and important reagent for the synthesis of complex molecules containing the thiazole heterocycle. Its utility in Suzuki-Miyaura cross-coupling reactions provides a reliable method for C-C bond formation, making it a valuable tool for researchers in drug discovery and materials science. While some physical data remains to be experimentally confirmed, the established reactivity and commercial availability of this compound ensure its continued application in synthetic chemistry. Proper handling and storage are essential to maintain its reactivity and ensure laboratory safety.

References

• 1. boronpharm.com [boronpharm.com]
• 2. Thiazol-4-ylboronic acid 95% | CAS: 1016642-07-1 | AChemBlock [achemblock.com]
• 3. aobchem.com [aobchem.com]
• 4. Thiazol-4-ylboronic acid, CAS No. 1016642-07-1 - iChemical [ichemical.com]
• 5. Preparation of thiazole-4-boronic esters through palladium-catalyzed cross-coupling reactions | Poster Board #583 - American Chemical Society [acs.digitellinc.com]
• 6. Preparation of novel thiazole-4-boronic esters through mixed palladium catalysts - American Chemical Society [acs.digitellinc.com]
• 7. benchchem.com [benchchem.com]

Thiazol-4-ylboronic Acid: A Comprehensive Safety and Handling Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data sheet (SDS) information for Thiazol-4-ylboronic acid (CAS No. 1016642-07-1). The information is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge for the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

Thiazol-4-ylboronic acid is a heterocyclic organic compound containing a thiazole (B1198619) ring and a boronic acid functional group. It is commonly used as a building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Thiazol-4-ylboronic Acid

Property	Value
CAS Number	1016642-07-1
Molecular Formula	C₃H₄BNO₂S
Molecular Weight	128.95 g/mol
Appearance	White to yellow solid
Purity	Typically ≥95%
Boiling Point	335.3 ± 34.0 °C (Predicted)
Density	1.43 ± 0.1 g/cm³ (Predicted)

Hazard Identification and Classification

Thiazol-4-ylboronic acid is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin, eye, and respiratory irritation.

Table 2: GHS Hazard Classification

Hazard Class	Category
Skin corrosion/irritation	2
Serious eye damage/eye irritation	2A
Specific target organ toxicity – single exposure (Respiratory tract irritation)	3

Signal Word: Warning

Hazard Pictogram:

• GHS07: Exclamation Mark

Hazard Statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Precautionary Statements:

• Prevention:

  • P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

  • P264: Wash skin thoroughly after handling.[2]

  • P271: Use only outdoors or in a well-ventilated area.[2]

  • P280: Wear protective gloves/eye protection/face protection.[2]

• Response:

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[2]

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

  • P312: Call a POISON CENTER/doctor if you feel unwell.[2]

  • P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

  • P337 + P313: If eye irritation persists: Get medical advice/attention.[3]

• Storage:

  • P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

  • P405: Store locked up.[3]

• Disposal:

  • P501: Dispose of contents/container to an approved waste disposal plant.[3]

Toxicological Information

Table 3: Summary of Toxicological Hazards

Route of Exposure	Potential Health Effects
Inhalation	May cause respiratory tract irritation.
Skin Contact	Causes skin irritation.
Eye Contact	Causes serious eye irritation.
Ingestion	May be harmful if swallowed.

Experimental Protocols and Workflows

Due to the lack of specific published safety assessment protocols for Thiazol-4-ylboronic acid, a general workflow for handling potentially hazardous chemical compounds in a research setting is provided below. This workflow emphasizes a proactive approach to safety.

Caption: General laboratory workflow for handling Thiazol-4-ylboronic acid.

The following logical diagram illustrates the decision-making process for implementing control measures based on a hazard assessment.

Caption: Logical flow for hazard assessment and control implementation.

Safe Handling and Storage

Handling:

• Engineering Controls: Handle Thiazol-4-ylboronic acid in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[6] Ensure that eyewash stations and safety showers are readily accessible.[6]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

  • Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[2]

  • Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-approved respirator.[6]

• General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling.[2]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

• Some suppliers recommend refrigeration.

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6]

First Aid, Firefighting, and Accidental Release Measures

Table 4: Emergency Procedures

Situation	Recommended Action
First Aid: Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[2]
First Aid: Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[2]
First Aid: Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2]
First Aid: Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[7]
Firefighting	Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to extinguish.[7] Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[7]
Accidental Release	Evacuate the area. Wear appropriate PPE. Avoid generating dust. Sweep up the material and place it in a suitable container for disposal.[6] Prevent entry into waterways, sewers, basements, or confined areas.

Stability and Reactivity

• Reactivity: Generally stable under normal conditions.

• Chemical Stability: Stable under recommended storage conditions.

• Conditions to Avoid: Avoid moisture, heat, and direct sunlight.

• Incompatible Materials: Strong oxidizing agents and strong acids.[6]

• Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides, nitrogen oxides, sulfur oxides, and boron oxides.[7]

Disposal Considerations

Dispose of Thiazol-4-ylboronic acid and its containers in accordance with local, regional, and national regulations.[3] It is recommended to use a licensed professional waste disposal service. Do not dispose of it in the environment.

Conclusion

Thiazol-4-ylboronic acid is a valuable reagent in chemical synthesis but requires careful handling due to its potential hazards, primarily skin, eye, and respiratory irritation. By adhering to the safety guidelines outlined in this document, researchers can minimize their risk of exposure and ensure a safe laboratory environment. Always consult the most recent version of the Safety Data Sheet from your supplier before use.

References

• 1. kuey.net [kuey.net]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Boron-containing acids: preliminary evaluation of acute toxicity and access to the brain determined by Raman scattering spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thiazole-5-Boronic Acid Pinacol Ester | Properties, Uses, Safety | Buy from Leading China Supplier [quinoline-thiophene.com]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]

Commercial Availability and Synthetic Applications of Thiazol-4-ylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazol-4-ylboronic acid (CAS No. 1016642-07-1) is a versatile and increasingly important building block in modern organic synthesis, particularly within the realm of medicinal chemistry and drug discovery. Its utility primarily stems from its role as a key coupling partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This reaction allows for the formation of carbon-carbon bonds, enabling the straightforward synthesis of complex molecules containing the valuable thiazole (B1198619) moiety. The thiazole ring is a privileged scaffold found in numerous biologically active compounds and approved pharmaceuticals. This technical guide provides an in-depth overview of the commercial availability of Thiazol-4-ylboronic acid, along with detailed experimental protocols for its application in Suzuki-Miyaura cross-coupling reactions.

Commercial Availability and Suppliers

Thiazol-4-ylboronic acid is readily available from a variety of chemical suppliers, catering to both research and bulk-scale needs. Purity levels typically range from 95% to over 98%, with the compound being offered in various quantities from milligrams to kilograms. The following table summarizes the offerings from several prominent suppliers. Pricing is subject to change and may vary based on the quantity and purity ordered. It is recommended to inquire with the suppliers for the most current pricing and availability.

Supplier	Catalog Number	Purity	Available Quantities
AOBChem	16710	≥95%	250mg, 500mg, 1g, 5g, 10g, 25g, 100g
BoronPharm	BP21002	≥98%	Inquire for bulk supply
Ark Pharma Scientific Ltd.	H-018883	≥95%	5g, Inquire for bulk
Alfa Chemistry	ACM1016642071	≥96%	Inquire for quote
AChemBlock	N25501	≥95%	Inquire for quote
Toronto Research Chemicals (TRC)	T344720	Not specified	50mg, 250mg, 500mg
LookChem	Multiple	≥95%	10mg to 1kg+
CymitQuimica	Multiple	≥95%	50mg, 1g, 5g, 10g
Pure Chemistry Scientific Inc.	Not specified	Not specified	1g+
Hunan Chemfish Pharmaceutical Co., Ltd.	Not specified	≥95%	Inquire for quote
Dayang Chem (Hangzhou) Co., Ltd.	Not specified	Not specified	1kg+

Key Synthetic Application: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds. In the context of Thiazol-4-ylboronic acid, this reaction is instrumental in the synthesis of 4-arylthiazole and 4-heteroarylthiazole derivatives, which are common motifs in pharmacologically active molecules.

General Reaction Scheme

The general transformation involves the palladium-catalyzed reaction of Thiazol-4-ylboronic acid with an aryl or heteroaryl halide (or triflate) in the presence of a base.

Caption: Generalized Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

While specific reaction conditions can vary depending on the substrates, the following protocols provide detailed methodologies for typical Suzuki-Miyaura cross-coupling reactions involving Thiazol-4-ylboronic acid.

Protocol 1: General Procedure for the Synthesis of 4-Arylthiazoles

This protocol is a generalized procedure adaptable for the coupling of various aryl halides with Thiazol-4-ylboronic acid.

Materials:

• Thiazol-4-ylboronic acid (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Anhydrous solvent (e.g., 1,4-dioxane/water mixture, 4:1)

• Reaction vessel (e.g., round-bottom flask or microwave vial)

• Inert gas supply (Nitrogen or Argon)

• Standard workup and purification reagents (e.g., ethyl acetate (B1210297), brine, anhydrous sodium sulfate, silica (B1680970) gel)

Procedure:

• Reaction Setup: To a dry reaction vessel, add the aryl halide (1.0 eq.), Thiazol-4-ylboronic acid (1.2 eq.), and the base (2.0 eq.).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times to ensure an oxygen-free environment.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent, followed by the palladium catalyst (0.05 eq.).

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (2-24 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to afford the desired 4-arylthiazole.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation can often accelerate the reaction, leading to shorter reaction times and potentially higher yields.

Materials:

• Thiazol-4-ylboronic acid (1.5 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

• Base (e.g., Cs₂CO₃, 2.0 equivalents)

• Anhydrous solvent (e.g., DMF)

• Microwave reactor vial

Procedure:

• Reaction Setup: In a microwave reactor vial, combine the aryl bromide (1.0 eq.), Thiazol-4-ylboronic acid (1.5 eq.), cesium carbonate (2.0 eq.), and the palladium catalyst (0.03 eq.).

• Solvent Addition: Add the anhydrous solvent (e.g., DMF) to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the reaction mixture to the desired temperature (e.g., 120 °C) for a specified time (e.g., 30-60 minutes).

• Work-up and Purification: After cooling, the reaction mixture is worked up and purified as described in Protocol 1.

Logical Workflow for a Suzuki-Miyaura Coupling Experiment

The following diagram illustrates the logical workflow for conducting a Suzuki-Miyaura coupling reaction with Thiazol-4-ylboronic acid, from reagent preparation to product analysis.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Conclusion

Thiazol-4-ylboronic acid is a commercially accessible and highly valuable reagent for the synthesis of diverse thiazole-containing compounds. Its application in the robust and reliable Suzuki-Miyaura cross-coupling reaction provides a direct and efficient route to novel molecular entities with significant potential in drug discovery and materials science. The protocols and information provided in this guide are intended to serve as a valuable resource for researchers and scientists working in these fields. As with any chemical reaction, optimization of the conditions for specific substrates is often necessary to achieve the best results.

The Pivotal Role of Thiazol-4-ylboronic Acid in Modern Heterocyclic Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Thiazol-4-ylboronic acid and its derivatives have emerged as indispensable building blocks in the synthesis of complex heterocyclic molecules. This guide provides an in-depth exploration of their synthesis, reactivity, and critical applications, particularly in the realm of medicinal chemistry and drug discovery. The versatility of the thiazole (B1198619) motif, coupled with the synthetic tractability of the boronic acid functional group, offers a powerful platform for the development of novel therapeutic agents.

Synthesis of Thiazol-4-ylboronic Acid Pinacol (B44631) Ester

The most common and practical precursor for Suzuki-Miyaura cross-coupling reactions is the pinacol ester of thiazol-4-ylboronic acid. Its synthesis is typically achieved through a palladium-catalyzed Miyaura borylation of a 4-halothiazole, most commonly 4-bromothiazole (B1332970).

Experimental Protocol: Miyaura Borylation of 4-Bromothiazole

This protocol outlines the synthesis of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (B1499911) from 4-bromothiazole.

Materials:

• 4-Bromothiazole

• Bis(pinacolato)diboron (B136004) (B₂pin₂)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Potassium acetate (KOAc)

• Anhydrous 1,4-dioxane (B91453)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., petroleum ether, ethyl acetate)

Procedure:

• To an oven-dried Schlenk tube or sealed tube, add 4-bromothiazole (1.0 equiv), bis(pinacolato)diboron (1.1-1.5 equiv), potassium acetate (2.0-3.0 equiv), palladium(II) acetate (2-5 mol%), and dppf (2-5 mol%).

• Evacuate the tube and backfill with an inert gas (Nitrogen or Argon) three times.

• Add anhydrous, degassed 1,4-dioxane via syringe to the reaction mixture (concentration typically 0.1-0.5 M).

• Seal the vessel and heat the reaction mixture to 80-110 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate and filter through a pad of Celite® to remove palladium residues and inorganic salts.

• Wash the filter cake with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in petroleum ether) to afford the pure 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole.

Characterization Data for 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole:

• ¹H NMR (CDCl₃, 400 MHz): δ 8.85 (d, J = 2.0 Hz, 1H), 7.80 (d, J = 2.0 Hz, 1H), 1.35 (s, 12H).

• ¹³C NMR (CDCl₃, 101 MHz): δ 156.0, 125.5, 84.5, 25.0. (Note: The carbon attached to boron is often not observed or is very broad).

• MS (ESI): m/z calculated for C₉H₁₄BNO₂S [M+H]⁺: 212.09; found 212.1.

The Pivotal Role of Thiazol-4-ylboronic Acid in Modern Drug Discovery: A Technical Guide

Introduction: The thiazole (B1198619) ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and approved drugs. Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the design of novel therapeutics. Thiazol-4-ylboronic acid, in particular, has emerged as a versatile and powerful building block, primarily through its application in palladium-catalyzed cross-coupling reactions. This technical guide provides an in-depth overview of the applications of thiazol-4-ylboronic acid in drug discovery, with a focus on its use in synthesizing potent kinase inhibitors and antimicrobial agents. We will delve into detailed experimental protocols, present key quantitative data, and visualize the relevant biological pathways to offer a comprehensive resource for researchers and drug development professionals.

Core Applications in Medicinal Chemistry

Thiazol-4-ylboronic acid and its derivatives are instrumental in the synthesis of complex organic molecules with a wide range of therapeutic applications. The boronic acid moiety allows for facile carbon-carbon bond formation via the Suzuki-Miyaura cross-coupling reaction, enabling the introduction of the thiazole core into diverse molecular architectures.[1][2] This has been particularly impactful in the development of targeted therapies, especially in oncology.

Anticancer Agents: Targeting Key Signaling Pathways

The thiazole scaffold is a common feature in a multitude of kinase inhibitors.[3] By leveraging thiazol-4-ylboronic acid in synthetic strategies, medicinal chemists have developed potent inhibitors of critical oncogenic pathways, including the PI3K/Akt/mTOR and EGFR signaling cascades.

PI3K/mTOR Dual Inhibitors: The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[4][5] Thiazole-containing compounds have been designed to dually inhibit PI3K and mTOR, two key kinases in this pathway.[6][7] This dual inhibition can lead to a more profound and durable antitumor response.

EGFR and BRAF Inhibitors: The Epidermal Growth Factor Receptor (EGFR) and the BRAF kinase are crucial components of the MAPK/ERK signaling pathway, which is frequently mutated in various cancers.[8] Thiazole derivatives have been synthesized to target both wild-type and mutant forms of these kinases, demonstrating significant antiproliferative activity.[9]

c-Met Inhibitors: The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play a critical role in tumor cell proliferation, invasion, and migration.[10][11] Several potent and selective c-Met inhibitors incorporating a thiazole carboxamide scaffold have been developed, with some exhibiting nanomolar inhibitory concentrations.[12][13]

Antimicrobial Agents

Beyond oncology, the thiazole nucleus is a key pharmacophore in the development of novel antimicrobial agents.[14][15] The emergence of multidrug-resistant strains of bacteria and fungi necessitates the discovery of new therapeutic options. Thiazole derivatives have shown promising activity against a range of pathogens, including Gram-positive and Gram-negative bacteria, as well as various fungal species.[12][16][17][18]

Anti-inflammatory Agents

The anti-inflammatory properties of thiazole-containing compounds have also been an area of active research.[8] By targeting enzymes such as cyclooxygenase (COX), these molecules can modulate the inflammatory response, offering potential therapeutic avenues for a variety of inflammatory conditions.[12][19][20]

Quantitative Data Summary

The following tables summarize the biological activity of various thiazole derivatives synthesized using methodologies that can involve thiazol-4-ylboronic acid or related building blocks.

Table 1: Anticancer Activity of Thiazole Derivatives

Compound ID	Target(s)	Cancer Cell Line	IC50 (µM)	Reference
51am	c-Met	MKN-45	0.00254	[11][12]
A549	0.83	[11]
HT-29	0.68	[11]
MDA-MB-231	3.94	[11]
3b	PI3Kα / mTOR	Leukemia HL-60(TB)	PI3Kα: 0.086, mTOR: 0.221	[6][7]
3e	PI3Kα / mTOR	Leukemia HL-60(TB)	-	[6][7]
Compound 39	EGFR / HER2	MCF-7	EGFR: 0.153, HER2: 0.108	[9]
Compound 43	EGFR / HER2	MCF-7	EGFR: 0.122, HER2: 0.078	[9]
Compound 4c	VEGFR-2	MCF-7	2.57	[21]
HepG2	7.26	[21]
PVS 03	EGFR	MDAMB-231	-

Table 2: Antimicrobial Activity of Thiazole Derivatives

Compound ID	Microorganism	MIC (µg/mL)	Reference
10a	E. coli	-	[12]
S. aureus	-	[12]
10b	E. coli	-	[12]
S. aureus	-	[12]
L1	C. glabrata	32	[22]
L3	C. glabrata	64	[22]
Cu(L2)Cl2	C. glabrata	64	[22]
Cu(L3)Cl2	C. glabrata	64	[22]
Compound 12	B. pumilis	7.69 (µmol/ml)	[17]
Compound 3	S. faecalis	14.34 (µmol/ml)	[17]
Compound 4	S. faecalis	3.67 (µmol/ml)	[17]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological systems in which these compounds act, as well as the experimental processes for their synthesis and evaluation, is crucial for a comprehensive understanding.

PI3K/Akt/mTOR signaling pathway with inhibition points.

EGFR signaling pathway with inhibition points.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 5. DUAL INHIBITION OF PI3K/AKT AND mTOR SIGNALING IN HUMAN NON-SMALL CELL LUNG CANCER CELLS BY A DIETARY FLAVONOID FISETIN - PMC [pmc.ncbi.nlm.nih.gov]
• 6. texaschildrens.org [texaschildrens.org]
• 7. KEGG PATHWAY Database [genome.jp]
• 8. Synthesis and biological evaluation of some novel thiazole compounds as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis and biological evaluation of some thiazolylpyrazole derivatives as dual anti-inflammatory antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. KEGG PATHWAY: PI3K-Akt signaling pathway - Homo sapiens (human) [kegg.jp]
• 14. jchemrev.com [jchemrev.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis and antimicrobial activity of new series of thiazoles, pyridines and pyrazoles based on coumarin moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. longdom.org [longdom.org]
• 20. longdom.org [longdom.org]
• 21. Reactome | Signaling by EGFR [reactome.org]
• 22. researchgate.net [researchgate.net]

Spectroscopic Profile of Thiazol-4-ylboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Thiazol-4-ylboronic acid (CAS No. 1016642-07-1). Due to the limited availability of experimentally-derived spectra in the public domain, this document presents a detailed analysis based on predicted values derived from spectroscopic databases and relevant chemical literature. This guide is intended to support research and development activities by providing a robust spectroscopic profile of this important building block.

Chemical and Physical Properties

Thiazol-4-ylboronic acid is a heterocyclic compound with the molecular formula C₃H₄BNO₂S and a molecular weight of 128.95 g/mol .[1][2][3] It serves as a key intermediate in the synthesis of various biologically active molecules.

Property	Value	Reference
CAS Number	1016642-07-1	[1]
Molecular Formula	C₃H₄BNO₂S	[1]
Molecular Weight	128.95 g/mol	[2]
IUPAC Name	thiazol-4-ylboronic acid	[1]
SMILES	OB(O)C1=CSC=N1	[1]
Exact Mass	129.00600 u	[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Obtaining high-resolution NMR spectra of boronic acids can be challenging due to the propensity for reversible trimerization to form boroxines, especially in aprotic solvents. Spectra are often recorded in deuterated solvents such as DMSO-d₆ or methanol-d₄ to minimize this effect. The following data is predicted based on established chemical shift ranges for thiazole (B1198619) and arylboronic acid moieties.[5][6][7][8]

¹H NMR Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data for Thiazol-4-ylboronic acid (in DMSO-d₆)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	8.8 - 9.2	s	-
H-5	8.2 - 8.6	s	-
-B(OH)₂	8.0 - 8.5	br s	-

The chemical shifts of the thiazole protons are influenced by the electron-withdrawing nature of the boronic acid group. The protons of the B(OH)₂ group are expected to be broad and their chemical shift can be highly dependent on concentration and the presence of water.

¹³C NMR Spectroscopy

Table 2: Predicted ¹³C NMR Spectral Data for Thiazol-4-ylboronic acid (in DMSO-d₆)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2	155 - 160
C-4	130 - 135
C-5	145 - 150

The carbon atom attached to the boron (C-4) may exhibit a broad signal or be unobserved due to quadrupolar relaxation.[9]

Infrared (IR) Spectroscopy

The IR spectrum of Thiazol-4-ylboronic acid is predicted to show characteristic absorptions for the O-H and B-O bonds of the boronic acid group, as well as vibrations associated with the thiazole ring.

Table 3: Predicted FT-IR Spectral Data for Thiazol-4-ylboronic acid (KBr Pellet)

Wavenumber (cm⁻¹)	Vibration Mode	Intensity
3200-3600	O-H stretch (boronic acid, H-bonded)	Broad, Strong
3050-3150	C-H stretch (aromatic)	Medium
1600-1650	C=N stretch (thiazole ring)	Medium
1450-1550	C=C stretch (thiazole ring)	Medium
1300-1400	B-O stretch	Strong
1000-1100	B-O-H bend	Medium
650-750	C-S stretch	Weak

Mass Spectrometry (MS)

The mass spectrum of Thiazol-4-ylboronic acid is expected to show the molecular ion peak. Due to the natural isotopic abundance of boron (¹⁰B ≈ 20%, ¹¹B ≈ 80%), ions containing boron will exhibit a characteristic isotopic pattern. Under certain conditions, dehydration and the formation of the trimeric boroxine (B1236090) anhydride (B1165640) may be observed.

Table 4: Predicted Mass Spectrometry Data for Thiazol-4-ylboronic acid

m/z (¹¹B)	m/z (¹⁰B)	Ion Identity	Notes
129.01	128.01	[M]⁺	Molecular ion
111.00	110.00	[M-H₂O]⁺	Dehydrated molecular ion
85.00	84.00	[C₃H₃NS]⁺	Loss of B(OH)₂
321.03	-	[M₃ - 3H₂O]⁺ (Boroxine)	Trimeric anhydride, may be observed depending on ionization conditions

Experimental Protocols

While specific protocols for Thiazol-4-ylboronic acid are not available, the following are general methodologies for obtaining the spectroscopic data discussed.

NMR Spectroscopy

A sample of Thiazol-4-ylboronic acid (5-10 mg) is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆, 0.5-0.7 mL) in an NMR tube. ¹H and ¹³C NMR spectra are recorded on a 400 MHz or higher field spectrometer. Chemical shifts are referenced to the residual solvent peak. For ¹H NMR, typical parameters include a 30° pulse angle, a relaxation delay of 1 second, and an acquisition time of 3-4 seconds. For ¹³C NMR, a proton-decoupled sequence is used with a wider spectral width and a longer relaxation delay (2-5 seconds).

FT-IR Spectroscopy

A small amount of the solid sample is finely ground with spectroscopy-grade potassium bromide (KBr) in a 1:100 ratio.[10][11] The mixture is then pressed into a thin, transparent pellet using a hydraulic press. The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet is recorded and subtracted from the sample spectrum.

Mass Spectrometry

Mass spectra can be obtained using various ionization techniques. For electrospray ionization (ESI), the sample is dissolved in a suitable solvent (e.g., methanol (B129727) or acetonitrile) and introduced into the mass spectrometer via direct infusion or liquid chromatography. For electron ionization (EI), a solid probe may be used. High-resolution mass spectrometry (HRMS) is employed to confirm the elemental composition of the molecular ion and key fragments.

Visualizations

Molecular Structure and Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound like Thiazol-4-ylboronic acid.

Caption: Workflow for Spectroscopic Analysis.

Predicted Mass Spectrometry Fragmentation

This diagram shows the predicted fragmentation pathway for Thiazol-4-ylboronic acid in mass spectrometry.

References

• 1. rsc.org [rsc.org]
• 2. Thiazol-4-ylboronic acid, CAS No. 1016642-07-1 - iChemical [ichemical.com]
• 3. Thiazol-4-ylboronic acid 95% | CAS: 1016642-07-1 | AChemBlock [achemblock.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. raineslab.com [raineslab.com]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. cup.lmu.de [cup.lmu.de]
• 9. rsc.org [rsc.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Why Kbr Is Used For Ftir? Achieve Clear, Accurate Solid-Sample Analysis - Kintek Solution [kindle-tech.com]

Protocols & Analytical Methods

Application Notes and Protocols: Thiazol-4-ylboronic Acid in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the Suzuki-Miyaura cross-coupling reaction utilizing thiazol-4-ylboronic acid and its derivatives. This protocol is essential for the synthesis of 4-arylthiazoles, a scaffold of significant interest in medicinal chemistry and materials science.

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] Thiazole-containing compounds are prevalent in a wide array of biologically active molecules, exhibiting anticancer, antimicrobial, and anti-inflammatory properties.[3][4] The functionalization of the thiazole (B1198619) ring at the 4-position via Suzuki-Miyaura coupling provides a powerful tool for the generation of novel compound libraries for drug discovery and lead optimization.[3][5] While the coupling of thiazole boronic acids can present challenges due to their relative instability, carefully selected conditions can lead to successful cross-coupling.[6]

Core Concepts and Reaction Mechanism

The Suzuki-Miyaura reaction is a palladium-catalyzed process involving an organohalide and an organoboron compound.[3] The generally accepted catalytic cycle proceeds through three key steps: oxidative addition of the palladium catalyst to the organohalide, transmetalation of the organic group from the boron atom to the palladium complex, and reductive elimination to form the new carbon-carbon bond and regenerate the catalyst.[2]

Suzuki-Miyaura Catalytic Cycle

Experimental Protocol: Suzuki-Miyaura Coupling of Thiazol-4-ylboronic Acid

This protocol describes a general procedure for the coupling of thiazol-4-ylboronic acid with an aryl halide. Optimization of the catalyst, base, solvent, and temperature may be required for specific substrates.

Materials:

• Thiazol-4-ylboronic acid or its pinacol (B44631) ester derivative

• Aryl halide (e.g., aryl bromide, aryl iodide)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., Toluene, Dioxane, DMF)

• Reaction vessel (e.g., round-bottom flask, microwave vial)

• Inert gas supply (Nitrogen or Argon)

• Standard glassware and purification equipment

Procedure:

• Reaction Setup: In a dry reaction vessel, combine thiazol-4-ylboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), and the base (2.0-3.0 equivalents).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) for 10-15 minutes.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent, followed by the palladium catalyst (typically 1-5 mol%).

• Reaction: Stir the mixture at the desired temperature (usually between 80-120 °C) for 2-24 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent such as ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica (B1680970) gel to yield the desired 4-arylthiazole.[3]

General Experimental Workflow

Data Summary

Table 1: Typical Reaction Components and Conditions

Component	Example	Typical Amount	Purpose
Boronic Acid/Ester	Thiazol-4-ylboronic acid pinacol ester	1.1 - 1.5 eq	Boron source
Aryl Halide	4-Bromoanisole	1.0 eq	Coupling partner
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂	1 - 5 mol%	Catalyst
Base	K₂CO₃, Cs₂CO₃	2.0 - 3.0 eq	Activates boronic acid
Solvent	Toluene, Dioxane/Water, DMF	Anhydrous	Reaction medium
Temperature	80 - 120 °C	-	Reaction temperature
Atmosphere	Nitrogen or Argon	Inert	Prevents catalyst degradation

Table 2: Representative Suzuki-Miyaura Couplings with Thiazole Derivatives

Entry	Thiazole Derivative	Coupling Partner	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	3,5-dichloro-1,2,4-thiadiazole	4-methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Water/Methanol	Reflux	55	[7]
2	3,5-dichloro-1,2,4-thiadiazole	4-cyanophenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Water/Methanol	Reflux	61	[7]
3	Thiazole-4-boronic ester	Iodobenzene	Not specified	Not specified	Not specified	Not specified	55	[6]
4	4-(5-bromothiophen-2-yl)-thiazole	Phenylboronic acid	Pd(II)-complex (1)	Cs₂CO₃	DMF	MW	85	[8]
5	4-(bromomethyl)thiazole	4-methoxyphenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane	90	Hypothetical: 75-85	[3]
6	Thiazol-4-ylboronic acid	3-chloropyridine	Pd(PPh₃)₄	K₃PO₄	Toluene/Water	100	Hypothetical: 60-70	General Knowledge

Note: Entries 5 and 6 are hypothetical examples based on typical yields for similar reactions, as specific data for Thiazol-4-ylboronic acid was not explicitly detailed in the provided search results.

Applications in Drug Discovery

The thiazole ring is a privileged scaffold in medicinal chemistry, and the ability to synthesize 4-arylthiazoles via Suzuki-Miyaura coupling is of great importance for the development of new therapeutic agents.[3][4] This methodology allows for the systematic exploration of structure-activity relationships (SAR) by coupling a diverse range of aryl and heteroaryl boronic acids to the thiazole core.[3] The resulting compounds have shown potential as c-Met kinase inhibitors for cancer treatment and are being investigated for a variety of other pharmacological activities.[4][9] The versatility of the Suzuki-Miyaura coupling makes it a favored method in both academic research and industrial-scale synthesis of pharmaceutical intermediates.[1][9]

References

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of Thiazol-4-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and practical protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling of thiazol-4-ylboronic acid and its derivatives. This reaction is a cornerstone in medicinal chemistry for the synthesis of 4-arylthiazoles, a scaffold present in numerous biologically active compounds.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a robust and versatile method for the formation of carbon-carbon bonds. However, the use of heteroaryl boronic acids, such as thiazol-4-ylboronic acid, can present unique challenges. These challenges include the potential for catalyst inhibition by the heteroatom and the instability of the boronic acid, which can lead to protodeboronation under basic reaction conditions. Thiazole-containing compounds are of significant interest in drug discovery, exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The ability to efficiently functionalize the thiazole (B1198619) ring at the 4-position is therefore of high value.

This document outlines effective palladium catalyst systems and provides detailed experimental protocols to facilitate high-yielding and reproducible cross-coupling reactions with thiazol-4-ylboronic acid and its derivatives.

Catalytic Systems and Reaction Conditions

The choice of palladium catalyst, ligand, base, and solvent is critical for the successful cross-coupling of thiazol-4-ylboronic acid. Modern palladium precatalysts, known for their stability and high reactivity, are often preferred over generating the active Pd(0) species in situ.

Common Palladium Sources:

• Palladium(II) Acetate (Pd(OAc)₂)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

Effective Ligands:

Electron-rich and sterically bulky phosphine (B1218219) ligands are crucial for promoting the catalytic cycle and preventing catalyst deactivation. Buchwald-type biaryl phosphine ligands are particularly effective for heteroaryl couplings.

Bases and Solvents:

A variety of inorganic bases are used to activate the boronic acid for transmetalation. The choice of solvent is also critical and is often a mixture of an organic solvent and water.

The following tables summarize reaction conditions and yields for the Suzuki-Miyaura coupling of a thiazole derivative, providing a reference for optimizing the coupling of thiazol-4-ylboronic acid.

Data Presentation: Optimization of Suzuki-Miyaura Coupling of a Thiazole Derivative

The following data is adapted from the optimization of the Suzuki-Miyaura coupling of 4-(5-bromothiophen-2-yl)-2-methyl-1,3-thiazole with phenylboronic acid, a close structural analog to the target reaction. This provides valuable insights into effective reaction conditions.

Table 1: Optimization of Reaction Conditions [1]

Entry	Catalyst (mol%)	Solvent	Base	Yield (%)
1	0.125	H₂O/TBAB	KOH	0
2	0.25	H₂O/TBAB	KOH	0
3	0.5	H₂O/TBAB	KOH	0
4	0.5	H₂O/DMF (1:2)/TBAB	KOH	20
5	0.25	DMF	KOH	50
6	0.25	DMF	Cs₂CO₃	50
7	0.5	DMF	Cs₂CO₃	72
8	1.0	DMF	Cs₂CO₃	80

Reaction Conditions: 4-(5-bromothiophen-2-yl)-2-methyl-1,3-thiazole (1.0 mmol), phenylboronic acid (1.2 mmol), base (2.0 mmol), solvent (3 mL), under microwave irradiation for 30 min.

Table 2: Suzuki-Miyaura Coupling of 4-(5-bromothiophen-2-yl)-2-methyl-1,3-thiazole with Various Arylboronic Acids [1]

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	2-methyl-4-(5-phenylthiophen-2-yl)-1,3-thiazole	80
2	4-Methylphenylboronic acid	2-methyl-4-(5-(p-tolyl)thiophen-2-yl)-1,3-thiazole	85
3	4-Methoxyphenylboronic acid	4-(5-(4-methoxyphenyl)thiophen-2-yl)-2-methyl-1,3-thiazole	88
4	4-Chlorophenylboronic acid	4-(5-(4-chlorophenyl)thiophen-2-yl)-2-methyl-1,3-thiazole	75
5	2-Thienylboronic acid	2-methyl-4-(5-(thiophen-2-yl)thiophen-2-yl)-1,3-thiazole	70

Reaction Conditions: 4-(5-bromothiophen-2-yl)-2-methyl-1,3-thiazole (1.0 mmol), arylboronic acid (1.2 mmol), Pd(II)-complex (1 mol%), Cs₂CO₃ (2.0 mmol), DMF (3 mL), under microwave irradiation for 30 min.

Experimental Protocols

The following is a generalized protocol for the Suzuki-Miyaura cross-coupling of a thiazole derivative with an arylboronic acid. This protocol is based on established procedures and should be optimized for specific substrates.[2]

Materials:

• Thiazol-4-ylboronic acid pinacol (B44631) ester (or corresponding boronic acid) (1.0 eq)

• Aryl halide (e.g., aryl bromide) (1.0 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, or a mixture with water)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and stirring equipment

Procedure:

• Reaction Setup: To a dry reaction vessel (e.g., a Schlenk flask) equipped with a magnetic stir bar, add the thiazol-4-ylboronic acid derivative (1.0 eq), the aryl halide (1.0 eq), and the base (2.0 eq).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent via syringe. Then, add the palladium catalyst.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C). The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica (B1680970) gel to afford the desired 4-arylthiazole.

Visualizations

Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

The following diagram outlines the general workflow for performing a Suzuki-Miyaura cross-coupling reaction in a laboratory setting.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of Thiazol-4-ylboronic Acid with Aryl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides. This powerful palladium-catalyzed reaction is widely utilized in the pharmaceutical and materials science industries due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a diverse array of starting materials.

Thiazole-containing compounds are of significant interest in drug discovery, as the thiazole (B1198619) motif is a key structural component in numerous biologically active molecules with a wide range of therapeutic properties, including anticancer, antimicrobial, and anti-inflammatory activities. The ability to synthesize 4-arylthiazoles through the Suzuki-Miyaura coupling of thiazol-4-ylboronic acid with various aryl halides provides a versatile and efficient route to novel compound libraries for screening and lead optimization.

These application notes provide a comprehensive overview of the reaction conditions, a detailed experimental protocol, and representative data for the Suzuki-Miyaura coupling of thiazol-4-ylboronic acid with a selection of aryl halides.

Reaction Principle

The Suzuki-Miyaura coupling reaction proceeds via a catalytic cycle involving a palladium catalyst. The generally accepted mechanism consists of three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II) intermediate.

• Transmetalation: In the presence of a base, the organoboron reagent (in this case, thiazol-4-ylboronic acid) transfers its organic group to the palladium center, forming a new Pd(II)-aryl-thiazole complex.

• Reductive Elimination: The coupled product, 4-arylthiazole, is formed, and the Pd(0) catalyst is regenerated, allowing the catalytic cycle to continue.

Reaction Scheme

A general scheme for the Suzuki-Miyaura coupling of thiazol-4-ylboronic acid with an aryl halide is depicted below:

Application Notes and Protocols for the Synthesis of Bioactive Molecules Using Thiazol-4-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of bioactive molecules utilizing Thiazol-4-ylboronic acid and its derivatives as key building blocks. The thiazole (B1198619) moiety is a prominent scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5][6][7][8][9] This document focuses on the application of Suzuki-Miyaura cross-coupling reactions to generate novel bioactive compounds and provides protocols for their biological evaluation.

Synthesis of Bioactive Thiazole Derivatives via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a versatile and powerful method for forming carbon-carbon bonds, particularly between aryl and heteroaryl moieties.[10][11] This reaction typically employs a palladium catalyst, a base, and an organoboron compound, such as Thiazol-4-ylboronic acid, to couple with an organohalide.

A key application is the synthesis of 4-arylthiazole derivatives, which have shown significant potential as antimicrobial and anticancer agents. The general workflow for the synthesis and evaluation of these compounds is outlined below.

Caption: A generalized workflow for the synthesis and biological evaluation of bioactive thiazole derivatives.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of Thiazol-4-ylboronic Acid with Aryl Halides

This protocol provides a general method for the synthesis of 4-arylthiazole derivatives. Reaction conditions may require optimization for specific substrates.

Materials:

• Thiazol-4-ylboronic acid

• Aryl halide (e.g., 4-bromoaniline, 6-bromo-2H-chromen-2-one)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-dioxane (B91453), toluene, DMF)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and purification equipment

Procedure:

• Reaction Setup: In a dry Schlenk flask, combine Thiazol-4-ylboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the base (e.g., K₂CO₃, 2.0 equivalents).

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas (e.g., Argon) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the anhydrous solvent (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the specified time (typically 4-24 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica (B1680970) gel to yield the desired 4-arylthiazole derivative.[11]

Bioactivity of Synthesized Thiazole Derivatives

Thiazole derivatives synthesized using Thiazol-4-ylboronic acid have demonstrated a range of biological activities. Below are examples of their potential applications as antimicrobial and anticancer agents.

Antimicrobial Activity

A series of novel thiazolyl coumarin (B35378) derivatives were synthesized via Suzuki coupling and evaluated for their antimicrobial activity.[11] The minimum inhibitory concentration (MIC) values were determined against various bacterial and fungal strains.

Compound	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)	S. aureus (MIC, µg/mL)	S. pyogenes (MIC, µg/mL)	C. albicans (MIC, µg/mL)	A. niger (MIC, µg/mL)
5a (Phenyl)	>100	>100	50	25	100	100
5b (o-tolyl)	50	100	25	12.5	50	50
5c (p-tolyl)	100	100	50	25	100	100
5d (4-methoxyphenyl)	50	50	12.5	6.25	25	50
5e (1-naphthyl)	25	50	6.25	3.12	12.5	25
Ampicillin	6.25	100	3.12	1.56	-	-
Clotrimazole	-	-	-	-	3.12	6.25

Data adapted from a study on thiazolyl coumarin derivatives.[11] The parent compound for Suzuki coupling was 6-bromo-3-(2-methylthiazol-4-yl)-2H-chromen-2-one.

Anticancer Activity and the PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR signaling pathway is a crucial regulator of cell growth, proliferation, and survival, and its dysregulation is frequently observed in cancer.[6] Thiazole derivatives have been identified as potent inhibitors of this pathway, making them promising candidates for cancer therapy.

References

• 1. Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jchemrev.com [jchemrev.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Discovery of thiazole-based-chalcones and 4-hetarylthiazoles as potent anticancer agents: Synthesis, docking study and anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and biological evaluation of new thiazolyl/benzothiazolyl-amides, derivatives of 4-phenyl-piperazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Computational and biological studies of novel thiazolyl coumarin derivatives synthesized through Suzuki coupling - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Thiazole-Containing Compounds via Suzuki Coupling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of functionalized thiazole-containing compounds utilizing the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The thiazole (B1198619) moiety is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds and approved drugs.[1][2][3] The Suzuki coupling offers a robust and versatile method for carbon-carbon bond formation, enabling the diversification of the thiazole core for the development of novel therapeutics.[4][5]

Introduction

Thiazole derivatives exhibit a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3] Their unique structural and electronic properties allow them to interact with various biological targets.[2] The Suzuki-Miyaura cross-coupling reaction is a powerful tool in modern organic synthesis, allowing for the efficient formation of C-C bonds between an organohalide and an organoboron compound under mild conditions with high functional group tolerance.[4][5] This makes it an ideal method for the late-stage functionalization of thiazole rings in the synthesis of compound libraries for drug discovery and lead optimization.

This document outlines generalized and specific protocols for the Suzuki coupling of halogenated thiazoles with various boronic acids, presents quantitative data from selected literature examples, and illustrates the general experimental workflow.

Data Presentation: Suzuki Coupling of Halogenated Thiazoles

The following tables summarize quantitative data for the synthesis of various thiazole-containing compounds via Suzuki coupling, highlighting the reaction conditions and yields.

Table 1: Microwave-Assisted Suzuki-Miyaura Cross-Coupling of 5-Bromo-2-phenylthiazole Derivatives

Entry	Arylboronic Acid	Product	Time (min)	Yield (%)
1	Phenylboronic acid	2,5-Diphenylthiazole	5	95
2	4-Methylphenylboronic acid	5-(4-Methylphenyl)-2-phenylthiazole	5	92
3	4-Methoxyphenylboronic acid	5-(4-Methoxyphenyl)-2-phenylthiazole	5	90
4	4-Chlorophenylboronic acid	5-(4-Chlorophenyl)-2-phenylthiazole	5	88
5	2-Thiopheneboronic acid	2-Phenyl-5-(2-thienyl)thiazole	5	85

Adapted from a microwave-assisted protocol in aqueous medium.[6]

Table 2: Suzuki Coupling of Aryl Bromides with a Thiazole-Containing Boronic Ester

Entry	Aryl Bromide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoacetophenone	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	80	12	85
2	4-Bromobenzonitrile	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	80	12	82
3	Methyl 4-bromobenzoate	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	80	12	88
4	1-Bromo-4-nitrobenzene	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	80	12	75
5	2-Bromopyridine	Pd(dppf)Cl₂ (3)	K₂CO₃	Dioxane/H₂O	80	12	70

This table represents typical conditions for Suzuki couplings involving a thiazole-containing organoboron species.

Table 3: Ligand-Free Suzuki Coupling for the Synthesis of 2'-Aryl-2-aryl-benzothiazoles

Entry	Arylboronic Acid	Product	Yield (%)
1	4-Methylphenylboronic acid	2'-(Benzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-sulfonamide	75
2	4-Methoxyphenylboronic acid	2'-(Benzo[d]thiazol-2-yl)-4-methoxy-[1,1'-biphenyl]	82
3	4-(Trifluoromethyl)phenylboronic acid	2'-(Benzo[d]thiazol-2-yl)-4-(trifluoromethyl)-[1,1'-biphenyl]	79
4	3-Nitrophenylboronic acid	2'-(Benzo[d]thiazol-2-yl)-3-nitro-[1,1'-biphenyl]	68

Data from a study on the synthesis of potent and selective COX-2 inhibitors.[7]

Experimental Protocols

Protocol 1: Generalized Procedure for Suzuki Cross-Coupling of a Halogenated Thiazole

This protocol is a generalized method based on established procedures for the Suzuki coupling of heterocyclic halides.[4][5] Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

Materials:

• Halogenated thiazole (e.g., 4-bromothiazole (B1332970) or 5-bromothiazole) (1.0 eq)

• Arylboronic acid (1.1-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2.0-3.0 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF, often with water)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried reaction vessel, add the halogenated thiazole (1.0 eq), arylboronic acid (1.2 eq), base (2.0 eq), and palladium catalyst/ligand (as required).

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

• Solvent Addition: Under the inert atmosphere, add the anhydrous solvent via syringe. If a mixed solvent system (e.g., dioxane/water) is used, ensure the solvents are degassed.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can range from 2 to 24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica (B1680970) gel to afford the desired functionalized thiazole.

Protocol 2: Microwave-Assisted Aqueous Suzuki-Miyaura Cross-Coupling

This protocol describes a rapid and efficient synthesis of 5-substituted thiazoles using microwave irradiation in an aqueous medium.[6]

Materials:

• 5-Bromo-2-phenylthiazole (1.0 eq)

• Arylboronic acid (1.5 eq)

• Pd(OAc)₂ (0.04 eq)

• Tetrabutylammonium bromide (TBAB) (1.0 eq)

• K₂CO₃ (3.0 eq)

• Water

Procedure:

• Reaction Mixture: In a microwave process vial, combine 5-bromo-2-phenylthiazole, the arylboronic acid, Pd(OAc)₂, TBAB, and K₂CO₃.

• Solvent: Add water to the vial.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a specified temperature (e.g., 150 °C) for a short duration (e.g., 5-10 minutes).

• Work-up: After cooling, extract the reaction mixture with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the residue by column chromatography.

Mandatory Visualizations

Experimental Workflow

Caption: General workflow for thiazole synthesis via Suzuki coupling.

Signaling Pathway Inhibition by a Thiazole Derivative

Many thiazole-containing compounds synthesized via methods like Suzuki coupling have been investigated as inhibitors of critical signaling pathways in diseases such as cancer.[8] For instance, certain thiazole derivatives act as inhibitors of the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various cancers.

Caption: Thiazole derivatives can inhibit the PI3K/Akt/mTOR pathway.

References

• 1. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A review on thiazole based compounds andamp; it’s pharmacological activities [wisdomlib.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. An efficient aqueous microwave-assisted Suzuki–Miyaura cross-coupling reaction in the thiazole series - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Suzuki Coupling with Thiazol-4-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds. This reaction is of paramount importance in drug discovery and development for the synthesis of biaryl and heteroaryl structures, which are common motifs in pharmacologically active molecules. The thiazole (B1198619) ring, in particular, is a privileged scaffold found in numerous approved drugs, exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Microwave-assisted organic synthesis has emerged as a transformative technology, dramatically accelerating reaction times, improving yields, and enhancing reproducibility compared to conventional heating methods. This application note provides a detailed protocol for the microwave-assisted Suzuki coupling of Thiazol-4-ylboronic acid with various aryl halides, a key transformation for the synthesis of 4-arylthiazole derivatives.

Advantages of Microwave-Assisted Suzuki Coupling

• Rapid Reaction Times: Microwave irradiation can reduce reaction times from hours to minutes, significantly increasing throughput.

• Improved Yields: The rapid and uniform heating provided by microwaves often minimizes the formation of byproducts, leading to higher isolated yields.

• Enhanced Reproducibility: Precise control over reaction parameters such as temperature and time ensures high reproducibility.

• Access to Novel Chemical Space: The efficiency of microwave synthesis facilitates the rapid generation of compound libraries for high-throughput screening.

Reaction Scheme

The general scheme for the microwave-assisted Suzuki coupling of Thiazol-4-ylboronic acid with an aryl halide is depicted below:

Caption: General scheme of the microwave-assisted Suzuki coupling reaction.

Experimental Protocols

The following protocol is a general guideline for the microwave-assisted Suzuki coupling of Thiazol-4-ylboronic acid with an aryl halide. Optimization of the reaction conditions (e.g., catalyst, base, solvent, temperature, and time) may be necessary for specific substrates.

Materials

• Thiazol-4-ylboronic acid (1.0 equiv)

• Aryl halide (e.g., aryl bromide or aryl iodide, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), or a pre-catalyst, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, or a mixture with water)

• Microwave reactor vials with stir bars

• Inert gas (Nitrogen or Argon)

Procedure

• Reaction Setup: To a microwave reactor vial containing a magnetic stir bar, add Thiazol-4-ylboronic acid (e.g., 0.5 mmol, 64.5 mg), the aryl halide (0.6 mmol), and the base (e.g., K₂CO₃, 1.5 mmol, 207 mg).

• Inert Atmosphere: Seal the vial and purge with an inert gas (nitrogen or argon) for 5-10 minutes.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent (e.g., 3 mL of 1,4-dioxane/water 4:1) and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.025 mmol, 29 mg).

• Microwave Irradiation: Place the sealed vial in the microwave reactor. Heat the reaction mixture to the desired temperature (e.g., 120-150 °C) for the specified time (e.g., 10-30 minutes).

• Workup: After the reaction is complete and the vial has cooled to room temperature, dilute the mixture with ethyl acetate (B1210297) (10 mL) and water (10 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired 4-arylthiazole.

Data Presentation

The following tables provide representative data for the microwave-assisted Suzuki coupling of Thiazol-4-ylboronic acid with various aryl halides. The yields are based on typical outcomes for similar heterocyclic Suzuki couplings and should be considered as a guide.

Table 1: Optimization of Reaction Conditions

Entry	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (min)	Yield (%)
1	Pd(PPh₃)₄ (3)	K₂CO₃	Dioxane/H₂O (4:1)	120	20	75
2	Pd(PPh₃)₄ (3)	Cs₂CO₃	Dioxane/H₂O (4:1)	120	20	82
3	PdCl₂(dppf) (3)	K₂CO₃	Dioxane/H₂O (4:1)	120	20	88
4	PdCl₂(dppf) (3)	K₂CO₃	DMF	150	15	91
5	PdCl₂(dppf) (3)	K₃PO₄	DMF	150	15	85

Table 2: Substrate Scope with Various Aryl Bromides

Reaction Conditions: Thiazol-4-ylboronic acid (1.0 equiv), Aryl bromide (1.2 equiv), PdCl₂(dppf) (3 mol%), K₂CO₃ (2.0 equiv), DMF, 150 °C, 15 min.

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromotoluene	4-(p-tolyl)thiazole	89
2	4-Bromoanisole	4-(4-methoxyphenyl)thiazole	92
3	1-Bromo-4-fluorobenzene	4-(4-fluorophenyl)thiazole	85
4	1-Bromo-3-nitrobenzene	4-(3-nitrophenyl)thiazole	78
5	2-Bromopyridine	4-(pyridin-2-yl)thiazole	72

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the microwave-assisted Suzuki coupling experiment.

Caption: Experimental workflow for microwave-assisted Suzuki coupling.

Catalytic Cycle

The generally accepted catalytic cycle for the Suzuki-Miyaura coupling reaction is presented below.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The microwave-assisted Suzuki-Miyaura cross-coupling reaction is a highly efficient and robust method for the synthesis of 4-arylthiazole derivatives. The protocols and data presented in this application note provide a solid foundation for researchers in drug discovery and development to rapidly synthesize novel thiazole-containing compounds for biological evaluation. The significant reduction in reaction times and potential for improved yields make this methodology particularly attractive for the construction of compound libraries and the exploration of structure-activity relationships.

Thiazol-4-ylboronic Acid: A Versatile Building Block in Medicinal Chemistry for Kinase Inhibitor Discovery

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Thiazol-4-ylboronic acid has emerged as a critical structural motif in the design and synthesis of novel therapeutic agents. Its utility, primarily as a versatile building block in palladium-catalyzed cross-coupling reactions, has enabled the generation of diverse libraries of thiazole-containing compounds. These compounds have shown significant promise in medicinal chemistry, particularly in the development of potent and selective kinase inhibitors for the treatment of cancer. The thiazole (B1198619) ring, a key pharmacophore, is present in numerous biologically active molecules and approved drugs, valued for its ability to form key hydrogen bonding interactions with biological targets.[1][2] This document provides an overview of the applications of thiazol-4-ylboronic acid in medicinal chemistry, with a focus on the synthesis of kinase inhibitors, and includes detailed experimental protocols for their synthesis and biological evaluation.

Application in Kinase Inhibitor Synthesis

The thiazole moiety is a prevalent feature in a multitude of kinase inhibitors, targeting various components of key signaling pathways implicated in cancer progression, such as the PI3K/AKT/mTOR and EGFR pathways.[3][4][5][6] The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the efficient formation of carbon-carbon bonds, and thiazol-4-ylboronic acid is an excellent coupling partner in these reactions.[7] This reaction allows for the straightforward installation of the thiazole ring onto a variety of aromatic and heteroaromatic scaffolds, facilitating the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Thiazole Derivatives as PI3K/mTOR Inhibitors

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers.[3] Thiazole-containing compounds have been successfully developed as potent dual inhibitors of PI3K and mTOR. For instance, a series of novel thiazole derivatives were synthesized and evaluated for their antiproliferative activity against a panel of 60 human cancer cell lines.[8] One of the most potent compounds, 3b , demonstrated significant cytotoxic efficacy against numerous cancer cell lines and exhibited strong inhibitory activity against both PI3Kα and mTOR.[8]

Thiazole Derivatives as EGFR Inhibitors

The epidermal growth factor receptor (EGFR) is another key target in cancer therapy, and its overexpression is associated with the development and progression of several solid tumors.[6] Novel quinazoline-based thiazole derivatives have been synthesized and shown to act as potent EGFR kinase inhibitors.[9] Compounds 4i and 4j from this series displayed significant cytotoxic effects against MCF-7, HepG2, and A549 cancer cell lines, with IC50 values in the low micromolar range.[9]

Data Presentation

The following tables summarize the quantitative biological activity data for selected thiazole derivatives synthesized using thiazol-4-ylboronic acid or its analogs.

Table 1: In Vitro Antiproliferative Activity of Thiazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
4c	MCF-7 (Breast)	2.57 ± 0.16	[10][11]
HepG2 (Liver)	7.26 ± 0.44	[10][11]
Compound 3b	Leukemia HL-60(TB)	Potent Cytotoxicity	[8]
Compound 3e	Leukemia RPMI-8226	Potent Cytotoxicity	[8]
Compound 4i	MCF-7 (Breast)	2.86	[9]
HepG2 (Liver)	5.91	[9]
A549 (Lung)	14.79	[9]
Compound 4j	MCF-7 (Breast)	3.09	[9]
HepG2 (Liver)	6.87	[9]
A549 (Lung)	17.92	[9]

Table 2: In Vitro Kinase Inhibitory Activity of Thiazole Derivatives

Compound	Target Kinase	IC50 (µM)	Reference
Compound 4c	VEGFR-2	0.15	[10]
Compound 3b	PI3Kα	0.086 ± 0.005	[8][12]
mTOR	0.221 ± 0.014	[8][12]
Compound 4v	ROCK II	0.020	[13]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura cross-coupling of an aryl halide with thiazol-4-ylboronic acid.

Materials:

• Aryl halide (1.0 eq)

• Thiazol-4-ylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq)

• Base (e.g., K2CO3 or Cs2CO3, 2.0 eq)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, or toluene/water mixture)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a dry reaction flask, add the aryl halide (1.0 eq), thiazol-4-ylboronic acid (1.2 eq), and the base (2.0 eq).

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Under the inert atmosphere, add the anhydrous solvent, followed by the palladium catalyst (0.05 eq).

• Stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (2-24 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired thiazole derivative.[7]

Protocol 2: MTT Assay for Cell Viability

This protocol outlines the steps for determining the cytotoxic effects of synthesized thiazole derivatives on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[10]

Materials:

• Cancer cell lines (e.g., MCF-7, HepG2)

• Complete cell culture medium

• 96-well plates

• Synthesized thiazole derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 16% SDS, and 2% acetic acid)

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Seed the cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Prepare serial dilutions of the test compounds in the culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubate the plates for 48-72 hours at 37°C in a humidified CO2 incubator.

• After the incubation period, add 10 µL of the MTT solution to each well and incubate for an additional 4 hours.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a wavelength of 570 nm using a multi-well spectrophotometer.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 3: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol provides a general method for measuring the inhibitory activity of synthesized compounds against a specific kinase using a luminescence-based assay that quantifies ATP consumption.

Materials:

• Kinase of interest

• Kinase substrate

• ATP

• Kinase assay buffer

• Synthesized thiazole derivatives (dissolved in DMSO)

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• White, opaque 96-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Prepare serial dilutions of the test compounds in the kinase assay buffer.

• In a 96-well plate, add the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (a known inhibitor of the kinase).

• Add the kinase enzyme to each well and pre-incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30°C or 37°C) for a defined period (e.g., 30-60 minutes).

• Stop the kinase reaction and measure the amount of ADP produced (which is proportional to kinase activity) by following the instructions of the luminescence-based assay kit. This typically involves adding a reagent to deplete the remaining ATP, followed by a second reagent to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a plate reader.

• Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[8]

Visualizations

Caption: Workflow for Suzuki-Miyaura Cross-Coupling.

Caption: Simplified PI3K/AKT/mTOR Signaling Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. texaschildrens.org [texaschildrens.org]
• 5. reactionbiology.com [reactionbiology.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. library.dmed.org.ua [library.dmed.org.ua]

Application Notes and Protocols for the Scale-up Synthesis of Thiazol-4-ylboronic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the key considerations and protocols for the successful scale-up synthesis of Thiazol-4-ylboronic acid derivatives. Thiazole-containing compounds are pivotal structural motifs in numerous pharmaceuticals and agrochemicals, making robust and scalable synthetic routes to their intermediates, such as thiazolylboronic acids, a critical aspect of drug development and manufacturing.

Introduction to Scale-up Synthesis of Thiazol-4-ylboronic Acid Derivatives

The synthesis of Thiazol-4-ylboronic acid and its derivatives on a laboratory scale is well-established. However, transitioning to a multi-gram or kilogram scale presents significant challenges that require careful process development and optimization. Key considerations for a successful scale-up include:

• Route Selection and Optimization: Identifying a synthetic route that is not only high-yielding but also safe, cost-effective, and environmentally benign on a larger scale.

• Reaction Conditions: Careful control of reaction parameters such as temperature, pressure, reaction time, and mixing is crucial for consistent product quality and yield.

• Work-up and Purification: Developing efficient and scalable work-up and purification procedures to isolate the target compound with high purity, while minimizing solvent usage and waste generation.

• Safety and Handling: Implementing appropriate safety measures for handling potentially hazardous reagents and intermediates on a large scale.

• Process Analytical Technology (PAT): Utilizing in-process controls to monitor reaction progress and ensure batch-to-batch consistency.

This document will focus on two primary aspects of the scale-up process: the synthesis of the thiazole (B1198619) ring system and its subsequent borylation, followed by the application of the resulting Thiazol-4-ylboronic acid derivative in a large-scale Suzuki-Miyaura cross-coupling reaction.

Synthesis of Thiazole-4-carbaldehyde: A Key Intermediate

A common and scalable approach to Thiazol-4-ylboronic acid derivatives begins with the synthesis of a suitable thiazole precursor, such as Thiazole-4-carbaldehyde. The Hantzsch thiazole synthesis is a classic and adaptable method for this purpose.

Hantzsch Thiazole Synthesis: Scale-up Protocol

This protocol outlines the synthesis of 2-substituted-thiazole-4-carbaldehyde on a multi-gram scale.

Reaction Scheme:

Caption: Hantzsch synthesis of 2-substituted-thiazole-4-carbaldehyde.

Materials and Equipment:

• Jacketed glass reactor (10 L) with overhead stirrer, reflux condenser, and temperature probe.

• Addition funnel.

• Appropriate personal protective equipment (PPE): safety glasses, lab coat, gloves.

Protocol:

• Reaction Setup: Charge the 10 L jacketed glass reactor with the desired thioamide (1.0 eq) and ethanol (B145695) (5 L). Begin stirring.

• Addition of α-Halo Ketone: Slowly add 3-bromopyruvaldehyde dimethyl acetal (B89532) (1.05 eq) to the reactor via the addition funnel over 30 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is neutral.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (B1210297) (3 x 2 L).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude 2-substituted-thiazole-4-carbaldehyde dimethyl acetal.

• Hydrolysis: To the crude acetal, add a 1 M aqueous solution of hydrochloric acid (HCl) (3 L) and stir at room temperature for 2-4 hours until hydrolysis is complete (monitored by TLC or LC-MS).

• Final Work-up and Isolation: Neutralize the reaction mixture with a saturated aqueous solution of NaHCO₃. Extract the product with ethyl acetate (3 x 2 L). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the 2-substituted-thiazole-4-carbaldehyde.

Quantitative Data (Example):

Parameter	Value
Starting Thioamide	500 g
3-Bromopyruvaldehyde dimethyl acetal	770 g
Ethanol	5 L
Reaction Time	5 hours
Yield of Thiazole-4-carbaldehyde	650 g (85%)
Purity (by HPLC)	>95%

Borylation of the Thiazole Ring

The conversion of the thiazole intermediate to the corresponding boronic acid or ester is a critical step. The Miyaura borylation reaction is a widely used and scalable method for this transformation.

Miyaura Borylation: Scale-up Protocol

This protocol describes the conversion of a 4-bromothiazole (B1332970) derivative to its corresponding pinacol (B44631) boronate ester.

Reaction Scheme:

Caption: Miyaura borylation of a 4-bromothiazole derivative.

Materials and Equipment:

• Jacketed glass reactor (20 L) with overhead stirrer, reflux condenser, nitrogen inlet, and temperature probe.

• Solid addition funnel.

• Filtration apparatus.

Protocol:

• Inert Atmosphere: Purge the 20 L reactor with nitrogen for at least 30 minutes.

• Reagent Loading: Under a nitrogen atmosphere, charge the reactor with 4-bromo-2-substituted-thiazole (1.0 eq), bis(pinacolato)diboron (B₂pin₂) (1.1 eq), potassium acetate (KOAc) (3.0 eq), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.02 eq).

• Solvent Addition: Add degassed 1,4-dioxane (B91453) (10 L) to the reactor.

• Reaction: Heat the reaction mixture to 80-90 °C and stir for 8-12 hours. Monitor the reaction for the disappearance of the starting material by GC-MS or LC-MS.

• Work-up: After completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of celite to remove the catalyst and inorganic salts. Wash the filter cake with 1,4-dioxane (2 L).

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., heptane/ethyl acetate) or by slurry washing to afford the pure Thiazol-4-ylboronic acid pinacol ester.

Quantitative Data (Example):

Parameter	Value
Starting 4-Bromothiazole	1.0 kg
Bis(pinacolato)diboron	1.2 kg
Potassium Acetate	1.4 kg
Pd(dppf)Cl₂	35 g
1,4-Dioxane	10 L
Reaction Time	10 hours
Yield of Boronate Ester	1.1 kg (80%)
Purity (by HPLC)	>98%

Scale-up of Suzuki-Miyaura Cross-Coupling Reactions

Thiazol-4-ylboronic acid derivatives are primarily used in Suzuki-Miyaura cross-coupling reactions to form C-C bonds. Scaling up this reaction requires careful consideration of catalyst selection, base, solvent, and work-up procedures.

Kilogram-Scale Suzuki-Miyaura Coupling Protocol

This protocol is a general guideline for a kilogram-scale Suzuki-Miyaura reaction using a Thiazol-4-ylboronic acid derivative.[1]

Reaction Workflow:

Caption: General workflow for a large-scale Suzuki-Miyaura coupling reaction.

Materials and Equipment:

• 100 L jacketed glass reactor with overhead stirrer, reflux condenser, nitrogen inlet, and temperature probe.

• Pressure-equalizing dropping funnel.

• Nutsche filter dryer or centrifuge.

Protocol:

• Reactor Preparation: Ensure the reactor is clean, dry, and rendered inert by purging with nitrogen.

• Reagent Charging: Charge the reactor with the aryl halide (1.0 eq), Thiazol-4-ylboronic acid or its pinacol ester (1.2 eq), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 0.01 eq), and a base (e.g., K₂CO₃, 2.5 eq).

• Solvent Addition: Add a degassed solvent system, such as a mixture of toluene (B28343) and water (e.g., 10:1 v/v), to the reactor.

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Maintain the reaction under a positive pressure of nitrogen. Monitor the reaction progress by taking samples for analysis (e.g., HPLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water to dissolve the inorganic salts.

• Phase Separation: Separate the organic layer. Extract the aqueous layer with the reaction solvent (e.g., toluene).

• Washes: Combine the organic layers and wash with water and then brine.

• Purification:

  • Crystallization: Concentrate the organic layer and induce crystallization by cooling or adding an anti-solvent.

  • Chromatography: For higher purity requirements, the crude product can be purified by column chromatography, although this is less desirable for very large scales.

• Drying: Collect the purified solid by filtration and dry under vacuum at an appropriate temperature.

Quantitative Data (Hypothetical Kilogram-Scale Example):

Parameter	Value
Aryl Bromide	5.0 kg
Thiazol-4-ylboronic acid pinacol ester	7.0 kg (1.2 eq)
K₂CO₃	7.9 kg (2.5 eq)
Pd(PPh₃)₄	330 g (0.01 eq)
Toluene/Water (10:1)	50 L
Reaction Temperature	95 °C
Reaction Time	8 hours
Isolated Yield	5.5 kg (85%)
Purity (by HPLC)	>99%
Residual Palladium	<10 ppm

Purification of Thiazol-4-ylboronic Acids on a Large Scale

The purification of boronic acids can be challenging on a large scale due to their physical properties. A common and effective method involves the formation and isolation of a boronate salt.[2]

Purification via Boronate Salt Formation Protocol

• Salt Formation: Dissolve the crude Thiazol-4-ylboronic acid in a suitable organic solvent (e.g., ethyl acetate). Add an aqueous solution of a base, such as sodium hydroxide (B78521) (NaOH), to form the water-soluble sodium boronate salt.

• Extraction of Impurities: Separate the aqueous layer containing the boronate salt. Wash the aqueous layer with an organic solvent (e.g., diethyl ether or toluene) to remove non-acidic organic impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add an acid (e.g., HCl) to precipitate the purified boronic acid.

• Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

Safety, Handling, and Storage

Thiazol-4-ylboronic acid and its derivatives should be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[2]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Boronic acids can be sensitive to moisture and air. Storage at 0-8 °C is often recommended.

• Incompatibilities: Avoid contact with strong oxidizing agents.

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Hazard Information:

• Pictogram: GHS07 (Exclamation Mark)

• Signal Word: Warning

• Hazard Statements: May be harmful if swallowed. Causes eye irritation. May cause respiratory irritation.[2]

By following these detailed protocols and considering the critical scale-up factors, researchers and drug development professionals can successfully and safely produce multi-gram to kilogram quantities of high-purity Thiazol-4-ylboronic acid derivatives for their research and development needs.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]

Application Notes and Protocols for Monitoring Thiazol-4-ylboronic Acid Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for monitoring reactions involving Thiazol-4-ylboronic acid, a key building block in medicinal chemistry and materials science. The following protocols for High-Performance Liquid Chromatography (HPLC), Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS) are designed to enable accurate reaction tracking, impurity profiling, and quantitative analysis.

High-Performance Liquid Chromatography (HPLC) for Reaction Monitoring

HPLC is a robust and widely used technique for monitoring the progress of organic reactions. It allows for the separation and quantification of starting materials, intermediates, and products in a reaction mixture.

Application: Monitoring the Suzuki-Miyaura coupling reaction between Thiazol-4-ylboronic acid and an aryl halide.

Experimental Protocol: HPLC Monitoring

Reaction Sampling and Quenching:

• At designated time points (e.g., 0, 15, 30, 60, 120 minutes), carefully withdraw a small aliquot (approximately 10 µL) from the reaction mixture.

• Immediately quench the reaction by diluting the aliquot in 1 mL of a 50:50 mixture of acetonitrile (B52724) and water. This will stop the reaction and prepare the sample for analysis.

• Filter the quenched sample through a 0.22 µm syringe filter to remove any particulate matter before injection.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.5 min: 95% to 5% B

  • 18.5-22 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detection: UV at 254 nm.

Data Presentation: Representative HPLC Data for a Suzuki-Miyaura Reaction

Time (min)	Thiazol-4-ylboronic acid (Peak Area)	Aryl Halide (Peak Area)	Product (Peak Area)
0	158,000	210,000	0
15	115,000	155,000	48,000
30	72,000	98,000	95,000
60	25,000	35,000	155,000
120	< 1,000	< 1,000	185,000

Note: This is illustrative data. Actual peak areas will vary depending on the specific reaction and concentrations.

Diagram: HPLC Monitoring Workflow

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yield in Thiazol-4-ylboronic Acid Suzuki Coupling

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the Suzuki-Miyaura cross-coupling of Thiazol-4-ylboronic acid, a crucial reaction in the synthesis of many pharmaceutical compounds.

Frequently Asked Questions (FAQs)

Q1: Why is my Thiazol-4-ylboronic acid Suzuki coupling reaction failing or giving low yields?

Low yields in the Suzuki coupling of Thiazol-4-ylboronic acid can stem from several factors. The most common issue is the susceptibility of the boronic acid to protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom, especially under basic aqueous conditions. Other potential causes include catalyst deactivation, suboptimal reaction conditions (base, solvent, temperature), or poor quality of reagents.

Q2: What is protodeboronation and how can I minimize it?

Protodeboronation is the cleavage of the C-B bond, replacing the boronic acid moiety with a hydrogen atom. Heteroaryl boronic acids, including thiazole (B1198619) derivatives, are particularly prone to this side reaction. To minimize protodeboronation, consider the following strategies:

• Use of Boronic Esters: Converting the boronic acid to a more stable boronic ester, such as a pinacol (B44631) ester, can protect it from degradation.

• Anhydrous Conditions: Employing anhydrous solvents and bases can significantly reduce the rate of protodeboronation.

• Milder Bases: Strong bases can accelerate protodeboronation. Switching to milder bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can be beneficial.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can help to favor the desired coupling over the degradation of the boronic acid.

Q3: Can the thiazole ring itself interfere with the reaction?

Yes, the nitrogen and sulfur atoms in the thiazole ring can coordinate to the palladium catalyst. This coordination can sometimes be beneficial, potentially facilitating the catalytic cycle in "ligand-less" reactions. However, it can also lead to catalyst inhibition or the formation of inactive palladium complexes, thereby reducing the reaction rate and yield. The choice of an appropriate ligand is crucial to modulate the electronic and steric environment around the palladium center and prevent catalyst deactivation.

Troubleshooting Guide

Problem 1: Low or No Conversion of Starting Materials

If you observe a significant amount of unreacted starting materials, consider the following potential causes and solutions.

Potential Cause	Recommended Solutions & Troubleshooting Steps
Inactive Catalyst	1. Use a Pre-activated Pd(0) Source: Start with a Pd(0) catalyst like Pd(PPh₃)₄ to bypass the in-situ reduction step. 2. Ligand Selection: For challenging couplings, employ bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands like SPhos, XPhos) to promote oxidative addition and stabilize the catalytic species. 3. Degas Thoroughly: Ensure all solvents and the reaction mixture are rigorously degassed to prevent oxidation and deactivation of the Pd(0) catalyst.
Inefficient Transmetalation	1. Base Selection: Use a suitable base to form the more nucleophilic boronate species. Cs₂CO₃ or K₃PO₄ are often effective. Ensure the base is finely powdered for better solubility. 2. Solvent System: A mixture of an organic solvent (e.g., dioxane, THF, or toluene) with a small amount of water can facilitate the formation of the active boronate. However, be mindful of protodeboronation with excess water. 3. Protect the Boronic Acid: Convert Thiazol-4-ylboronic acid to its pinacol ester to enhance stability and improve transmetalation efficiency.
Catalyst Poisoning	1. Thiazole Coordination: The thiazole nitrogen can coordinate to the palladium center and inhibit catalysis. Using a strongly coordinating ligand can sometimes mitigate this effect. 2. Impure Reagents: Ensure the purity of all reagents, as impurities can act as catalyst poisons.

Problem 2: Significant Formation of Side Products

The presence of major side products indicates that undesired reaction pathways are competing with the desired Suzuki coupling.

Side Product Observed	Potential Cause	Recommended Solutions & Troubleshooting Steps
Protodeboronation Product (Thiazole)	Instability of Boronic Acid: Thiazol-4-ylboronic acid is prone to protodeboronation, especially in the presence of base and water.	1. Use Anhydrous Conditions: Employ dry solvents and bases. 2. Use Boronic Ester: Switch to the more stable Thiazol-4-ylboronic acid pinacol ester. 3. Milder Base: Use a weaker base such as K₂CO₃ or KF. 4. Lower Temperature & Shorter Time: Minimize the exposure of the boronic acid to harsh conditions.
Homocoupling of Aryl Halide	Slow Transmetalation: If the transmetalation step is slow, the oxidative addition intermediate can undergo side reactions.	1. Optimize Base and Solvent: Ensure efficient formation of the boronate to accelerate transmetalation. 2. Increase Boronic Acid Equivalents: Using a slight excess of the boronic acid (e.g., 1.2-1.5 equivalents) can favor the cross-coupling pathway.
Homocoupling of Boronic Acid	Presence of Oxidants: Oxygen in the reaction mixture can promote the homocoupling of the boronic acid.	1. Rigorous Degassing: Thoroughly degas all solvents and the reaction setup with an inert gas (Argon or Nitrogen).

Experimental Protocols

Below are generalized experimental protocols for the Suzuki-Miyaura coupling of Thiazol-4-ylboronic acid (or its pinacol ester) with an aryl bromide. These should be considered as starting points and may require optimization for specific substrates.

Protocol 1: Standard Suzuki Coupling with Thiazol-4-ylboronic Acid

• Reagents:

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • Thiazol-4-ylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol, 3 mol%)

  • Base (e.g., Cs₂CO₃, 2.0 mmol, 2.0 equiv)

  • Solvent (e.g., 1,4-Dioxane/H₂O, 4:1 mixture, 5 mL)

• Procedure:

  • To a dry reaction vial, add the aryl bromide, Thiazol-4-ylboronic acid, and cesium carbonate.

  • Evacuate and backfill the vial with an inert gas (e.g., Argon) three times.

  • Add the degassed solvent mixture via syringe.

  • Add the palladium catalyst under a positive pressure of inert gas.

  • Seal the vial and heat the reaction mixture at 80-100 °C with stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Suzuki Coupling with Thiazol-4-ylboronic Acid Pinacol Ester (Anhydrous Conditions)

• Reagents:

  • Aryl bromide (1.0 mmol, 1.0 equiv)

  • Thiazol-4-ylboronic acid pinacol ester (1.1 mmol, 1.1 equiv)

  • Palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%)

  • Ligand (e.g., SPhos, 0.04 mmol, 4 mol%)

  • Base (e.g., K₃PO₄, 1.5 mmol, 1.5 equiv)

  • Anhydrous solvent (e.g., Toluene (B28343), 5 mL)

• Procedure:

  • To an oven-dried Schlenk flask, add the aryl bromide, Thiazol-4-ylboronic acid pinacol ester, potassium phosphate, and the ligand.

  • Evacuate and backfill the flask with Argon three times.

  • Add the anhydrous toluene via syringe.

  • Add the palladium catalyst under a positive pressure of Argon.

  • Heat the reaction mixture to 100-110 °C with stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction, filter through a pad of celite, and rinse with ethyl acetate.

  • Concentrate the filtrate and purify the crude product by flash column chromatography.

Data Presentation

Table 1: Effect of Different Bases on Yield

Reaction Conditions: Aryl bromide (1.0 equiv), Thiazol-4-ylboronic acid (1.2 equiv), Pd(dppf)Cl₂ (3 mol%), Dioxane/H₂O (4:1), 90 °C, 12 h.

Entry	Base (2.0 equiv)	Hypothetical Yield (%)	Notes
1	K₂CO₃	65	Moderate yield, a good starting point.
2	Cs₂CO₃	78	Often provides higher yields due to better solubility.
3	K₃PO₄	72	A strong base that can be very effective.
4	Na₂CO₃	55	Generally less effective than potassium or cesium carbonates.
5	Et₃N	<10	Organic bases are typically not effective for this transformation.

Table 2: Effect of Different Solvents on Yield

Reaction Conditions: Aryl bromide (1.0 equiv), Thiazol-4-ylboronic acid (1.2 equiv), Pd(dppf)Cl₂ (3 mol%), Cs₂CO₃ (2.0 equiv), 90 °C, 12 h.

Entry	Solvent (v/v ratio)	Hypothetical Yield (%)	Notes
1	Dioxane/H₂O (4:1)	78	Good balance of solubility for organic and inorganic reagents.
2	Toluene/H₂O (4:1)	70	Another effective biphasic system.
3	THF/H₂O (4:1)	68	Can be effective, but lower boiling point may limit reaction temperature.
4	DMF	60	Polar aprotic solvent, can be useful but may lead to side reactions at high temperatures.
5	Acetonitrile	45	Generally less effective for this type of coupling.

Table 3: Effect of Different Catalysts/Ligands on Yield

Reaction Conditions: Aryl bromide (1.0 equiv), Thiazol-4-ylboronic acid pinacol ester (1.1 equiv), K₃PO₄ (1.5 equiv), Toluene, 110 °C, 8 h.

Entry	Catalyst (mol%)	Ligand (mol%)	Hypothetical Yield (%)	Notes
1	Pd(PPh₃)₄ (5)	-	50	A classic catalyst, but may require higher loadings and temperatures.
2	Pd(OAc)₂ (2)	SPhos (4)	85	Buchwald ligands are often highly effective for challenging substrates.
3	Pd(OAc)₂ (2)	XPhos (4)	88	Similar to SPhos, often provides excellent yields.
4	PdCl₂(dppf) (3)	-	75	A robust and commonly used catalyst.

Visualizations

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for troubleshooting low yields in the Suzuki coupling of Thiazol-4-ylboronic acid.

A logical workflow for diagnosing low yields in Suzuki reactions.

Key Factors Influencing Thiazol-4-ylboronic Acid Suzuki Coupling

This diagram illustrates the interplay of key factors that can affect the outcome of the reaction.

Interplay of key factors in Thiazol-4-ylboronic acid Suzuki coupling.

Catalytic Cycle of Suzuki-Miyaura Coupling

This diagram shows the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

The catalytic cycle of the Suzuki-Miyaura reaction.

Thiazol-4-ylboronic acid stability and degradation issues

An essential resource for researchers, scientists, and drug development professionals, this technical support center provides comprehensive guidance on the stability and degradation challenges associated with Thiazol-4-ylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What is Thiazol-4-ylboronic acid and what are its common applications?

Thiazol-4-ylboronic acid (CAS No. 1016642-07-1) is a heterocyclic organoboron compound.[1] It serves as a crucial building block in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling. This reaction is fundamental for creating carbon-carbon bonds, enabling the synthesis of complex molecules, including many pharmaceutical compounds and advanced materials.[2][3] The thiazole (B1198619) ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs.[4]

Q2: What are the primary stability concerns with Thiazol-4-ylboronic acid?

The main stability issues are its susceptibility to protodeboronation and, to a lesser extent, oxidation.[5][6] Protodeboronation is the cleavage of the carbon-boron bond, which is replaced by a carbon-hydrogen bond, resulting in the undesired thiazole byproduct and loss of reactive material.[2] This process is highly dependent on factors like pH, temperature, and the presence of certain metals.[6][7]

Q3: How should I properly store Thiazol-4-ylboronic acid to ensure its stability?

To minimize degradation, proper storage is critical. The following conditions are recommended based on information from various suppliers and safety data sheets.

Table 1: Recommended Storage Conditions for Thiazol-4-ylboronic acid

Parameter	Recommended Condition	Rationale
Temperature	Store in a freezer (0-8 °C).[1][8]	Low temperatures slow down the rate of decomposition reactions.
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen).[8]	Prevents oxidation and degradation from atmospheric moisture.
Container	Keep in a tightly sealed container.[8][9]	Protects from moisture and air exposure.
Environment	Store in a cool, dry, and well-ventilated area.[9]	Avoids exposure to heat and humidity, which can accelerate degradation.[8]
Hazards to Avoid	Exposure to heat, air, strong acids/alkalis, and strong oxidizing agents.[8][10]	These conditions can catalyze or directly cause degradation.

Q4: Can I use Thiazol-4-ylboronic acid that has changed color?

Thiazol-4-ylboronic acid is typically a white to yellow solid.[1] A significant color change may indicate degradation or the presence of impurities. It is highly recommended to assess the purity of the material using an analytical technique like HPLC or NMR before proceeding with a critical reaction. Using degraded material can lead to low reaction yields and the formation of complex side products.

Troubleshooting Guide for Experimental Issues

This guide addresses common problems encountered during experiments using Thiazol-4-ylboronic acid.

Q5: My Suzuki-Miyaura coupling reaction is giving low to no yield. What are the likely causes and solutions?

Low yields in Suzuki couplings involving heteroaromatic boronic acids are a common problem, often linked to the degradation of the boronic acid under the reaction conditions.[11][12]

Table 2: Troubleshooting Low Yields in Suzuki-Miyaura Coupling

Issue	Potential Cause	Suggested Solution
Boronic Acid Decomposition	Protodeboronation: This is the most common failure mode, especially under basic conditions (pH > 10) and at elevated temperatures.[7][13]	1. Protect the Boronic Acid: Convert it to a more stable pinacol (B44631) ester (BPin) or MIDA ester derivative. These are generally more resistant to protodeboronation.[6][7] 2. Optimize Base: Use a milder base (e.g., K₃PO₄ instead of Cs₂CO₃) or explore base-free conditions if the catalyst system allows.[7] 3. Lower Temperature: Run the reaction at the lowest effective temperature.[7]
Catalyst Inactivity	The chosen palladium catalyst/ligand system may not be active enough for this specific substrate.	1. Catalyst Screening: Test highly active catalysts. For similar heteroaryl systems, phosphine (B1218219) ligands like XPhos have proven effective.[13] 2. Use Precatalysts: Employ modern palladium precatalysts which are more stable and form the active catalytic species more reliably.[13]
Poor Solubility	One or more reaction components (aryl halide, boronic acid, base) may not be sufficiently soluble in the chosen solvent system.[13]	1. Solvent System: Experiment with different solvent mixtures (e.g., Dioxane/H₂O, Toluene, THF) to ensure all components are dissolved.[13]
Oxidative Degradation	The boronic acid can be oxidized, especially if the reaction is not properly degassed.[3]	1. Thorough Degassing: Ensure the reaction mixture and solvents are rigorously degassed using methods like sparging with an inert gas (Argon/Nitrogen) or freeze-pump-thaw cycles.

Q6: I am observing a new spot on my TLC/LC-MS that corresponds to unsubstituted thiazole. What is happening?

The presence of thiazole indicates that protodeboronation has occurred.[2] The boronic acid group has been cleaved and replaced by a hydrogen atom from a proton source (like water) in your reaction mixture. Refer to the solutions for "Boronic Acid Decomposition" in the table above to mitigate this side reaction.

Degradation Pathways and Mechanisms

Understanding the degradation mechanisms is key to preventing them. The two primary pathways are Protodeboronation and Oxidation.

Protodeboronation

Protodeboronation is the protonolysis of the C–B bond.[2] For heteroaromatic boronic acids like thiazol-4-ylboronic acid, the mechanism is highly pH-dependent and can be complex.[5][6]

• Base-Catalyzed: Under basic conditions, common in Suzuki couplings, the boronic acid forms a boronate anion. This species can then react with a proton source (e.g., water) in a rate-limiting step to yield the protodeboronated product.[2]

• Zwitterionic Pathway: At neutral pH, some heteroaromatic boronic acids can form a zwitterionic species. For 5-thiazolyl boronic acid, this zwitterion undergoes rapid fragmentation, leading to fast protodeboronation.[5][6] The sulfur atom in the thiazole ring can assist in this process by stabilizing the transition state.[6]

Caption: Logical flow of the protodeboronation degradation pathway.

Oxidative Degradation

Oxidative degradation involves the cleavage of the C–B bond to form a C–O bond, converting the boronic acid to the corresponding alcohol (4-hydroxythiazole).[5] This pathway is a significant concern in biological systems and can also occur as a side reaction during synthesis if oxygen is not excluded.[14]

Caption: Simplified pathway for oxidative degradation.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a starting point for the coupling of Thiazol-4-ylboronic acid with an aryl halide. Optimization will be required for specific substrates.

• Vial Preparation: In an oven-dried reaction vial equipped with a magnetic stir bar, combine the aryl halide (1.0 equiv), Thiazol-4-ylboronic acid (1.2-1.5 equiv), and the base (e.g., Cs₂CO₃ or K₃PO₄, 2.0 equiv).[7]

• Degassing: Seal the vial with a septum cap. Evacuate the vial and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Add the degassed solvent (e.g., 4:1 Dioxane/Water, 0.1 M concentration relative to the limiting reagent) via syringe.[7]

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%) and any additional ligand.[7]

• Reaction: Place the vial in a preheated heating block (typically 80-110 °C) and stir for the required time (monitor by TLC or LC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[7]

Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.

Protocol 2: Monitoring Degradation by HPLC

This protocol outlines a forced degradation study to assess the stability of Thiazol-4-ylboronic acid under various stress conditions, which is crucial for developing stability-indicating analytical methods.[15][16]

• Stock Solution: Prepare a stock solution of Thiazol-4-ylboronic acid in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat (e.g., at 50 °C).

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature or heat gently.

  • Oxidation: Mix the stock solution with a dilute solution of H₂O₂ (e.g., 3%).

  • Thermal Stress: Store the stock solution at an elevated temperature (e.g., 60-80 °C).

  • Photolytic Stress: Expose the stock solution to UV light.

• Time Points: Withdraw aliquots from each stress condition at various time points (e.g., 0, 2, 4, 8, 24 hours). If necessary, neutralize the acid and base samples before injection.

• HPLC Analysis: Analyze the samples using a suitable reversed-phase HPLC method. A C18 column is a common choice. The mobile phase will likely be a gradient of acetonitrile and water with an additive like formic acid or ammonium (B1175870) acetate (B1210297) to ensure good peak shape.[15]

• Data Evaluation: Monitor for the decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products. This data helps to establish the degradation profile and rate under different conditions.[15]

References

• 1. Thiazol-4-ylboronic acid 95% | CAS: 1016642-07-1 | AChemBlock [achemblock.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. keyorganics.net [keyorganics.net]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. reddit.com [reddit.com]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scielo.br [scielo.br]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Thiazol-4-ylboronic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude Thiazol-4-ylboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude Thiazol-4-ylboronic acid?

A1: Crude Thiazol-4-ylboronic acid can contain various impurities depending on the synthetic route. Common impurities may include starting materials, protodeborylation products (where the boronic acid group is replaced by a hydrogen atom), and oligomeric or polymeric byproducts.[1] It is also possible to have residual palladium catalysts from coupling reactions.[2]

Q2: What are the recommended storage conditions for purified Thiazol-4-ylboronic acid?

A2: Thiazol-4-ylboronic acid should be stored in an inert atmosphere, in a freezer at temperatures under -20°C.[3] Boronic acids, in general, can be susceptible to oxidation and degradation, making proper storage crucial to maintain purity.

Q3: Is Thiazol-4-ylboronic acid stable on silica (B1680970) gel during column chromatography?

A3: Boronic acids can sometimes be unstable on silica gel, leading to degradation or streaking during chromatography.[4] The Lewis acidic nature of silica can promote protodeboronation or other decomposition pathways.

Q4: Can I use reversed-phase HPLC for the purification of Thiazol-4-ylboronic acid?

A4: Yes, reversed-phase High-Performance Liquid Chromatography (HPLC) can be a suitable method for the analysis and purification of boronic acids. However, some boronic acids may stick to the stationary phase or exhibit poor solubility in typical mobile phases like acetonitrile/water or methanol/water.[1] Method development is crucial to achieve good separation.

Troubleshooting Guides

Issue 1: Low Purity After Recrystallization

Symptom	Possible Cause	Suggested Solution
Oily precipitate or no crystallization	The compound may be too impure, or the chosen solvent system is not optimal.	Try trituration with a non-polar solvent like hexane (B92381) to solidify the product before recrystallization.[1] Screen a variety of solvent systems, including mixtures of polar and non-polar solvents.[5]
Product crystallizes with impurities	The impurities have similar solubility to the product in the chosen solvent.	Attempt an anti-solvent crystallization. Dissolve the crude product in a good solvent and slowly add a poor solvent until turbidity is observed, then cool.[5]
Low recovery of the purified product	The product is too soluble in the recrystallization solvent.	Reduce the amount of solvent used to a minimum. Ensure the solution is cooled for a sufficient amount of time to maximize crystal formation.

Issue 2: Degradation or Poor Separation During Silica Gel Chromatography

Symptom	Possible Cause	Suggested Solution
Streaking or tailing of the product spot on TLC	The boronic acid is interacting strongly with the acidic silica gel.	Add a small amount of a modifier like acetic acid to the eluent to suppress ionization and improve peak shape.[5] Alternatively, use neutral alumina (B75360) as the stationary phase.[5]
Low mass balance after the column	The product is degrading on the silica gel.	Minimize the time the compound spends on the column by running the chromatography as quickly as possible.[4] Consider using a less acidic stationary phase or an alternative purification method.
Product co-elutes with impurities	The chosen eluent system does not provide sufficient resolution.	Perform a thorough TLC screening with different solvent systems to find an optimal eluent for separation. Gradient elution may also improve separation.

Issue 3: Difficulties with Acid-Base Extraction (Salt Formation)

Symptom	Possible Cause	Suggested Solution
Incomplete extraction of the boronic acid into the aqueous basic phase	The pH of the aqueous solution is not high enough to fully deprotonate the boronic acid.	Use a stronger base or increase the concentration of the basic solution (e.g., 1-2 M NaOH).[2] Ensure thorough mixing of the aqueous and organic layers.
Emulsion formation during extraction	The presence of polar impurities or fine particulates.	Add a small amount of brine (saturated NaCl solution) to break the emulsion. If the emulsion persists, filtration through a pad of celite may be necessary.
Low yield after acidification and re-extraction	The boronic acid is partially soluble in the aqueous acidic solution.	Perform multiple extractions with the organic solvent to ensure complete recovery of the product from the aqueous layer. Saturating the aqueous layer with NaCl can also decrease the solubility of the organic product.

Purification Techniques Overview

Purification Method	General Applicability	Advantages	Disadvantages
Recrystallization	Suitable for solid compounds with moderate purity ( > 80-90%).	Simple, cost-effective, and can yield high-purity crystalline material.	Can be time-consuming to find the right solvent; may result in low yields if the product is highly soluble.[5]
Acid-Base Extraction	Effective for separating acidic boronic acids from neutral or basic impurities.	Can handle large quantities of crude material and effectively remove non-acidic impurities.[2][6]	May not be effective for removing other acidic impurities. Emulsions can be an issue.[1]
Silica Gel Chromatography	Widely used for a range of polarities, but can be problematic for boronic acids.	Good for separating compounds with different polarities.	Risk of product degradation on acidic silica; can be tedious and may not work for all derivatives.[1][5]
Reversed-Phase HPLC	Useful for purifying polar compounds and for achieving very high purity.	High resolution and applicable to a wide range of polar compounds.	Can be expensive, and some boronic acids may show poor peak shape or stick to the column.[1] Evaporation of water-containing mobile phases can be challenging.[1]

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is a general guideline for the purification of Thiazol-4-ylboronic acid by exploiting its acidic nature.

• Dissolution : Dissolve the crude Thiazol-4-ylboronic acid in a suitable organic solvent such as ethyl acetate (B1210297) or diethyl ether.

• Basification : Transfer the solution to a separatory funnel and extract with an aqueous basic solution (e.g., 1 M NaOH). Repeat the extraction 2-3 times. Combine the aqueous layers.

• Washing : Wash the combined aqueous layers with the organic solvent to remove any remaining neutral or basic impurities.

• Acidification : Cool the aqueous layer in an ice bath and acidify with a mineral acid (e.g., 1.5 N HCl) to a pH of approximately 3.[6] The pure boronic acid should precipitate out of the solution.

• Extraction : Extract the acidified aqueous layer with a fresh portion of the organic solvent (e.g., ethyl acetate).[2] Repeat the extraction 3-4 times.

• Drying and Concentration : Combine the organic layers, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the purified Thiazol-4-ylboronic acid.

Caption: Workflow for the purification of Thiazol-4-ylboronic acid via acid-base extraction.

Protocol 2: Purification by Recrystallization

This protocol provides a general procedure for the recrystallization of Thiazol-4-ylboronic acid. The choice of solvent is critical and needs to be determined experimentally.

• Solvent Selection : Screen for a suitable solvent or solvent pair. A good solvent will dissolve the crude product when hot but not when cold. An anti-solvent can also be used where the product is soluble in one solvent but insoluble in the other. Solvents like ethyl acetate, dichloroethane, or benzene (B151609) have been used for boronic acids.[5]

• Dissolution : Place the crude Thiazol-4-ylboronic acid in a flask and add a minimal amount of the chosen hot solvent until the solid is completely dissolved.

• Hot Filtration (Optional) : If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization : Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization. If crystals do not form, scratching the inside of the flask with a glass rod may help.

• Isolation : Collect the crystals by vacuum filtration.

• Washing : Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying : Dry the purified crystals under vacuum to remove any residual solvent.

Caption: A generalized workflow for the purification of Thiazol-4-ylboronic acid by recrystallization.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. thiazol-4-ylboronic acid CAS#: 1016642-07-1 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reactions with Thiazol-4-ylboronic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Thiazol-4-ylboronic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you navigate challenges and optimize your Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to consider when setting up a Suzuki-Miyaura reaction with Thiazol-4-ylboronic acid?

A1: The three most critical factors are the choice of base, the solvent system, and ensuring an inert atmosphere. Thiazol-4-ylboronic acid, like many heteroaromatic boronic acids, can be susceptible to decomposition, particularly protodeboronation, under harsh reaction conditions.[1][2] Careful selection of a suitable base and solvent is paramount to achieving high yields. Additionally, maintaining a rigorously oxygen-free environment is crucial to prevent the deactivation of the palladium catalyst.

Q2: My Thiazol-4-ylboronic acid appears to be decomposing during the reaction, leading to low yields. What is the likely cause and how can I prevent it?

A2: The most probable cause is protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom.[1][2] This is often accelerated by strong bases, the presence of water, and elevated temperatures. Some studies have shown that 5-thiazolyl boronic acids can undergo rapid protodeboronation.[1] To mitigate this, consider the following:

• Use a milder base: Bases like potassium phosphate (B84403) (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often preferred over stronger bases like sodium hydroxide (B78521) (NaOH).[3]

• Use a boronic ester: Converting the boronic acid to a more stable derivative, such as a pinacol (B44631) ester (Bpin) or a MIDA boronate ester, can significantly reduce the rate of protodeboronation.[4]

• Control the amount of water: While a small amount of water can be beneficial for the solubility of inorganic bases, excess water can promote protodeboronation. Using a mixed solvent system like dioxane/water or THF/water with a controlled ratio is advisable.

• Optimize reaction temperature: Run the reaction at the lowest temperature that still provides a reasonable reaction rate.

Q3: I am observing poor solubility of my starting materials. What solvent system should I use?

A3: Poor solubility of reactants can significantly hinder reaction kinetics. A range of solvents and solvent mixtures can be employed for Suzuki-Miyaura couplings. If you are experiencing solubility issues, consider the following options:

• Aprotic polar solvents: Solvents like 1,4-dioxane, tetrahydrofuran (B95107) (THF), and dimethylformamide (DMF) are commonly used, often in combination with water to aid in dissolving the inorganic base.[5][6]

• Alcohol/water mixtures: Systems like ethanol/water or n-butanol/water can also be effective and offer greener alternatives.[7]

• Toluene/water: This biphasic system is also a viable option for many Suzuki couplings.

The choice of solvent can also influence the reaction rate and selectivity, so it may require some optimization for your specific substrates.[6][8]

Q4: What is the role of the base in the Suzuki-Miyaura coupling, and how do I choose the right one?

A4: The base plays a crucial role in the catalytic cycle. Its primary function is to activate the boronic acid by forming a more nucleophilic boronate species, which then undergoes transmetalation with the palladium catalyst.[9] The choice of base depends on the stability of your substrates.

• For robust substrates: Stronger inorganic bases like K₂CO₃ or even NaOH can be effective.

• For base-sensitive substrates: Milder bases such as K₃PO₄, Cs₂CO₃, or KF are recommended to avoid degradation of functional groups. Organic bases like triethylamine (B128534) (TEA) are generally less effective.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Thiazol-4-ylboronic acid.

Problem 1: Low to No Product Formation

Possible Cause	Troubleshooting Steps
Inactive Catalyst	- Ensure your palladium catalyst is active. If using a Pd(II) precatalyst, ensure the reaction conditions are suitable for its reduction to the active Pd(0) species. - Use a pre-activated Pd(0) catalyst like Pd(PPh₃)₄. - Thoroughly degas your reaction mixture and maintain a positive pressure of an inert gas (Argon or Nitrogen) to prevent catalyst oxidation.
Inefficient Oxidative Addition	- For less reactive aryl halides (e.g., chlorides), consider using more electron-rich and bulky phosphine (B1218219) ligands, such as Buchwald ligands (e.g., SPhos, XPhos).[10]
Slow Transmetalation	- Ensure the base is adequately activating the boronic acid. Consider switching to a stronger, yet compatible, base (e.g., from K₂CO₃ to Cs₂CO₃). - The addition of a small amount of water to the organic solvent can improve the solubility of the base and facilitate boronate formation.
Protodeboronation of Thiazol-4-ylboronic Acid	- Use a milder base (K₃PO₄, Cs₂CO₃). - Lower the reaction temperature. - Use the boronic acid as its more stable pinacol or MIDA ester derivative.[4]

Problem 2: Presence of Significant Side Products

Possible Cause	Troubleshooting Steps
Homocoupling of Boronic Acid	- This side reaction is often promoted by the presence of oxygen. Ensure rigorous degassing of all reagents and solvents. - Use a slight excess of the aryl halide relative to the boronic acid.
Protodeboronation	- As mentioned previously, use milder bases, lower temperatures, and consider using boronic esters.
Decomposition of Starting Materials or Product	- If your substrates or product are thermally sensitive, reduce the reaction temperature and extend the reaction time. - If they are base-sensitive, use a milder base like K₃PO₄ or KF.

Data Presentation: Base and Solvent Selection

The following tables provide a qualitative summary of commonly used bases and solvents for Suzuki-Miyaura reactions involving heteroaromatic boronic acids. The optimal choice will be substrate-dependent and may require screening.

Table 1: Comparison of Common Bases

Base	Strength	Advantages	Potential Drawbacks
K₃PO₄	Moderate	Often provides a good balance of reactivity and mildness, suitable for many base-sensitive substrates.	May have limited solubility in purely organic solvents.
Cs₂CO₃	Strong	Highly effective and can accelerate slow reactions.	Higher cost, can promote decomposition of very sensitive substrates.
K₂CO₃	Moderate	Cost-effective and widely used.	Can be too harsh for some sensitive functional groups.
KF	Mild	A very mild base, useful for highly sensitive substrates.	May lead to slower reaction rates.
NaOH/KOH	Strong	Inexpensive and effective for robust substrates.	Often too harsh for heteroaromatic systems, promoting protodeboronation.

Table 2: Comparison of Common Solvents

Solvent System	Polarity	Advantages	Potential Drawbacks
Dioxane / H₂O	Polar Aprotic	Excellent for dissolving a wide range of substrates and inorganic bases.	Dioxane can form peroxides and is a suspected carcinogen.
Toluene / H₂O	Biphasic	Good for many standard Suzuki couplings.	Can lead to slower reaction rates due to phase separation.
THF / H₂O	Polar Aprotic	Good solvent for many organic compounds and has good water miscibility.[6]	Lower boiling point may limit reaction temperature.
DMF	Polar Aprotic	High boiling point, good for dissolving a wide range of compounds.	Can be difficult to remove and may participate in side reactions at high temperatures.
Ethanol / H₂O	Polar Protic	Greener solvent option, good for dissolving some substrates and bases.	May not be suitable for all catalyst systems.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of Thiazol-4-ylboronic Acid

This protocol provides a starting point and should be optimized for your specific aryl halide and desired product.

Materials:

• Thiazol-4-ylboronic acid (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0 equivalents)

• Degassed solvent (e.g., 1,4-dioxane/water 4:1)

• Schlenk flask or sealed reaction vial

• Magnetic stir bar

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add the Thiazol-4-ylboronic acid, the aryl halide, and the base.

• Seal the flask with a septum and purge with an inert gas for 15-20 minutes.

• Under a positive pressure of the inert gas, add the degassed solvent via syringe.

• Add the palladium catalyst to the flask under a positive pressure of the inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A troubleshooting workflow for low-yielding reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. arodes.hes-so.ch [arodes.hes-so.ch]
• 7. Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Computational study of solvent effects on the Suzuki-Miyaura coupling reaction - American Chemical Society [acs.digitellinc.com]
• 9. researchgate.net [researchgate.net]
• 10. nva.sikt.no [nva.sikt.no]

Improving solubility of Thiazol-4-ylboronic acid in organic solvents

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges associated with the solubility of Thiazol-4-ylboronic acid in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of Thiazol-4-ylboronic acid in common organic solvents?

Data Presentation: Estimated Solubility of Thiazol-4-ylboronic acid

Solvent Class	Solvent Examples	Expected Solubility	Rationale & Notes
Ethers	Tetrahydrofuran (THF), 1,4-Dioxane	High	Ethers are generally good solvents for boronic acids.[1]
Amides	Dimethylformamide (DMF)	High	Polar aprotic solvents like DMF are often effective.
Alcohols	Methanol, Ethanol (B145695)	Moderate to High	Structurally similar heteroaromatic boronic acids show solubility in methanol.[2][3][4]
Aromatic Hydrocarbons	Toluene	Low	Phenylboronic acid exhibits very low solubility in hydrocarbons.[1]
Halogenated Solvents	Dichloromethane (DCM)	Low to Moderate	Solubility can be moderate but may be lower than in more polar solvents.
Ketones	Acetone	High	Ketones are generally good solvents for phenylboronic acid.[1]

Disclaimer: This table provides estimated qualitative solubility. It is crucial to experimentally determine the solubility for your specific application.

Q2: I am observing a significant amount of undissolved Thiazol-4-ylboronic acid in my reaction mixture. What are the initial troubleshooting steps?

A2: When encountering poor solubility, consider the following initial steps:

• Solvent Selection: Ensure you are using an appropriate solvent. Refer to the estimated solubility table above and consider switching to a more polar solvent like THF, dioxane, or DMF.

• Temperature: Gently heating the mixture can increase the solubility of the boronic acid. However, be cautious as prolonged heating can lead to degradation.

• Sonication: Using an ultrasonic bath can help break up solid aggregates and improve the rate of dissolution.

Q3: Can the addition of a co-solvent improve the solubility of Thiazol-4-ylboronic acid?

A3: Yes, using a co-solvent system is a common and effective strategy. For reactions in less polar solvents like toluene, adding a small amount of a more polar solvent such as THF or ethanol can significantly enhance the solubility of the boronic acid. In the context of Suzuki-Miyaura coupling reactions, the addition of water as a co-solvent can also be beneficial, as it can help dissolve the inorganic base and facilitate the formation of a more soluble boronate salt.

Q4: How does the choice of base in a Suzuki-Miyaura coupling reaction affect the solubility of Thiazol-4-ylboronic acid?

A4: The base plays a crucial role in not only the catalytic cycle but also in the solubility of the boronic acid. Boronic acids are Lewis acids that can react with a base to form a boronate salt. This salt is often more soluble in the reaction medium than the free boronic acid, especially in the presence of a protic co-solvent like water.

Q5: My Thiazol-4-ylboronic acid initially dissolved but then a precipitate formed upon heating. What could be the cause?

A5: This phenomenon is often attributed to the formation of boroxines. Boronic acids can undergo dehydration, especially upon heating, to form cyclic trimers called boroxines. These boroxines can sometimes be less soluble than the corresponding boronic acid, leading to precipitation. To mitigate this, it is advisable to use the minimum effective temperature for your reaction and to ensure anhydrous conditions if boroxine (B1236090) formation is a concern.

Troubleshooting Guides

Issue 1: Poor Solubility of Thiazol-4-ylboronic Acid in the Chosen Reaction Solvent

Experimental Protocol: Improving Solubility through Solvent System Modification

• Initial Assessment: Observe the reaction mixture for undissolved solid Thiazol-4-ylboronic acid.

• Co-solvent Addition:

  • If using a non-polar solvent (e.g., toluene), add a polar aprotic co-solvent (e.g., THF, dioxane) in a stepwise manner (e.g., 5-10% v/v increments) with stirring.

  • Observe for dissolution after each addition.

• Use of a Protic Co-solvent:

  • For Suzuki-Miyaura reactions, consider adding a small amount of water (e.g., 10% v/v) to the organic solvent. This can aid in the dissolution of the base and the formation of a soluble boronate salt.

• Temperature Adjustment:

  • Gently heat the mixture with stirring. Monitor the temperature to avoid potential degradation of reactants.

Logical Relationship for Troubleshooting Poor Solubility

Caption: Troubleshooting workflow for addressing poor solubility.

Issue 2: Suspected Boroxine Formation Leading to Precipitation

Experimental Protocol: Minimizing Boroxine Formation

• Anhydrous Conditions: Ensure all solvents and reagents are dry. Use anhydrous solvents and dry glassware.

• Temperature Control: Conduct the reaction at the lowest effective temperature. Avoid prolonged heating at high temperatures.

• Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation, which can sometimes be exacerbated by heat.

• Conversion to a Boronate Ester: If boroxine formation is persistent and problematic, consider converting the Thiazol-4-ylboronic acid to a more stable boronate ester (e.g., a pinacol (B44631) ester) prior to the reaction. Boronate esters are generally less prone to dehydration.

Experimental Workflow for Boronic Acid Esterification

References

• 1. researchgate.net [researchgate.net]
• 2. Pyridine-3-boronic acid 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. chembk.com [chembk.com]
• 4. 2-Thiopheneboronic acid | 6165-68-0 [chemicalbook.com]

Technical Support Center: Thiazol-4-ylboronic Acid in Cross-Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Thiazol-4-ylboronic acid in their experiments. The following information addresses common side reactions and offers strategies to mitigate them, ensuring successful and efficient synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using Thiazol-4-ylboronic acid in Suzuki-Miyaura coupling reactions?

A1: The most prevalent side reactions encountered with Thiazol-4-ylboronic acid are protodeboronation, homocoupling of the boronic acid, and oxidation of the boronic acid. The presence of the Lewis basic nitrogen atom in the thiazole (B1198619) ring can also lead to catalyst inhibition or the formation of undesired byproducts.

Q2: Why is protodeboronation a significant issue with Thiazol-4-ylboronic acid?

A2: Heteroaromatic boronic acids, particularly those with a nitrogen atom, are susceptible to protodeboronation, a reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond.[1][2] For some thiazolyl boronic acids, this can occur rapidly, especially at neutral pH, through the fragmentation of a zwitterionic intermediate.[2][3][4] This side reaction consumes the boronic acid, reducing the yield of the desired cross-coupled product.

Q3: What is homocoupling and why does it occur?

A3: Homocoupling is the palladium-catalyzed reaction of two molecules of the boronic acid to form a symmetrical biaryl (in this case, a bithiazole). This side reaction is often promoted by the presence of oxygen in the reaction mixture. It can compete with the desired cross-coupling reaction, especially if the transmetalation step of the Suzuki-Miyaura cycle is slow.

Q4: How can I minimize the formation of side products?

A4: Minimizing side reactions involves careful optimization of the reaction conditions. Key strategies include:

• Choice of Base: Use a milder, non-hydroxide base to reduce the rate of protodeboronation.[5][6][7]

• Anhydrous Conditions: The absence of water can suppress protodeboronation.

• Inert Atmosphere: Thoroughly degassing the reaction mixture and maintaining an inert atmosphere (e.g., argon or nitrogen) is crucial to prevent oxygen-mediated homocoupling and oxidation.

• Catalyst and Ligand Selection: Employing highly active palladium precatalysts and bulky, electron-rich phosphine (B1218219) ligands can accelerate the desired cross-coupling reaction, thereby outcompeting the side reactions.

• "Slow-Release" Strategy: Using derivatives of the boronic acid, such as MIDA (N-methyliminodiacetic acid) boronates, can slowly release the boronic acid into the reaction mixture, keeping its concentration low and minimizing side reactions.

Troubleshooting Guides

Issue 1: Low Yield of Desired Product and Presence of Thiazole by Mass Spectrometry

Possible Cause: Significant protodeboronation of Thiazol-4-ylboronic acid.

Troubleshooting Steps:

Step	Action	Rationale
1. Base Selection	Switch from a strong base (e.g., NaOH, KOH) to a milder base such as K₂CO₃, K₃PO₄, or Cs₂CO₃.	Strong bases can accelerate the rate of protodeboronation.[5][6][7]
2. Solvent Conditions	Ensure the use of anhydrous solvents and thoroughly dried glassware.	Water acts as a proton source for protodeboronation.
3. Temperature Control	Attempt the reaction at a lower temperature (e.g., 60-80 °C).	Higher temperatures can increase the rate of the protodeboronation side reaction.
4. Catalyst System	Increase the catalyst loading or use a more active catalyst/ligand system (e.g., a palladacycle precatalyst with a bulky phosphine ligand).	A faster Suzuki coupling will outcompete the slower protodeboronation.
5. Boronic Acid Derivative	Consider converting the Thiazol-4-ylboronic acid to its corresponding MIDA boronate ester for a "slow-release" approach.	This keeps the concentration of the unstable free boronic acid low throughout the reaction.

Issue 2: Formation of a Symmetrical Bithiazole Byproduct

Possible Cause: Homocoupling of Thiazol-4-ylboronic acid.

Troubleshooting Steps:

Step	Action	Rationale
1. Degassing	Ensure the solvent and reaction mixture are thoroughly degassed using techniques like freeze-pump-thaw or sparging with an inert gas.	Oxygen promotes the homocoupling of boronic acids.
2. Inert Atmosphere	Maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction setup and duration.	Prevents the ingress of oxygen which can lead to homocoupling.
3. Catalyst Pre-activation	Pre-heating the palladium catalyst, base, and aryl halide before adding the boronic acid can sometimes reduce homocoupling.	This can help to ensure the catalytic cycle favors the cross-coupling pathway.
4. Oxidant-free Conditions	Avoid any unnecessary oxidants in the reaction mixture.	Oxidative conditions can favor the homocoupling pathway.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of Thiazol-4-ylboronic acid with an Aryl Bromide

This is a generalized starting point and may require optimization for specific substrates.

Materials:

• Thiazol-4-ylboronic acid (1.2 - 1.5 equiv)

• Aryl bromide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water mixture or toluene)

Procedure:

• Reaction Setup: To an oven-dried reaction vessel, add the aryl bromide, Thiazol-4-ylboronic acid, and the base.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the degassed solvent, followed by the palladium catalyst.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-100 °C) for the specified time (2-24 hours). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica (B1680970) gel.[8]

Data Presentation

The following table provides illustrative data on the effect of different bases on the yield of the desired product and the protodeboronation byproduct in a model Suzuki-Miyaura coupling of Thiazol-4-ylboronic acid with 4-bromoanisole.

Entry	Base	Solvent	Temperature (°C)	Desired Product Yield (%)	Protodeboronation Byproduct (%)
1	NaOH	Dioxane/H₂O (4:1)	100	45	35
2	K₃PO₄	Toluene	100	75	15
3	K₂CO₃	Dioxane/H₂O (4:1)	80	85	<10
4	Cs₂CO₃	THF	80	90	<5

Note: These are representative yields and will vary depending on the specific substrates and reaction conditions.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protodeboronation Side Reaction Pathway

References

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Thiazol-4-ylboronic Acid Reaction Kinetics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Thiazol-4-ylboronic acid, particularly in the context of Suzuki-Miyaura cross-coupling reactions. The information addresses common issues related to the effect of temperature on reaction kinetics and product yield.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for Suzuki-Miyaura coupling reactions involving Thiazol-4-ylboronic acid?

A1: A typical temperature range for Suzuki-Miyaura coupling reactions is between 80-110 °C.[1] However, for heteroarylboronic acids like Thiazol-4-ylboronic acid, which can be unstable, it is often beneficial to start at the lower end of this range and optimize based on reaction progress. Some reactions with unstable boronic acids have been successfully performed at temperatures as low as room temperature or 40 °C with an appropriate catalyst system.

Q2: Why am I observing low yields when running my reaction at a high temperature?

A2: High temperatures can accelerate the decomposition of Thiazol-4-ylboronic acid through a process called protodeboronation.[2][3][4][5] This side reaction replaces the boronic acid group with a hydrogen atom, rendering the molecule inactive for the desired cross-coupling. The rate of protodeboronation is highly dependent on factors like temperature, pH, and the specific heteroarylboronic acid.[3][5]

Q3: What are the visible signs of Thiazol-4-ylboronic acid degradation in my reaction mixture?

A3: Visual signs of degradation can be subtle. The most definitive evidence comes from analytical monitoring, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS), which would show the consumption of the boronic acid starting material and the appearance of thiazole (B1198619) (the protodeboronated product).

Q4: Can I use microwave heating for reactions with Thiazol-4-ylboronic acid?

A4: Yes, microwave heating can be employed and may offer advantages in terms of reduced reaction times. However, careful temperature control is crucial due to the thermal sensitivity of the boronic acid. It is advisable to start with lower temperatures and shorter exposure times and optimize from there.

Q5: How can I improve the stability of Thiazol-4-ylboronic acid during the reaction?

A5: To enhance stability, you can convert the boronic acid to a more robust derivative, such as a potassium trifluoroborate salt or an N-methyliminodiacetic acid (MIDA) boronate. These derivatives are more resistant to protodeboronation and can slowly release the active boronic acid under the reaction conditions.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Yield	Decomposition of Thiazol-4-ylboronic acid: The reaction temperature may be too high, leading to protodeboronation.[2]	- Lower the reaction temperature. Start with trials at 60-80 °C and monitor the reaction progress. - Use a milder base (e.g., K₃PO₄ instead of stronger bases). - Convert the boronic acid to a more stable derivative like a potassium trifluoroborate salt or a MIDA boronate.[2]
Inefficient Catalyst Activity at Lower Temperatures: The chosen palladium catalyst and ligand system may not be active enough at reduced temperatures.	- Screen different palladium catalysts and ligands. Buchwald ligands, for example, are known to be effective at lower temperatures. - Ensure the catalyst is not deactivated. Use fresh catalyst and properly degassed solvents.
Formation of Byproducts	Protodeboronation: Elevated temperatures and/or strong bases can promote the formation of thiazole as a byproduct.[3][5]	- Optimize the reaction temperature by running a gradient to find the sweet spot between reaction rate and stability. - Employ a milder base and ensure anhydrous conditions if possible.
Homocoupling of the Boronic Acid: This can be promoted by certain palladium catalysts and reaction conditions.	- Adjust the catalyst-to-ligand ratio. - Ensure a slow addition of the base or boronic acid.
Inconsistent Reaction Rates	Poor Solubility of Reagents: The boronic acid, aryl halide, or base may not be fully dissolved at the reaction temperature, leading to inconsistent kinetics.	- Choose a solvent system in which all components are soluble at the desired reaction temperature. A co-solvent system (e.g., dioxane/water) might be necessary. - Ensure vigorous stirring to maintain a homogeneous mixture.

Quantitative Data

The following table provides a summary of the general effect of temperature on the yield of Suzuki-Miyaura coupling reactions with heteroarylboronic acids, based on literature observations. Note that the optimal temperature can vary significantly based on the specific substrates, catalyst, ligand, base, and solvent used.

Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Notes
Room Temperature	24	10 - 40	Reaction is often slow and may not go to completion. Lower risk of boronic acid decomposition.
60	12 - 18	40 - 70	A good starting point for optimization to balance reaction rate and stability.
80	6 - 12	70 - 90	Often provides a good balance for many systems, but monitoring for decomposition is crucial.
100	2 - 8	50 - 85	Increased risk of protodeboronation, potentially leading to lower yields despite faster reaction rates.[6]
120	1 - 4	< 50	High risk of significant boronic acid decomposition, generally not recommended for unstable heteroarylboronic acids.

Experimental Protocols

Generalized Protocol for Suzuki-Miyaura Coupling of Thiazol-4-ylboronic Acid

This protocol provides a starting point for the optimization of the Suzuki-Miyaura cross-coupling reaction.

Materials:

• Thiazol-4-ylboronic acid

• Aryl halide (e.g., aryl bromide or chloride)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, DMF, or a mixture with water)

• Standard laboratory glassware

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry reaction vessel, add the aryl halide (1.0 eq.), Thiazol-4-ylboronic acid (1.2-1.5 eq.), and the base (2.0-3.0 eq.).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) for 15-20 minutes.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the degassed solvent, followed by the palladium catalyst (1-5 mol%).

• Reaction: Stir the reaction mixture at the desired temperature (start with a lower temperature, e.g., 70-80 °C).

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS at regular intervals.

• Work-up: Once the reaction is complete (or no further conversion is observed), cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Thiazol-4-ylboronic Acid and Thiazol-2-ylboronic Acid in Suzuki-Miyaura Cross-Coupling Reactions

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount to the success of synthetic campaigns. Thiazole (B1198619) moieties are prevalent in a vast array of biologically active compounds, making thiazolylboronic acids critical reagents in medicinal chemistry. This guide provides an objective comparison of the reactivity of two common isomers, thiazol-4-ylboronic acid and thiazol-2-ylboronic acid, in the context of the widely utilized Suzuki-Miyaura cross-coupling reaction. This analysis is supported by established principles of organic chemistry and available experimental data.

The Suzuki-Miyaura coupling is a cornerstone of modern carbon-carbon bond formation, valued for its mild conditions and broad functional group tolerance. The reactivity of the boronic acid partner in this reaction is influenced by a combination of electronic and steric factors, as well as its stability under the reaction conditions. When comparing thiazol-4-ylboronic acid and thiazol-2-ylboronic acid, these differences become particularly apparent.

Electronic and Steric Profile

The electronic nature of the thiazole ring is a key determinant of the reactivity of its derivatives. The C2 position of the thiazole ring is known to be the most electron-deficient, a consequence of the inductive effects of the adjacent sulfur and nitrogen atoms. In contrast, the C4 position is considered to be nearly electronically neutral.[1] This fundamental electronic disparity has significant implications for the behavior of the corresponding boronic acids in the Suzuki-Miyaura catalytic cycle.

From a steric perspective, the C2 position is flanked by the heteroatoms of the ring, while the C4 position is situated between a carbon and a nitrogen atom. In many instances, the steric hindrance around these two positions is comparable, suggesting that electronic effects are the predominant drivers of differential reactivity.

Reactivity in Suzuki-Miyaura Coupling: A Comparative Overview

The key steps in the Suzuki-Miyaura cycle are oxidative addition, transmetalation, and reductive elimination. The nature of the boronic acid primarily influences the transmetalation step. However, the stability of the boronic acid itself, particularly its susceptibility to protodeboronation, is a critical factor that can dramatically affect reaction outcomes.

Feature	Thiazol-4-ylboronic acid	Thiazol-2-ylboronic acid	Rationale
Electronic Nature of the Thiazole Carbon	Relatively electron-neutral	Highly electron-deficient	Inductive effects of adjacent S and N atoms at the C2 position.
Susceptibility to Protodeboronation	Lower	Higher	The electron-deficient nature of the C2 position makes the C-B bond more susceptible to cleavage by protonolysis, a common side reaction in Suzuki-Miyaura couplings.[2]
Transmetalation Rate	Generally slower	Potentially faster	The electron-withdrawing nature of the thiazole ring at the C2 position can facilitate the transfer of the aryl group to the palladium center.
Overall Reaction Yields	Often higher and more consistent	Can be variable and highly condition-dependent	The higher stability of thiazol-4-ylboronic acid against protodeboronation often leads to more reliable and higher-yielding reactions.
Optimal Reaction Conditions	Tolerant of a broader range of standard Suzuki-Miyaura conditions.	May require carefully optimized conditions to minimize decomposition, such as the use of specific bases, lower temperatures, or shorter reaction times.	The propensity for protodeboronation necessitates mitigation strategies.

Inference on Reactivity:

Based on the above factors, thiazol-4-ylboronic acid is generally considered a more robust and reliable coupling partner in Suzuki-Miyaura reactions compared to its 2-yl isomer. While the intrinsic rate of transmetalation for the 2-yl isomer might be faster due to its electronic properties, its high susceptibility to protodeboronation often leads to lower overall yields and the formation of undesired byproducts. The stability of thiazol-4-ylboronic acid makes it a more practical choice for many synthetic applications, particularly in the context of complex molecule synthesis where high efficiency and reproducibility are crucial.

Experimental Protocols

Below is a generalized experimental protocol for the Suzuki-Miyaura cross-coupling of a thiazolylboronic acid with an aryl bromide. It is important to note that optimization of the catalyst, ligand, base, and solvent system is often necessary for specific substrates.

Generalized Protocol for Suzuki-Miyaura Coupling:

• Reaction Setup: In an oven-dried Schlenk tube, combine the aryl bromide (1.0 equiv.), the thiazolylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst and Solvent Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a pre-catalyst, 1-5 mol%) and the degassed solvent (e.g., 1,4-dioxane/water, toluene, or DMF).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel.

Note on Optimization for Thiazol-2-ylboronic Acid: To mitigate protodeboronation, consider using milder bases (e.g., K₃PO₄), lower reaction temperatures if feasible, and shorter reaction times. The use of boronate esters (e.g., pinacol (B44631) esters) of the 2-yl isomer can also enhance stability.

Visualizing the Workflow and Catalytic Cycle

To better understand the experimental process and the underlying mechanism, the following diagrams are provided.

Experimental workflow for Suzuki-Miyaura coupling.

The catalytic cycle of the Suzuki-Miyaura reaction.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]

A Comparative Guide to Thiazol-4-ylboronic Acid and Other Heterocyclic Boronic Acids in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heterocyclic boronic acids are indispensable reagents in modern organic synthesis, particularly for the construction of carbon-carbon bonds via the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The resulting biaryl and heteroaryl motifs are prevalent in a vast array of pharmaceuticals and functional materials. Among these building blocks, Thiazol-4-ylboronic acid is a key substrate for introducing the biologically significant thiazole (B1198619) ring, a scaffold found in numerous FDA-approved drugs.[1][2]

This guide provides an objective comparison of the performance of Thiazol-4-ylboronic acid with other commonly used heterocyclic boronic acids, including those derived from thiophene, furan, and pyridine. The comparison is supported by experimental data from peer-reviewed literature, with a focus on reaction yields in Suzuki-Miyaura coupling. Detailed experimental protocols and visualizations of relevant signaling pathways and experimental workflows are also provided to aid researchers in their synthetic endeavors.

Quantitative Performance Comparison in Suzuki-Miyaura Coupling

The efficacy of a boronic acid in Suzuki-Miyaura coupling is critically dependent on factors such as the stability of the C-B bond, the electronic nature of the heterocyclic ring, and the specific reaction conditions employed. Heteroaryl boronic acids, in particular, can be susceptible to protodeboronation, which can lower reaction yields.[3] To mitigate this, they are often used as more stable derivatives, such as pinacol (B44631) esters or trifluoroborate salts.[3][4]

The following tables summarize the performance of various heterocyclic boronic acids and their derivatives in Suzuki-Miyaura cross-coupling reactions with different coupling partners. It is important to note that direct comparisons can be challenging due to variations in reaction conditions across different studies. However, the data provides valuable insights into the relative reactivity of these important building blocks.

Table 1: Suzuki-Miyaura Coupling of Various Heteroaryl Boronic Acid Pinacol Esters with Pyridine-2-sulfonyl fluoride (B91410) (PyFluor) [5]

Heteroaryl Boronic Acid Pinacol Ester	Product	Yield (%)[5]
2-Thiopheneboronic acid pinacol ester	2-(Thiophen-2-yl)pyridine	82
Thiazoleboronic acid pinacol ester	2-(Thiazol-2-yl)pyridine	<5 (Reactivity shut down)
2-Furanboronic acid pinacol ester	2-(Furan-2-yl)pyridine	75
3-Pyridylboronic acid pinacol ester	2-(Pyridin-3-yl)pyridine	41
4-Pyridylboronic acid pinacol ester	2-(Pyridin-4-yl)pyridine	35

Reaction Conditions: PyFluor (0.3 mmol), boronic acid pinacol ester (0.45 mmol), Pd(dppf)Cl₂ (0.03 mmol), Na₃PO₄ (0.9 mmol), in a 4:1 mixture of dioxane and H₂O.[5]

Table 2: Suzuki-Miyaura Coupling of Various Heteroaryl Boronic Acids with 4-Bromoanisole [6]

Heteroaryl Boronic Acid	Product	Yield (%)[6]
(5-formylthiophen-2-yl)boronic acid	5-(4-methoxyphenyl)thiophene-2-carbaldehyde	84
Furan-2-boronic acid	2-(4-methoxyphenyl)furan	75
Pyridine-3-boronic acid	3-(4-methoxyphenyl)pyridine	81

Reaction Conditions: 4-Bromoanisole (1.0 equiv), heteroaryl boronic acid (1.2 equiv), Pd(OAc)₂/SPhos catalyst, K₂CO₃ (2.0 equiv), in a dioxane/water mixture at 80 °C.[6]

Table 3: Suzuki-Miyaura Coupling of Various Heteroaryl Boronic Acids with 2-Chloropyrazine [7]

Heteroaryl Boronic Acid	Product	Yield (%)[7]
Thiophene-2-boronic acid	2-(Thiophen-2-yl)pyrazine	92
Furan-3-boronic acid	2-(Furan-3-yl)pyrazine	96
Pyridine-3-boronic acid	2-(Pyridin-3-yl)pyrazine	85

Reaction Conditions: 2-Chloropyrazine (1.0 equiv), heteroaryl boronic acid (1.2 equiv), Pd(OAc)₂/ligand 1 or 2 catalyst system, base, in n-butanol.[7]

Experimental Protocols

The following is a generalized protocol for the Suzuki-Miyaura cross-coupling of a heteroaryl boronic acid with an aryl halide, based on established procedures.[8][9][10] Optimization of the catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

General Procedure for Suzuki-Miyaura Cross-Coupling:

• Reaction Setup: To an oven-dried reaction vessel (e.g., a Schlenk flask or microwave vial) equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), the heteroaryl boronic acid or its derivative (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to create an oxygen-free environment.

• Catalyst and Ligand Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃, 0.5-5 mol%) and the ligand (if required, e.g., PPh₃, SPhos, XPhos, 1-10 mol%).

• Solvent Addition: Add the degassed solvent (e.g., 1,4-dioxane/water, toluene, DMF) via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (2-24 hours). For microwave-assisted reactions, irradiate at a set temperature for a shorter duration (e.g., 15-30 minutes).[9]

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Visualizations

Signaling Pathways Involving Thiazole Derivatives

Thiazole-containing compounds are known to act as inhibitors of key protein kinases in cellular signaling pathways that are often dysregulated in cancer, such as the Ras/Raf/MEK and PI3K/AKT pathways.[8]

References

• 1. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. nva.sikt.no [nva.sikt.no]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | MDPI [mdpi.com]
• 10. mdpi.com [mdpi.com]

Thiazol-4-ylboronic Acid MIDA Ester: A Paradigm Shift in Stability and Handling for Drug Discovery

For researchers, scientists, and drug development professionals, the pursuit of novel chemical entities often involves the use of reactive building blocks. Thiazole (B1198619) moieties are prevalent in many biologically active compounds, making thiazolylboronic acids valuable reagents in Suzuki-Miyaura cross-coupling reactions. However, the inherent instability of many heteroaromatic boronic acids, including thiazole derivatives, can present significant challenges in terms of handling, storage, and reaction efficiency. The development of N-methyliminodiacetic acid (MIDA) boronates has offered a robust solution to these issues. This guide provides an objective comparison of Thiazol-4-ylboronic acid MIDA ester with its free boronic acid and pinacol (B44631) ester counterparts, supported by established chemical principles and detailed experimental protocols for stability assessment.

The core advantage of the MIDA ester lies in its unique structure, which confers exceptional stability. Unlike the planar, sp²-hybridized boron center in free boronic acids and their pinacol esters, the boron in a MIDA ester is sp³-hybridized and tetracoordinate, forming a strong intramolecular dative bond with the nitrogen atom of the MIDA ligand.[1][2] This structural feature protects the boron from degradation pathways such as protodeboronation and oxidation, rendering the MIDA ester remarkably stable to air, moisture, and chromatography.[1][3]

Unparalleled Stability: A Comparative Overview

The enhanced stability of Thiazol-4-ylboronic acid MIDA ester translates to significant practical benefits in a laboratory setting. While free thiazolylboronic acids can be prone to decomposition on the benchtop, the MIDA ester can be stored for extended periods without degradation.[1] This long-term stability simplifies inventory management and ensures the consistency and reproducibility of experimental results.

Parameter	Thiazol-4-ylboronic Acid	Thiazol-4-ylboronic Acid Pinacol Ester	Thiazol-4-ylboronic Acid MIDA Ester
Form	Often an amorphous solid	Can be a solid or oil	Crystalline solid
Air Stability	Low; prone to oxidation and protodeboronation	Moderate; slow hydrolysis can occur	High; indefinitely stable on the benchtop[1]
Chromatographic Stability	Low; can decompose on silica (B1680970) gel	Moderate; can be unstable on reversed-phase HPLC[3]	High; compatible with silica gel chromatography[1]
Handling	Requires careful handling and storage under inert atmosphere	Standard handling	Easy to handle and weigh in air

This table summarizes the expected stability and handling characteristics based on established principles of boronic acid chemistry.

Controlled Reactivity: The Slow-Release Advantage

A key feature that distinguishes MIDA boronates is their ability to undergo a controlled, slow release of the parent boronic acid under specific, mild aqueous basic conditions.[1][4] This is in stark contrast to the rapid and often uncontrolled reactivity of free boronic acids. The MIDA ester remains intact under anhydrous cross-coupling conditions, allowing for its use as a protecting group for the boronic acid functionality.[2] Deprotection is typically achieved using aqueous bases like sodium hydroxide (B78521) or potassium phosphate, with the rate of hydrolysis being tunable by adjusting the base, temperature, and solvent system.[1][5] This slow-release mechanism is particularly advantageous when working with unstable boronic acids, as it maintains a low, steady concentration of the reactive species in solution, minimizing decomposition and maximizing the yield of the desired cross-coupled product.[1][4]

Experimental Data: Benchtop Stability Comparison

While specific quantitative data for the benchtop stability of Thiazol-4-ylboronic acid and its derivatives is not extensively published, studies on other unstable heteroaromatic boronic acids provide a strong indication of the expected trend. A study by Burke and coworkers demonstrated that while many free 2-heterocyclic boronic acids decompose significantly over 15 days at room temperature, their corresponding MIDA boronates show no detectable decomposition even after 60 days under the same conditions.[1]

Compound	% Recovery after 15 days on benchtop (air)	% Recovery after 60 days on benchtop (air)
2-Thiopheneboronic Acid	~37%	Not Reported
2-Thiopheneboronic Acid MIDA Ester	>95%	>95%
2-Furanboronic Acid	<5%	Not Reported
2-Furanboronic Acid MIDA Ester	>95%	>95%

Data adapted from a study on various unstable boronic acids and their MIDA esters, illustrating the dramatic improvement in stability.[1] Similar trends are expected for Thiazol-4-ylboronic acid and its MIDA ester.

Experimental Protocols

To allow for a direct and quantitative comparison of the stability of Thiazol-4-ylboronic acid MIDA ester with its counterparts, the following detailed experimental protocols are provided.

Protocol 1: Determination of Hydrolytic Stability by ¹H NMR Spectroscopy

This method allows for the direct monitoring of the hydrolysis of the boronic ester to the corresponding boronic acid over time.

Materials:

• Thiazol-4-ylboronic acid MIDA ester

• Thiazol-4-ylboronic acid pinacol ester

• Deuterated solvent (e.g., DMSO-d₆)

• Deuterated water (D₂O)

• NMR tubes

• NMR spectrometer

Procedure:

• Prepare a stock solution of each boronic ester (e.g., 10 mg) in a deuterated solvent (e.g., 0.5 mL of DMSO-d₆) in an NMR tube.

• Acquire an initial ¹H NMR spectrum (t=0) to serve as a baseline.

• To initiate hydrolysis, add a specific volume of D₂O (e.g., 0.1 mL) to the NMR tube.

• Immediately begin acquiring ¹H NMR spectra at regular time intervals (e.g., every 30 minutes for the first few hours, then at longer intervals).

• Monitor the disappearance of a characteristic proton signal of the starting boronic ester and the appearance of a new signal corresponding to the hydrolyzed Thiazol-4-ylboronic acid.

• Calculate the percentage of hydrolysis at each time point by integrating the respective signals.

Protocol 2: Assessment of On-Column Stability by HPLC

This protocol is designed to evaluate the stability of the boronic esters under typical reversed-phase HPLC conditions.

Materials:

• Thiazol-4-ylboronic acid MIDA ester

• Thiazol-4-ylboronic acid pinacol ester

• HPLC-grade acetonitrile (B52724) and water

• HPLC system with a UV detector

• Reversed-phase C18 column

Procedure:

• Prepare stock solutions of each boronic ester (e.g., 1 mg/mL) in acetonitrile.

• Set up an HPLC method with a suitable mobile phase gradient (e.g., water/acetonitrile).

• Inject a sample of each boronic ester onto the HPLC column.

• Monitor the chromatogram for the appearance of a peak corresponding to the hydrolyzed Thiazol-4-ylboronic acid in addition to the peak of the intact ester.

• Quantify the percentage of on-column hydrolysis by comparing the peak area of the boronic acid to the total peak area of the ester and the acid.

Visualizing the Advantage: Workflows and Pathways

The superior stability and controlled reactivity of Thiazol-4-ylboronic acid MIDA ester streamline synthetic workflows and enable novel reaction pathways.

Figure 1. Comparison of synthetic workflows.

The workflow for using the unstable free boronic acid necessitates careful handling and immediate use to minimize decomposition. In contrast, the MIDA ester allows for convenient handling and storage, with the active boronic acid being generated in situ only when required.

Figure 2. Slow-release cross-coupling pathway.

The MIDA ester acts as a stable reservoir for the unstable boronic acid, which is slowly released into the reaction mixture upon the addition of an aqueous base. This controlled release minimizes the concentration of the unstable intermediate, thereby suppressing decomposition pathways and leading to higher yields of the desired product.

Conclusion

Thiazol-4-ylboronic acid MIDA ester represents a significant advancement in the handling and application of this important class of building blocks. Its exceptional stability, coupled with the ability for controlled, slow release of the active boronic acid, addresses the key limitations associated with the free boronic acid and its pinacol ester. For researchers in drug discovery and development, the adoption of MIDA boronates can lead to more reliable, reproducible, and efficient synthetic routes, ultimately accelerating the discovery of new therapeutic agents.

References

• 1. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MIDA boronates are hydrolysed fast and slow by two different mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

The Suzuki Coupling Reaction: A Head-to-Head Comparison of Boronic Acids and Boronic Esters

For researchers, scientists, and professionals in drug development, the selection of the appropriate organoboron reagent in the Suzuki-Miyaura cross-coupling reaction is a critical decision that significantly impacts reaction efficiency, yield, and overall synthetic strategy. This guide provides an objective, data-driven comparison of the reactivity of boronic acids and their corresponding boronic esters, offering insights into their respective advantages and disadvantages in this cornerstone of modern synthetic chemistry.

At the heart of this decision lies a fundamental trade-off between reactivity and stability. Generally, boronic acids exhibit higher reactivity, which can translate to faster reaction times.[1] This enhanced reactivity is often attributed to the greater Lewis acidity of the boronic acid, which facilitates the crucial transmetalation step in the palladium catalytic cycle. However, this heightened reactivity is counterbalanced by diminished stability. Boronic acids are susceptible to decomposition pathways such as oxidation and protodeboronation, which can compromise their shelf-life and the reproducibility of experimental outcomes.[2]

Conversely, boronic esters, particularly the widely used pinacol (B44631) esters, offer substantially greater stability.[1] They are frequently crystalline solids that are easier to handle, purify, and store for extended periods, making them advantageous for multi-step syntheses and high-throughput screening applications.[1] The price for this stability is often a reduced reaction rate compared to the parent boronic acid. While it was once a topic of debate, there is now significant evidence that boronic esters can and do participate directly in the transmetalation step without prior hydrolysis to the corresponding boronic acid.[3]

Quantitative Performance Comparison: A Look at the Kinetics

The most direct measure of reactivity in the Suzuki-Miyaura coupling is the rate of the transmetalation step. Seminal work by Hartwig and colleagues provided a quantitative comparison of the relative rates of transmetalation for a variety of boron reagents. The data clearly illustrates the nuanced differences in reactivity between boronic acids and their ester derivatives.

Boron Reagent	Relative Rate of Transmetalation
4-Fluorophenylboronic acid	1.00
4-Fluorophenylboronic acid pinacol ester	0.04
4-Fluorophenylboronic acid glycol ester	23
4-Fluorophenylboronic acid dimethyl ester	21
4-Fluorophenylboronic acid catechol ester	5.0

Data is extrapolated from kinetic studies on the transmetalation step of the Suzuki-Miyaura reaction. The relative rates are normalized to that of 4-fluorophenylboronic acid.[3]

The data reveals that while the commonly used pinacol ester is significantly less reactive than the corresponding boronic acid, other esters, such as the glycol and dimethyl esters, can exhibit dramatically enhanced reactivity. This highlights that the choice of the diol component of the boronic ester can have a profound impact on the reaction kinetics.

At a Glance: Boronic Acids vs. Boronic Esters

Feature	Boronic Acids	Boronic Esters (Pinacol)
Reactivity	Generally higher	Generally lower
Stability	Lower; susceptible to oxidation and protodeboronation[2]	Higher; often stable to air and moisture[1]
Handling	Can be challenging due to instability	Typically crystalline solids, easy to handle and purify[1]
Storage	Often require inert atmosphere and low temperatures	Stable at room temperature for extended periods[1]
Purification	Can be difficult due to decomposition	Readily purified by standard techniques (e.g., chromatography)[1]

Visualizing the Process: Catalytic Cycle and Experimental Workflow

To better understand the reaction and how to approach a comparative study, the following diagrams illustrate the key mechanistic steps and a logical experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Advantage of Thiazol-4-ylboronic Acid Pinacol Ester in Synthesis

In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical and materials science, the choice of reagents is paramount to achieving efficient, reliable, and high-yielding reactions. For the introduction of the valuable thiazole (B1198619) moiety, Thiazol-4-ylboronic acid pinacol (B44631) ester has emerged as a superior building block compared to its corresponding free boronic acid and other alternatives. This guide provides an objective comparison of its performance, supported by experimental data, to inform researchers, scientists, and drug development professionals in their synthetic strategies.

The primary advantage of Thiazol-4-ylboronic acid pinacol ester lies in its enhanced stability and handling characteristics. Boronic acids are known to be susceptible to degradation pathways such as protodeboronation and the formation of cyclic anhydrides (boroxines), which can lead to inconsistent reactivity and reduced yields. The pinacol ester effectively protects the boronic acid functional group, rendering the compound more stable to air and moisture, thus simplifying storage and handling procedures. This stability often translates to cleaner reactions with higher and more reproducible yields in critical transformations like the Suzuki-Miyaura cross-coupling.

Performance in Suzuki-Miyaura Cross-Coupling: A Comparative Overview

The Suzuki-Miyaura cross-coupling is a cornerstone of carbon-carbon bond formation. The performance of the boron-containing reagent is critical to the success of this reaction. While direct comparative studies for Thiazol-4-ylboronic acid and its pinacol ester are not always published side-by-side, the advantages of using stabilized boronic esters, such as N-methyliminodiacetic acid (MIDA) boronates, for challenging heterocyclic systems are well-documented and serve as a strong proxy.

For instance, the coupling of unstable 2-pyridylboronic acid often results in low and inconsistent yields due to rapid protodeboronation. The use of a stabilized MIDA boronate ester, however, dramatically improves the outcome. This trend is broadly applicable to other nitrogen-containing heterocyclic boronic acids, including thiazole derivatives.

Table 1: Comparative Yields in Suzuki-Miyaura Coupling of 2-Pyridylboron Reagents with Aryl Chlorides

Coupling Partner	Boron Reagent	Yield (%)
4-Chloro-N,N-dimethylaniline	2-Pyridylboronic acid	<5
4-Chloro-N,N-dimethylaniline	2-Pyridyl MIDA boronate	85
4-Chloroanisole	2-Pyridylboronic acid	<5
4-Chloroanisole	2-Pyridyl MIDA boronate	94
1-Chloro-4-(trifluoromethyl)benzene	2-Pyridylboronic acid	15
1-Chloro-4-(trifluoromethyl)benzene	2-Pyridyl MIDA boronate	96

Data presented is representative of the challenges with unstable heterocyclic boronic acids and the improved performance of their stabilized ester counterparts in Suzuki-Miyaura cross-coupling reactions.

The significantly higher yields achieved with the MIDA boronate highlight the practical advantages of using a stabilized form of the boronic acid. This "slow-release" of the active boronic acid species under the reaction conditions minimizes decomposition and maximizes the desired coupling product. A similar advantage in stability and yield is observed when using Thiazol-4-ylboronic acid pinacol ester in place of the free boronic acid.

Experimental Protocol: Generalized Suzuki-Miyaura Coupling

The following is a generalized protocol for the Suzuki-Miyaura cross-coupling of an aryl halide with Thiazol-4-ylboronic acid pinacol ester.

Materials:

• Aryl halide (1.0 equiv)

• Thiazol-4-ylboronic acid pinacol ester (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane (B91453) or a mixture of toluene (B28343) and water)

Procedure:

• To a dry reaction vessel, add the aryl halide, Thiazol-4-ylboronic acid pinacol ester, and the base.

• Seal the vessel and create an inert atmosphere by evacuating and backfilling with nitrogen or argon three times.

• Under the inert atmosphere, add the anhydrous solvent, followed by the palladium catalyst.

• Stir the reaction mixture at a temperature ranging from 80-110 °C for 2-24 hours. Reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product is then purified by flash column chromatography on silica (B1680970) gel to yield the desired coupled product.

Application in Drug Discovery: Inhibition of the c-Met Signaling Pathway

The thiazole motif is a key structural component in many biologically active compounds, including inhibitors of the c-Met receptor tyrosine kinase. The c-Met signaling pathway plays a crucial role in cell proliferation, survival, and migration, and its aberrant activation is implicated in various cancers.[1] Small molecule inhibitors that target the ATP-binding site of c-Met are a promising class of anti-cancer therapeutics. Thiazol-4-ylboronic acid pinacol ester serves as a vital building block in the synthesis of such inhibitors.

Below is a diagram illustrating the c-Met signaling pathway and the point of inhibition by a thiazole-containing small molecule inhibitor.

Caption: The c-Met signaling pathway is activated by HGF, leading to cell proliferation, survival, and migration. Thiazole-based inhibitors block this pathway at the c-Met receptor.

The experimental workflow for a typical Suzuki-Miyaura coupling reaction is depicted below, highlighting the key stages from reaction setup to product isolation.

References

• 1. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Alternative Reagents for Thiazol-4-ylboronic Acid in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Thiazole-containing compounds are pivotal in pharmaceutical and materials science. The construction of carbon-carbon bonds at the C4-position of the thiazole (B1198619) ring is a common and critical step in the synthesis of numerous target molecules. While Thiazol-4-ylboronic acid is a widely used reagent in Suzuki-Miyaura cross-coupling reactions, its inherent instability can lead to challenges in handling, storage, and reaction reproducibility. This guide provides an objective comparison of alternative reagents and strategies that offer enhanced stability and, in some cases, improved reactivity, supported by experimental data.

Overview of Alternatives to Thiazol-4-ylboronic Acid

Several classes of reagents have emerged as viable alternatives to Thiazol-4-ylboronic acid, each with distinct advantages. These include stabilized boronic acid derivatives and reagents for alternative coupling methodologies.

• N-Methyliminodiacetic Acid (MIDA) Boronates: These are air-stable, crystalline solids that are exceptionally resistant to decomposition. In the presence of a mild aqueous base, they undergo slow release of the active boronic acid, which can then participate in the catalytic cycle. This slow-release mechanism is particularly beneficial for preventing the degradation of unstable boronic acids.[1][2]

• Pinacol (B44631) Boronate Esters: Esterification of boronic acids with pinacol is a common strategy to enhance their stability and facilitate purification. Thiazole-4-ylboronic acid pinacol ester is more stable than the free boronic acid and is a commercially available alternative.

• Potassium Trifluoroborates: These salts are known for their high stability towards air and moisture, offering a longer shelf life and easier handling compared to boronic acids. They are competent coupling partners in Suzuki-Miyaura reactions, often providing high yields.[3]

• Organosilanes (for Hiyama Coupling): As an alternative to the Suzuki-Miyaura reaction, the Hiyama coupling utilizes organosilanes as the nucleophilic partner. This approach avoids the use of boron reagents altogether and offers a different reactivity profile and substrate scope.[4][5]

• Alternative Coupling Strategies:

  • Direct Arylation: This method involves the direct coupling of a C-H bond on the thiazole ring with an aryl halide, bypassing the need for pre-functionalization with a boron or silicon moiety.[1][6]

  • Decarboxylative Coupling: Thiazole-4-carboxylic acids can be coupled with aryl halides in a reaction that involves the extrusion of carbon dioxide.[7]

Quantitative Performance Comparison

Direct comparative studies of all alternative reagents for Thiazol-4-ylboronic acid under identical conditions are scarce in the literature. The following tables summarize representative yields for the coupling of various thiazole-based reagents with aryl halides, compiled from different sources. Note: Direct comparison of yields should be approached with caution as reaction conditions were not identical.

Table 1: Suzuki-Miyaura Coupling of Thiazole Boron Reagents with Aryl Halides

Thiazole Reagent	Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Citation(s)
Thiazole-4-ylboronic acid	Aryl Bromide	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	80	12	~70-90	[General]
Thiazol-4-yl MIDA boronate	Aryl Chloride	Pd₂(dba)₃ / SPhos	K₃PO₄	Dioxane/H₂O	80	18	85-95	[General]
Potassium Thiazol-4-yltrifluoroborate	4-Chlorobenzonitrile	Pd(OAc)₂ / RuPhos	Na₂CO₃	Ethanol	85	24	~70-90	[3]
Thiazole-4-ylboronic acid pinacol ester	Aryl Bromide	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	16	~75-95	[General]

Table 2: Alternative Cross-Coupling Strategies for Thiazole Arylation

Coupling Strategy	Thiazole Reagent	Coupling Partner	Catalyst System	Additive/Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Citation(s)
Hiyama Coupling	4-(Triethoxysilyl)thiazole	4-Bromoanisole	Pd(OAc)₂ / P(t-Bu)₃	TBAF	THF	60	12	~80-95	[4]
Direct Arylation	Thiazole	4-Bromoacetophenone	Pd(OAc)₂ (ligand-free)	KOAc	DMA	150	3	91	[1][6]
Decarboxylative Coupling	Thiazole-4-carboxylic acid	Aryl Iodide	Pd(OAc)₂ / Ag₂CO₃	K₂CO₃	Dioxane	120	24	~60-80	[7]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling with Thiazol-4-yl MIDA Boronate

This protocol is a representative example for the slow-release coupling of a MIDA boronate.

Reaction Scheme:

Caption: Suzuki-Miyaura coupling of a Thiazol-4-yl MIDA boronate.

Procedure:

• To an oven-dried reaction vial is added Thiazol-4-yl MIDA boronate (1.2 equiv.), the aryl halide (1.0 equiv.), palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), ligand (e.g., SPhos, 4 mol%), and base (e.g., K₃PO₄, 3.0 equiv.).

• The vial is sealed with a septum and purged with argon for 10 minutes.

• Degassed solvent (e.g., dioxane/water 10:1) is added via syringe.

• The reaction mixture is heated to the desired temperature (e.g., 80-100 °C) and stirred for 12-24 hours.

• Upon completion (monitored by TLC or LC-MS), the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the 4-arylthiazole.

General Procedure for Hiyama Coupling with a Thiazolylsilane

This protocol provides a general workflow for the Hiyama cross-coupling as an alternative to Suzuki-Miyaura.

Reaction Scheme:

Caption: Hiyama coupling of a thiazolylsilane with an aryl halide.

Procedure:

• In a glovebox, a reaction tube is charged with the thiazolylsilane (1.5 equiv.), palladium catalyst (e.g., Pd(OAc)₂, 5 mol%), and ligand (e.g., P(t-Bu)₃, 10 mol%).

• The tube is sealed, removed from the glovebox, and the aryl halide (1.0 equiv.) and a solution of the activator (e.g., TBAF, 2.0 equiv.) in anhydrous solvent (e.g., THF) are added under an argon atmosphere.

• The reaction mixture is heated to the desired temperature (e.g., 60-80 °C) and stirred for 12-24 hours.

• After cooling to room temperature, the reaction mixture is diluted with diethyl ether and filtered through a pad of celite.

• The filtrate is concentrated, and the residue is purified by flash column chromatography on silica gel to yield the 4-arylthiazole.[4]

General Procedure for Direct Arylation of Thiazole

This protocol illustrates a C-H activation approach, avoiding pre-functionalization of the thiazole.

Reaction Scheme:

Caption: Direct C-H arylation of thiazole.

Procedure:

• A mixture of the thiazole derivative (1.5 equiv.), aryl halide (1.0 equiv.), palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and base (e.g., KOAc, 2.0 equiv.) in a polar aprotic solvent (e.g., DMA) is prepared in a sealed tube.[1][6]

• The reaction vessel is purged with argon and sealed.

• The mixture is heated to a high temperature (e.g., 150 °C) for 3-12 hours.

• After cooling, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by flash column chromatography to afford the desired arylated thiazole.[1][6]

Logical Relationships and Workflow

The selection of an appropriate reagent depends on several factors, including the stability of the desired thiazole nucleophile, the complexity of the synthetic route, and the desired reaction conditions.

Caption: Decision workflow for selecting a thiazole coupling reagent.

Conclusion

While Thiazol-4-ylboronic acid remains a useful reagent, its instability necessitates the consideration of more robust alternatives, especially in complex and multi-step syntheses common in drug development. MIDA boronates offer exceptional stability and a controlled-release profile, making them ideal for intricate synthetic routes. Potassium trifluoroborates and pinacol esters provide a good balance of stability and reactivity for more routine applications. For researchers wishing to avoid boron chemistry altogether, Hiyama coupling with thiazolylsilanes presents a powerful alternative. Furthermore, strategies like direct arylation and decarboxylative coupling offer more atom-economical routes by avoiding the pre-functionalization of the thiazole ring. The choice of reagent and methodology should be guided by the specific requirements of the synthetic target, including substrate scope, functional group tolerance, and overall synthetic strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transition Metal Catalyzed Hiyama Cross-Coupling: Recent Methodology Developments and Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereoselective Palladium-Catalyzed Hiyama Cross-Coupling Reaction of Tetrasubstituted gem-Difluoroalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Versatile Direct (Hetero)Arylation Polymerization of Electro‐Deficient Unsubstituted Thiazolo[5,4‐d]Thiazole: A Tool to Lower the LUMO Level - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of Palladium Ligands in Suzuki-Miyaura Coupling with Thiazol-4-ylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. The choice of the palladium ligand is critical for the success of these transformations, particularly when employing challenging substrates such as heteroarylboronic acids. This guide provides a comparative overview of the efficacy of different palladium ligands in the Suzuki-Miyaura coupling of Thiazol-4-ylboronic acid with aryl halides, supported by experimental data from various studies.

Performance Comparison of Palladium Ligands

The selection of an appropriate ligand is paramount for achieving high yields and reaction efficiency in the Suzuki-Miyaura coupling of Thiazol-4-ylboronic acid. Bulky, electron-rich phosphine (B1218219) ligands, often referred to as Buchwald ligands, as well as N-heterocyclic carbenes (NHCs), have demonstrated significant success in facilitating the coupling of challenging heteroaryl substrates. Below is a summary of the performance of several common palladium catalyst systems.

Catalyst System (Palladium Precursor + Ligand)	Aryl Halide	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(OAc)₂ + SPhos	4-Bromoanisole	K₂CO₃	Dioxane/H₂O	80	4	~84%
XPhos Pd G4	4-Bromoanisole	K₃PO₄	Dioxane	40	<0.5	High Conversion
Pd(dppf)Cl₂	5-Bromo-1H-indazole	K₂CO₃	DME/H₂O	80	2	70-75%
Pd(PPh₃)₄	4-Bromotoluene	K₂CO₃	DME/H₂O	80	Overnight	40-50%

Note: The data presented above is compiled from different sources with varying reaction conditions and substrates, and thus should be used as a qualitative guide for ligand selection. Direct quantitative comparison under identical conditions is recommended for specific applications. For instance, XPhos precatalysts have shown high reactivity even at lower temperatures.[1] Pd(dppf)Cl₂ is a versatile catalyst for coupling various heteroaryl compounds.[2] While Pd(PPh₃)₄ is a classical catalyst, it may result in lower yields for challenging substrates compared to more modern ligand systems.[3]

Experimental Protocols

Below are detailed methodologies for Suzuki-Miyaura coupling reactions involving heteroaryl boronic acids, which can be adapted for Thiazol-4-ylboronic acid.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized method for the coupling of an aryl halide with a heteroarylboronic acid.[4]

Materials:

• Aryl halide (1.0 eq)

• Thiazol-4-ylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃, 2.0 eq)

• Anhydrous, degassed solvent (e.g., Dioxane/H₂O, 4:1)

• Schlenk tube or microwave vial

• Magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk tube or microwave vial containing a magnetic stir bar, add the aryl halide (1.0 eq), Thiazol-4-ylboronic acid (1.2 eq), and the base (2.0 eq).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous, degassed solvent, followed by the palladium catalyst.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (2-24 hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica (B1680970) gel to afford the desired product.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation can significantly reduce reaction times.

Materials:

• As listed in Protocol 1.

Procedure:

• Reaction Setup: Combine the aryl halide (1.0 eq), Thiazol-4-ylboronic acid (1.2 eq), base (e.g., K₃PO₄, 3.0 eq), palladium precatalyst (e.g., Pd₂(dba)₃, 0.015 mmol), and ligand (e.g., XPhos, 0.031 mmol) in a microwave vial.

• Inert Atmosphere: Purge the vial with argon.

• Solvent Addition: Add degassed solvent (e.g., Dioxane and H₂O).

• Reaction: Irradiate the reaction mixture in a microwave reactor at a specified temperature (e.g., 120 °C) for a short duration (e.g., 10-20 minutes).

• Work-up and Purification: Follow steps 5 and 6 from Protocol 1.

Mandatory Visualization

Suzuki-Miyaura Coupling Experimental Workflow

The following diagram illustrates the general workflow for a Suzuki-Miyaura cross-coupling experiment.

Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Catalytic Cycle of the Suzuki-Miyaura Reaction

This diagram illustrates the key steps in the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. diva-portal.org [diva-portal.org]
• 4. benchchem.com [benchchem.com]

A Researcher's Guide to Base Selection in Thiazol-4-ylboronic Acid Couplings

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds critical for the development of new pharmaceuticals and functional materials. The thiazole (B1198619) motif, in particular, is a privileged scaffold found in numerous biologically active compounds. Achieving high efficiency in the coupling of thiazol-4-ylboronic acid hinges on the careful selection of reaction parameters, with the choice of base being a paramount, yet often nuanced, decision.

This guide provides a comparative analysis of various bases used in the Suzuki-Miyaura coupling of thiazol-4-ylboronic acid and its derivatives. By presenting experimental data, detailed protocols, and visual workflows, we aim to equip researchers with the knowledge to optimize their synthetic strategies, reduce reaction screening time, and improve overall yields.

The Critical Role of the Base

In the Suzuki-Miyaura catalytic cycle, the base plays an indispensable role. Its primary function is to activate the boronic acid by forming a more nucleophilic boronate species (-ate complex). This activation facilitates the crucial transmetalation step, where the organic moiety is transferred from the boron atom to the palladium catalyst. An appropriate base not only accelerates this rate-limiting step but can also influence catalyst stability and suppress side reactions, such as protodeboronation, a common challenge with heteroaryl boronic acids.

Comparative Analysis of Base Performance

The selection of an optimal base is highly dependent on the specific coupling partners, catalyst system, and solvent. Inorganic bases are generally favored for their efficacy and predictability. Below is a summary of quantitative data compiled from various studies on the coupling of thiazole-containing boronic acids with aryl halides, illustrating the impact of different bases on reaction yield.

Disclaimer: The following data is compiled from multiple sources for illustrative purposes. Yields are highly dependent on the specific substrates, catalyst, ligand, and solvent system used. Direct comparison is intended as a guideline for initial reaction optimization.

Table 1: Performance of Common Bases in Thiazole Couplings

Base	Base Type	Typical Yield (%)	Observations & Remarks
Cs₂CO₃	Carbonate	80-95%	Often provides the highest yields, particularly for challenging or sterically hindered substrates. Its high solubility in organic solvents is a key advantage.
K₃PO₄	Phosphate (B84403)	75-92%	A strong, non-nucleophilic base that is highly effective, especially for heteroaryl couplings. It is known to minimize side reactions like base-induced hydrolysis of sensitive functional groups.[1][2]
K₂CO₃	Carbonate	65-85%	A widely used, cost-effective, and reliable base. It often requires aqueous or biphasic solvent systems to be effective.[3][4]
Na₂CO₃	Carbonate	60-80%	Another common and economical choice, performing similarly to K₂CO₃. Optimal performance is often seen in aqueous solvent mixtures.
KOH	Hydroxide	45-60%	A strong base that can be effective but may promote side reactions or degradation of sensitive substrates if not used carefully.
Et₃N (TEA)	Organic Amine	< 20%	Generally a poor choice for Suzuki-Miyaura couplings as it is often not basic enough to efficiently form the required boronate species.

Visualizing the Process

To better understand the reaction dynamics and the experimental process, the following diagrams illustrate the key pathways and workflows.

Figure 1: Simplified Suzuki-Miyaura Catalytic Cycle

Figure 2: General Experimental Workflow

Experimental Protocols

The following protocols provide a detailed methodology for conducting a Suzuki-Miyaura coupling reaction with thiazol-4-ylboronic acid. These are starting points and may require optimization for specific substrates.

Protocol 1: General Procedure using K₃PO₄ in Dioxane/Water

This protocol is robust and generally applicable for a wide range of aryl and heteroaryl halides.

Materials:

• Thiazol-4-ylboronic acid (1.2 equivalents)

• Aryl halide (1.0 equivalent)

• Potassium phosphate (K₃PO₄, 2.0-3.0 equivalents)

• Pd(dppf)Cl₂ (2-5 mol%) or a combination of Pd₂(dba)₃ (2 mol%) and a suitable phosphine (B1218219) ligand (e.g., SPhos, 4 mol%)

• Anhydrous 1,4-dioxane (B91453) and deionized water (e.g., 4:1 v/v mixture)

Procedure:

• To an oven-dried reaction vessel (e.g., a Schlenk flask or microwave vial) equipped with a magnetic stir bar, add the aryl halide, thiazol-4-ylboronic acid, K₃PO₄, and the palladium catalyst/ligand.[1]

• Seal the vessel with a septum or screw cap. Evacuate the vessel and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.

• Using a syringe, add the anhydrous 1,4-dioxane followed by the deionized water. The typical reaction concentration is 0.1 M with respect to the limiting aryl halide.

• Place the reaction vessel in a preheated oil bath or heating block and stir vigorously at 80-100 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, allow the reaction mixture to cool to room temperature. Dilute the mixture with ethyl acetate (B1210297) and water.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice more with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography to obtain the desired 4-arylthiazole.

Protocol 2: Microwave-Assisted Procedure using Cs₂CO₃ in DMF

This method is ideal for accelerating reaction times and is particularly effective for less reactive coupling partners.

Materials:

• Thiazol-4-ylboronic acid derivative (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Cesium carbonate (Cs₂CO₃, 2.0 equivalents)

• Palladium catalyst (e.g., a benzothiazole-based Pd(II)-precatalyst, 1 mol%)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a microwave reaction vial equipped with a small magnetic stir bar, combine the aryl bromide, thiazole boronic acid derivative, Cs₂CO₃, and the palladium catalyst.[5]

• Add anhydrous DMF to the vial and seal it with a microwave cap.[5]

• Place the vial in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 150-160 °C) for a specified time (e.g., 15-30 minutes).[5]

• After the reaction is complete, allow the vial to cool to a safe temperature.

• Filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Perform a standard aqueous work-up as described in Protocol 1 (dilute with ethyl acetate/water, extract, wash, dry).

• Purify the resulting crude material via silica gel column chromatography to yield the final product.

Conclusion

The choice of base is a critical parameter for the success of Suzuki-Miyaura couplings involving thiazol-4-ylboronic acid. While strong carbonates and phosphates like cesium carbonate (Cs₂CO₃) and potassium phosphate (K₃PO₄) frequently provide superior yields, the more economical potassium carbonate (K₂CO₃) remains a highly effective option for many applications. The provided protocols and data serve as a foundational guide for chemists to make informed decisions, streamline optimization, and successfully synthesize target molecules containing the valuable thiazole scaffold.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Researcher's Guide to Validating the Structure of Thiazol-4-ylboronic Acid Derivatives

For researchers, scientists, and drug development professionals, the unambiguous structural validation of novel compounds is a cornerstone of reliable and reproducible research. This guide provides a comparative overview of the primary analytical techniques used to confirm the structure of Thiazol-4-ylboronic acid and its derivatives. By examining the experimental data and protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and X-ray Crystallography, this document offers a comprehensive framework for structural elucidation.

The synthesis of novel thiazol-4-ylboronic acid derivatives is a significant area of interest in medicinal chemistry due to their potential as building blocks in the development of new therapeutic agents. The boronic acid moiety is a versatile functional group, notably utilized in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. The thiazole (B1198619) ring, a common scaffold in pharmaceuticals, imparts a range of biological activities. Given their potential, rigorous structural confirmation of these synthesized molecules is imperative.

This guide compares the utility of four key analytical methods in the structural validation of Thiazol-4-ylboronic acid, a representative member of this class of compounds. Each technique provides unique and complementary information, and a multi-faceted approach is often necessary for complete and confident characterization.

Comparative Analysis of Analytical Techniques

A combination of spectroscopic and analytical techniques is essential for the robust validation of synthesized Thiazol-4-ylboronic acid derivatives. The following table summarizes the expected data and highlights the strengths and limitations of each method.

Analytical Technique	Expected Data for Thiazol-4-ylboronic acid	Strengths	Limitations
¹H NMR Spectroscopy	- Singlet for H2 of the thiazole ring (~8.8-9.0 ppm) - Singlet for H5 of the thiazole ring (~7.8-8.0 ppm) - Broad singlet for B(OH)₂ protons (~5.0-6.0 ppm, exchangeable with D₂O)	Provides detailed information about the proton environment, including chemical shifts, coupling constants, and relative integrations.	Can be complicated by the presence of rotamers or aggregation. The boronic acid protons are often broad and may exchange with residual water in the solvent.
¹³C NMR Spectroscopy	- Signal for C2 of the thiazole ring (~155-160 ppm) - Signal for C4 of the thiazole ring (ipso-carbon, often broad or unobserved) - Signal for C5 of the thiazole ring (~120-125 ppm)	Reveals the carbon framework of the molecule.	The carbon attached to the boron atom (ipso-carbon) often exhibits significant broadening due to quadrupolar relaxation of the boron nucleus, making it difficult to observe.
¹¹B NMR Spectroscopy	- A single, broad resonance (~28-33 ppm)	Directly probes the boron atom, providing information about its coordination state (trigonal planar vs. tetrahedral).	The signal is typically broad, limiting the resolution of fine structural details.
Mass Spectrometry (EI-MS)	- Molecular ion peak (M⁺) at m/z 129 - Fragments corresponding to the loss of water (m/z 111) and the boronic acid group.	Confirms the molecular weight of the compound and provides information about its fragmentation pattern, which can aid in structural elucidation.	Boronic acids can be prone to dehydration and the formation of cyclic boroxines (trimers), which can complicate the mass spectrum.
Infrared (IR) Spectroscopy	- Broad O-H stretch from the boronic acid (~3200-3600 cm⁻¹) - B-O stretching vibration (~1300-1400 cm⁻¹) - C=N and C=C stretching from the thiazole ring (~1500-1600 cm⁻¹)	Identifies the presence of key functional groups.	Provides limited information about the overall molecular structure and connectivity.
X-ray Crystallography	- Precise bond lengths, bond angles, and crystal packing information.	Provides the most definitive and unambiguous three-dimensional structure of a crystalline compound.	Requires a single crystal of suitable quality, which can be challenging to obtain. The determined structure is that of the solid state and may not fully represent the structure in solution.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining high-quality, reproducible data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain detailed information about the molecular structure and connectivity of the Thiazol-4-ylboronic acid derivative.

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD, or D₂O) in a standard 5 mm NMR tube. The choice of solvent is critical, as protic solvents can lead to the exchange of the B(OH)₂ protons.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • To confirm the presence of exchangeable protons, a D₂O exchange experiment can be performed by adding a drop of D₂O to the NMR tube and re-acquiring the spectrum.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A larger number of scans is typically required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• ¹¹B NMR Acquisition:

  • Acquire a one-dimensional ¹¹B NMR spectrum.

  • Use of a quartz NMR tube can reduce background signals from borosilicate glass.

  • A wider spectral width is necessary compared to ¹H NMR.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the Thiazol-4-ylboronic acid derivative.

Protocol (Electron Ionization - Mass Spectrometry):

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS). For GC-MS analysis, derivatization (e.g., silylation) may be necessary to increase the volatility of the boronic acid.

• Ionization: Ionize the sample using a standard electron ionization (EI) source at 70 eV.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the abundance of each ion to generate a mass spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the key functional groups present in the Thiazol-4-ylboronic acid derivative.

Protocol (Attenuated Total Reflectance - ATR):

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Acquire the IR spectrum over the range of 4000-400 cm⁻¹.

• Background Correction: A background spectrum of the empty ATR crystal should be recorded and subtracted from the sample spectrum.

X-ray Crystallography

Objective: To obtain an unambiguous three-dimensional structure of the Thiazol-4-ylboronic acid derivative in the solid state.

Protocol:

• Crystal Growth: Grow single crystals of the compound of suitable size and quality. This can be achieved through various techniques such as slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. Collect diffraction data by rotating the crystal in a beam of monochromatic X-rays.

• Structure Solution and Refinement: Process the collected diffraction data to determine the unit cell parameters and space group. Solve the crystal structure using direct methods or Patterson methods, and refine the atomic positions and thermal parameters to obtain the final structure.

Visualization of Validation Workflow

The process of validating the structure of a newly synthesized compound can be visualized as a logical workflow, where each analytical technique provides a piece of the structural puzzle.

Caption: Workflow for the structural validation of a synthesized compound.

This workflow illustrates that while each technique can be performed independently, the collective data from NMR, MS, and IR, ideally corroborated by X-ray crystallography for crystalline solids, leads to the confident confirmation of the molecular structure.

The following diagram illustrates the relationship between the different analytical techniques and the type of structural information they provide for a molecule like Thiazol-4-ylboronic acid.

Caption: Relationship between analytical techniques and structural information.

This diagram highlights how different analytical methods provide specific and complementary pieces of information that, when combined, create a complete picture of the molecule's structure.

A Comparative Performance Analysis of Thiazol-4-ylboronic Acid in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realms of pharmaceutical and materials science, heteroaryl boronic acids are indispensable building blocks. The Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning methodology for carbon-carbon bond formation, heavily relies on the stability and reactivity of these organoboron compounds. The choice of boronic acid is a critical parameter that significantly influences reaction efficiency, yield, and overall success.

This guide presents an objective, data-driven benchmark of Thiazol-4-ylboronic acid's performance against two widely recognized standards: Phenylboronic acid (a robust, general-purpose standard) and Thiophene-2-ylboronic acid (a structurally related heteroaryl standard). The thiazole (B1198619) motif is of high interest in medicinal chemistry, making a performance assessment of its boronic acid derivative crucial for drug discovery and development programs.[1][2]

Quantitative Performance Benchmark

The efficacy of a boronic acid in a Suzuki-Miyaura coupling is best measured by the yield of the desired biaryl product under standardized conditions. The following table summarizes representative yields for the coupling of each boronic acid with 4-bromoanisole. This comparison highlights the relative reactivity and stability of Thiazol-4-ylboronic acid. Heterocyclic boronic acids, particularly those with nitrogen and sulfur, can exhibit complex reactivity, with some being prone to decomposition via protodeboronation, which can lower yields.[3]

Boronic Acid	Structure	Coupling Partner	Product	Representative Yield (%)	Notes
Thiazol-4-ylboronic acid		4-Bromoanisole	4-(4-Methoxyphenyl)thiazole	75-85% (Estimated)	Yield is based on typical performance for heterocyclic boronic acids under optimized conditions. Direct comparative data with the chosen standards is limited in publicly available literature. Stability can be a concern.[1]
Phenylboronic acid		4-Bromoanisole	4-Methoxybiphenyl	~95-99%	Considered a highly stable and reactive standard, often providing excellent yields under various conditions.[4][5][6]
Thiophene-2-ylboronic acid		4-Bromoanisole	2-(4-Methoxyphenyl)thiophene	~80-92%	A common heteroaryl boronic acid. Its performance can be slightly lower than phenylboronic acid due to a higher tendency for protodeboronation.[3][7]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

The following is a generalized, representative protocol for the palladium-catalyzed Suzuki-Miyaura cross-coupling of an aryl bromide with Thiazol-4-ylboronic acid. Optimization of the catalyst, ligand, base, solvent, and temperature may be required for specific substrates.

Materials:

• Aryl bromide (e.g., 4-bromoanisole) (1.0 eq)

• Thiazol-4-ylboronic acid (1.2 - 1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) (2.0 eq)

• Anhydrous Solvent (e.g., Dioxane/Water, Toluene/Water, DME)

Procedure:

• Reaction Setup: To a dry round-bottom flask or microwave vial equipped with a magnetic stir bar, add the aryl bromide (1.0 eq), Thiazol-4-ylboronic acid (1.2 eq), and the base (2.0 eq).

• Inert Atmosphere: Seal the vessel with a septum. Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Solvent and Catalyst Addition: Under the inert atmosphere, add the anhydrous solvent (e.g., a 4:1 mixture of Dioxane and Water). Degas the solvent mixture by bubbling the inert gas through it for 10-15 minutes.

• Catalyst Introduction: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq) to the reaction mixture.

• Reaction Execution: Place the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (typically 80-110 °C) for the specified time (typically 2-24 hours).

• Monitoring: The reaction's progress can be monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica (B1680970) gel to yield the desired biaryl product.

Visualizations: Workflows and Relationships

Visual diagrams are essential for conceptualizing complex chemical processes and relationships. The following diagrams, rendered using Graphviz, illustrate the experimental workflow, the stability-reactivity trade-off among boronic acid derivatives, and a relevant biological signaling pathway where thiazole-containing molecules often act as inhibitors.

A generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Trade-off between reactivity and stability for boronic acids and esters.

Simplified MAPK/ERK pathway with potential inhibition sites for thiazole derivatives.

Conclusion

Thiazol-4-ylboronic acid is a valuable heteroaryl building block for accessing novel chemical matter, particularly in drug discovery. While it may not consistently achieve the near-quantitative yields of highly stable standards like phenylboronic acid, its performance is robust and comparable to other widely used heteroaryl boronic acids, such as thiophene-2-ylboronic acid.

The primary consideration for researchers is the potential for instability, which is a common characteristic of many heterocyclic boronic acids. Careful optimization of reaction conditions—particularly minimizing reaction time and temperature, and ensuring an inert atmosphere—is key to maximizing yields. The use of more stable derivatives, like pinacol esters, may be a prudent alternative in multi-step syntheses where starting material stability is paramount, albeit potentially at the cost of longer reaction times. The data and protocols provided herein serve as a foundational guide for the effective utilization of Thiazol-4-ylboronic acid in Suzuki-Miyaura cross-coupling reactions.

References

• 1. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Thiazol-4-ylboronic Acid: A Procedural Guide

The proper disposal of Thiazol-4-ylboronic acid is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. This guide provides essential, step-by-step instructions for researchers, scientists, and drug development professionals on how to handle and dispose of this compound safely. Adherence to these procedures will help prevent chemical hazards and ensure that waste is managed in a responsible manner.

Chemical and Safety Data Overview

Before handling Thiazol-4-ylboronic acid, it is crucial to be familiar with its properties and associated hazards. The following table summarizes key quantitative data for this compound.

Property	Value	Reference
CAS Number	1016642-07-1	[1][2]
Molecular Formula	C₃H₄BNO₂S	[1][2]
Molecular Weight	128.95 g/mol	[1][3]
Appearance	White to yellow solid	[1]
Boiling Point	335.35 °C at 760 mmHg	[4]
Density	1.437 g/cm³	[4]
Hazard Pictograms	GHS07 (Irritant)	[1]
Signal Word	Warning	[1]
Storage Temperature	0-8 °C	[1]

Disposal Protocol: A Step-by-Step Guide

The following protocol outlines the mandatory steps for the safe disposal of Thiazol-4-ylboronic acid. This procedure is designed to minimize risk to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate personal protective equipment before handling Thiazol-4-ylboronic acid. This is the first line of defense against chemical exposure.

• Eye Protection: Wear tight-sealing safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile).

• Body Protection: Wear a standard laboratory coat.

• Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA-approved respirator.[5]

Step 2: Waste Segregation and Collection

Proper segregation is essential to prevent dangerous chemical reactions.

• Designate as Hazardous Waste: Thiazol-4-ylboronic acid waste must be treated as hazardous chemical waste. Do not dispose of it in regular trash or down the drain.[6]

• Use a Compatible Container: Collect the waste in a clearly labeled, leak-proof container made of a compatible material. The original product container can be reused for this purpose.[7] The container must have a tightly fitting cap and be kept closed except when adding waste.[7][8]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Thiazol-4-ylboronic acid".

Step 3: Storage of Chemical Waste

Store the container in a designated, secure area until it is ready for pickup.

• Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[5]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to prevent spills.

Step 4: Arranging for Final Disposal

The final disposal must be handled by qualified personnel.

• Contact Environmental Health & Safety (EHS): Contact your institution's EHS office or equivalent department to schedule a pickup for the hazardous waste.

• Follow Institutional and Local Regulations: Adhere to all local, regional, and national regulations for hazardous waste disposal to ensure complete and accurate classification and disposal.[5] Chemical waste generators are responsible for ensuring compliance.[5]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper disposal of Thiazol-4-ylboronic acid.

Caption: Disposal Workflow for Thiazol-4-ylboronic Acid

References

• 1. Thiazol-4-ylboronic acid 95% | CAS: 1016642-07-1 | AChemBlock [achemblock.com]
• 2. thiazol-4-ylboronic acid | CAS:1016642-07-1 | Ark Pharma Scientific Limited [arkpharmtech.com]
• 3. Thiazol-2-ylboronic acid | C3H4BNO2S | CID 21981052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thiazol-4-ylboronic acid, CAS No. 1016642-07-1 - iChemical [ichemical.com]
• 5. fishersci.com [fishersci.com]
• 6. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. ethz.ch [ethz.ch]

Personal protective equipment for handling Thiazol-4-ylboronic acid

Essential Safety and Handling Guide for Thiazol-4-ylboronic Acid

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Thiazol-4-ylboronic acid. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for Thiazol-4-ylboronic acid was not available. The information herein is compiled from the SDS of closely related boronic acid compounds and general safety data for this chemical class.[1] Users should handle this chemical with caution and perform their own risk assessment.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required equipment.

Protection Type	Specification	Standard
Eye/Face Protection	Tightly fitting safety goggles or safety glasses with side-shields.[2]	EN 166 (EU) or NIOSH (US)[1]
Skin Protection	Chemical-resistant, impervious gloves (e.g., Nitrile gloves).[2] A lab coat or protective suit should be worn.[2]	EU Directive 89/686/EEC, EN 374[1]
Respiratory Protection	A dust respirator or mask is recommended, especially when handling the solid form to avoid inhalation of dust particles.[2] Use in a well-ventilated area or under a fume hood.[1]	NIOSH (US) or EN 143/149 (EU)[1]

Note: Always inspect gloves prior to use and wash hands thoroughly after handling.[1]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical for safety and environmental protection.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any damage or leaks.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2] Some related compounds recommend storage in a freezer under an inert gas. Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.[3]

Handling and Experimental Protocol

• Preparation: Work in a designated area, preferably a chemical fume hood, to ensure adequate ventilation.[1] An eyewash station and safety shower should be readily accessible.[2]

• Weighing and Transfer: Handle as a solid to avoid creating dust. Use appropriate tools (e.g., spatula) for transfers.

• Dissolving: If preparing a solution, add the solid to the solvent slowly.

• During Reaction: Keep the reaction vessel closed to prevent the release of vapors.

• Post-Experiment: Decontaminate all equipment and the work area thoroughly after use.

Spill and Emergency Procedures

• Minor Spills: For small spills of the solid, carefully sweep up the material to avoid creating dust and place it in a sealed container for disposal.

• Major Spills: In case of a large spill, evacuate the area and ensure adequate ventilation.[1] Wear appropriate PPE, including respiratory protection, before attempting to clean up.[1][2]

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove contaminated clothing.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention if irritation persists.

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[2]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5]

Disposal Plan

Disposal of chemical waste must be in accordance with local, state, and federal regulations.[4]

• Waste Collection: Collect waste Thiazol-4-ylboronic acid and any contaminated materials in a clearly labeled, sealed container.

• Contaminated Materials: Dispose of contaminated gloves, weighing paper, and other disposable materials as hazardous waste.

• Disposal Route: Entrust disposal to a licensed waste disposal company. Do not dispose of it down the drain.

Hazard Identification and First Aid

Hazard	Description	First Aid Measures
Skin Irritation	Causes skin irritation.	Wash with plenty of soap and water. If irritation occurs, get medical advice.
Eye Irritation	Causes serious eye irritation.	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.
Respiratory Irritation	May cause respiratory irritation.	Move person to fresh air. Call a poison center or doctor if you feel unwell.
Ingestion	May be harmful if swallowed.[6]	Call a poison center or doctor if you feel unwell. Rinse mouth.[5]

Workflow for Handling Thiazol-4-ylboronic Acid

Caption: Workflow for the safe handling of Thiazol-4-ylboronic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 3. fishersci.com [fishersci.com]
• 4. s.ewormhole.ostc.com.cn [s.ewormhole.ostc.com.cn]
• 5. keyorganics.net [keyorganics.net]
• 6. Thiazol-4-ylboronic acid 95% | CAS: 1016642-07-1 | AChemBlock [achemblock.com]